1H-Indole-5-carboximidamide

• CAS: 71889-75-3

Core Science & Biosynthesis

Biological Activity of Indole-Carboximidamide and Structurally Related Analogs: A Technical Guide

This technical guide is intended for researchers, scientists, and drug development professionals interested in the pharmacological potential of indole-based compounds. The indole scaffold is a privileged structure in medicinal chemistry, with numerous derivatives exhibiting a wide range of biological activities.[1][2][3][4][5] This document summarizes key findings on the biological activities of indole-carboxamide derivatives, providing quantitative data, experimental methodologies, and visual representations of relevant signaling pathways.

Overview of Biological Activities

Indole-carboxamide derivatives have been investigated for a multitude of therapeutic applications, demonstrating a broad spectrum of biological effects. Key activities reported in the literature include:

• Anticancer Activity: Many indole-carboxamides exhibit potent antiproliferative effects against various cancer cell lines.[6][7][8] Their mechanisms often involve the inhibition of key enzymes in cancer progression, such as Epidermal Growth Factor Receptor (EGFR) and Cyclin-Dependent Kinase 2 (CDK2).[6][7] Some derivatives have been shown to induce apoptosis through the modulation of apoptotic markers like caspases, Bax, and Bcl-2.[6][7]

• Antimicrobial and Antifungal Activity: Certain indole-3-carboxamide derivatives have shown significant activity against a range of bacterial and fungal pathogens, including resistant strains.[9] These compounds are thought to act by disrupting the microbial cell membrane.[9]

• Anti-inflammatory Activity: Indole derivatives have been explored as anti-inflammatory agents, with some compounds showing efficacy in animal models of inflammation.[10][11]

• Neurological Activity: The indole-2-carboxamide scaffold is the basis for allosteric modulators of the cannabinoid CB1 receptor, indicating potential applications in neurological and psychiatric disorders.[12] Additionally, some derivatives act as agonists for the Transient Receptor Potential Vanilloid 1 (TRPV1) channel, which is involved in pain sensation.[13]

• Antitubercular Activity: Indole-2-carboxamides have been identified as potent inhibitors of Mycobacterium tuberculosis, targeting the MmpL3 transporter.[14]

Quantitative Biological Data

The following tables summarize the quantitative bioactivity data for various indole-carboxamide derivatives.

Table 1: Anticancer Activity of Indole-2-Carboxamide Derivatives [6][7]

Compound ID	Cancer Cell Line	Assay Type	IC50 / GI50 (µM)	Target(s)
5d	A-549 (Lung)	Antiproliferative	1.10	EGFR, CDK2
MCF-7 (Breast)	0.90
Panc-1 (Pancreas)	1.30
HT-29 (Colon)	1.40
5e	A-549 (Lung)	Antiproliferative	0.95	EGFR, CDK2
MCF-7 (Breast)	0.80
Panc-1 (Pancreas)	1.00
HT-29 (Colon)	1.10
5h	A-549 (Lung)	Antiproliferative	1.30	EGFR, CDK2
MCF-7 (Breast)	1.10
Panc-1 (Pancreas)	1.50
HT-29 (Colon)	1.60
5j	A-549 (Lung)	Antiproliferative	1.20	EGFR, CDK2
MCF-7 (Breast)	1.00
Panc-1 (Pancreas)	1.40
HT-29 (Colon)	1.50
Doxorubicin	A-549 (Lung)	Antiproliferative	1.20	DNA Intercalation
MCF-7 (Breast)	0.90
Panc-1 (Pancreas)	1.40
HT-29 (Colon)	0.90

Table 2: Kinase Inhibitory Activity of Indole-2-Carboxamide Derivatives [6][7]

Compound ID	Kinase Target	IC50 (nM)
5d	EGFR	89 ± 6
CDK2	22 ± 2
5e	EGFR	93 ± 8
CDK2	13 ± 1
5h	CDK2	11 ± 1
5j	EGFR	98 ± 8
Erlotinib	EGFR	80 ± 5
Dinaciclib	CDK2	20 ± 2

Table 3: Antimicrobial Activity of a 5-Bromo-Indole-3-Carboxamide Derivative (13b) [9]

Organism	Strain	MIC (µM)
Staphylococcus aureus	ATCC 25923	≤ 0.28
MRSA	ATCC 43300	≤ 0.28
Escherichia coli	ATCC 28922	> 36
Pseudomonas aeruginosa	ATCC 27853	9
Klebsiella pneumoniae	ATCC 700603	> 36
Acinetobacter baumannii	ATCC 19606	≤ 0.28
Candida albicans	ATCC 90028	4.5
Cryptococcus neoformans	ATCC 208821	≤ 0.28

Experimental Protocols

This section details the methodologies for key experiments cited in this guide.

Antiproliferative MTT Assay[6][7]

• Cell Seeding: Cancer cell lines (A-549, MCF-7, Panc-1, HT-29) are seeded in 96-well plates at a density of 5 x 10^4 to 10 x 10^4 cells/well and incubated for 24 hours.

• Compound Treatment: Cells are treated with various concentrations of the test compounds and incubated for 48 hours.

• MTT Addition: 20 µL of a 5 mg/mL solution of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) in phosphate-buffered saline (PBS) is added to each well.

• Incubation: The plates are incubated for an additional 4 hours.

• Formazan Solubilization: The medium is removed, and the formazan crystals are dissolved in 100 µL of dimethyl sulfoxide (DMSO).

• Absorbance Measurement: The absorbance is measured at 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated, and the GI50 (concentration that inhibits cell growth by 50%) is determined from dose-response curves.

EGFR and CDK2 Kinase Inhibition Assays[6][7]

• General Principle: These assays typically utilize a kinase enzyme, a substrate, and ATP. The inhibitory effect of the compound is measured by quantifying the amount of phosphorylated substrate. This is often done using methods like ELISA, fluorescence, or luminescence.

• Protocol Outline:

  • The kinase (EGFR or CDK2) is incubated with the test compound at various concentrations in a buffer solution.

  • ATP and a specific substrate (e.g., a synthetic peptide) are added to initiate the kinase reaction.

  • The reaction is allowed to proceed for a defined period at a specific temperature.

  • The reaction is stopped, and the amount of product (phosphorylated substrate) is quantified.

  • IC50 values are calculated from the dose-response curves.

Antimicrobial Minimum Inhibitory Concentration (MIC) Assay[9]

• Inoculum Preparation: A standardized suspension of the microbial strain is prepared in a suitable broth medium.

• Serial Dilution: The test compound is serially diluted in the broth medium in a 96-well microtiter plate.

• Inoculation: Each well is inoculated with the microbial suspension.

• Incubation: The plates are incubated under appropriate conditions (temperature, time) for microbial growth.

• MIC Determination: The MIC is determined as the lowest concentration of the compound that visibly inhibits microbial growth.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate key signaling pathways and experimental workflows associated with the biological activities of indole-carboxamide derivatives.

Workflow for determining the antiproliferative activity of compounds.

References

• 1. arkat-usa.org [arkat-usa.org]
• 2. Biomedical Importance of Indoles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applications (2020–2024) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Recent Progress of Bioactivities, Mechanisms of Action, Total Synthesis, Structural Modifications and Structure-activity Relationships of Indole Derivatives: A Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Marine indole alkaloid diversity and bioactivity. What do we know and what are we missing? - Natural Product Reports (RSC Publishing) [pubs.rsc.org]
• 6. [PDF] Synthesis and Biological Evaluation of Indole-2-Carboxamides with Potent Apoptotic Antiproliferative Activity as EGFR/CDK2 Dual Inhibitors | Semantic Scholar [semanticscholar.org]
• 7. Synthesis and Biological Evaluation of Indole-2-Carboxamides with Potent Apoptotic Antiproliferative Activity as EGFR/CDK2 Dual Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Design, Synthesis and Cytotoxicity Evaluation of Novel Indole Derivatives of Panaxadiol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Antimicrobial Indole-3-Carboxamido-Polyamine Conjugates Target Bacterial Membranes and Are Antibiotic Potentiators - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. cuestionesdefisioterapia.com [cuestionesdefisioterapia.com]
• 12. Synthesis and Biological Evaluation of Indole-2-carboxamides Bearing Photoactivatable Functionalities as Novel Allosteric Modulators for the Cannabinoid CB1 Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. Design, synthesis and evaluation of novel indole-2-carboxamides for growth inhibition of Mycobacterium tuberculosis and paediatric brain tumour cells ... - RSC Advances (RSC Publishing) DOI:10.1039/D0RA10728J [pubs.rsc.org]

An In-depth Technical Guide on 1H-Indole-5-carboximidamide: Structure, Properties, and Potential Applications

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of 1H-Indole-5-carboximidamide, a heterocyclic organic compound of interest in medicinal chemistry. Due to the limited availability of specific experimental data for this compound in publicly accessible literature, this guide also includes information on closely related indole derivatives to provide a contextual framework for its potential properties and biological activities.

Core Compound Identification and Structure

1H-Indole-5-carboximidamide is an indole derivative characterized by a carboximidamide group at the 5-position of the indole ring.

Chemical Structure:

Table 1: Compound Identification

Identifier	Value
IUPAC Name	1H-Indole-5-carboximidamide
Synonyms	1H-Indole-5-carboxamidine
CAS Number	71889-75-3[1]
Molecular Formula	C₉H₉N₃[1]
Molecular Weight	159.19 g/mol [1]

Physicochemical Properties

Synthesis and Experimental Protocols

A specific, detailed experimental protocol for the synthesis of 1H-Indole-5-carboximidamide is not extensively documented. However, a plausible and common method for the synthesis of carboximidamides from the corresponding nitriles is the Pinner reaction.[2] This reaction involves the treatment of a nitrile with an alcohol in the presence of an acid catalyst to form an imino ester (Pinner salt), which is then reacted with ammonia to yield the carboximidamide.

A likely starting material for this synthesis is 1H-indole-5-carbonitrile. A general process for the preparation of 1H-indole-5-carbonitrile has been described.[3]

Proposed Synthetic Workflow:

Below is a generalized workflow for the synthesis of 1H-Indole-5-carboximidamide via the Pinner reaction.

Pinner Reaction Workflow for 1H-Indole-5-carboximidamide Synthesis.

Potential Biological Activity and Signaling Pathways

While direct studies on the biological activity and mechanism of action of 1H-Indole-5-carboximidamide are scarce, the indole scaffold is a well-established pharmacophore present in numerous biologically active compounds.[4] Derivatives of indole-carboxamides have been investigated for a wide range of therapeutic applications, including as anticancer, antimicrobial, and anti-inflammatory agents.[5][6][7][8][9]

Research on related indole-5-carboxamide derivatives has shown inhibitory activity against various enzymes and receptors. For instance, certain derivatives have been identified as potent inhibitors of monoamine oxidase B (MAO-B)[10][11] and as modulators of the CB1 receptor.[12]

Given the structural similarities, it is plausible that 1H-Indole-5-carboximidamide could interact with similar biological targets. For example, many indole derivatives are known to modulate protein kinase signaling pathways, which are crucial in cell proliferation and survival. One such pathway is the Epidermal Growth Factor Receptor (EGFR) signaling cascade, which is often dysregulated in cancer.

Hypothesized Interaction with a Kinase Signaling Pathway:

The diagram below illustrates a simplified representation of a generic kinase signaling pathway that is often targeted by indole-based inhibitors. It is important to note that the interaction of 1H-Indole-5-carboximidamide with this specific pathway is hypothetical and requires experimental validation.

Hypothesized Inhibition of a Kinase Signaling Pathway.

Summary and Future Directions

1H-Indole-5-carboximidamide represents an under-explored molecule with potential for drug discovery, given the established biological importance of the indole scaffold. The lack of detailed experimental data highlights a significant opportunity for further research.

Future investigations should focus on:

• Development of a robust and scalable synthetic protocol.

• Thorough characterization of its physicochemical properties.

• Comprehensive screening for biological activity against a panel of relevant targets, such as kinases, GPCRs, and enzymes involved in disease pathogenesis.

• Elucidation of its mechanism of action and identification of specific signaling pathways it may modulate.

This technical guide serves as a foundational resource to stimulate and guide future research into the chemical and biological properties of 1H-Indole-5-carboximidamide.

References

• 1. 71889-75-3|1H-Indole-5-carboximidamide|BLD Pharm [bldpharm.com]
• 2. Pinner reaction - Wikipedia [en.wikipedia.org]
• 3. tdcommons.org [tdcommons.org]
• 4. researchgate.net [researchgate.net]
• 5. Buy 1H-Indole-5-carboxamide | 1670-87-7 | >98% [smolecule.com]
• 6. Synthesis and Biological Evaluation of Indole-2-Carboxamides with Potent Apoptotic Antiproliferative Activity as EGFR/CDK2 Dual Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Synthesis and Biological Evaluation of Indole-2-Carboxamides with Potent Apoptotic Antiproliferative Activity as EGFR/C… [ouci.dntb.gov.ua]
• 8. [PDF] Synthesis and Biological Evaluation of Indole-2-Carboxamides with Potent Apoptotic Antiproliferative Activity as EGFR/CDK2 Dual Inhibitors | Semantic Scholar [semanticscholar.org]
• 9. Novel piperine-carboximidamide hybrids: design, synthesis, and antiproliferative activity via a multi-targeted inhibitory pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Discovery of N-(1-(3-fluorobenzoyl)-1 H-indol-5-yl)pyrazine-2-carboxamide: a novel, selective, and competitive indole-based lead inhibitor for human monoamine oxidase B - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Indazole- and indole-5-carboxamides: selective and reversible monoamine oxidase B inhibitors with subnanomolar potency - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Structure-activity relationships of substituted 1H-indole-2-carboxamides as CB1 receptor allosteric modulators - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 1H-Indole-5-carboximidamide (CAS 71889-75-3)

For Researchers, Scientists, and Drug Development Professionals

Introduction

1H-Indole-5-carboximidamide, also known by its CAS number 71889-75-3, is a heterocyclic organic compound featuring an indole scaffold with a carboximidamide group at the 5-position. This molecule has garnered interest within the scientific community, particularly in the fields of medicinal chemistry and drug discovery, due to its potential as a versatile building block for the synthesis of more complex, biologically active molecules. Its structural similarity to endogenous signaling molecules and its capacity for diverse chemical modifications make it a compound of interest for investigating various biological pathways and developing novel therapeutic agents. This guide provides a comprehensive overview of the known properties, synthesis, and potential applications of 1H-Indole-5-carboximidamide, with a focus on its role as a research tool.

Physicochemical Properties

Table 1: General Properties of 1H-Indole-5-carboximidamide

Property	Value	Source
CAS Number	71889-75-3	Chem-Impex[1]
Molecular Formula	C₉H₉N₃	Chem-Impex[1]
Molecular Weight	159.19 g/mol	Chem-Impex[1]
Synonyms	1H-Indole-5-carboxamidine	Chem-Impex[1]

Further detailed experimental data on properties such as melting point, boiling point, and solubility in various solvents are not consistently reported and should be determined empirically for specific research applications.

Synthesis

A detailed, step-by-step experimental protocol for the synthesis of 1H-Indole-5-carboximidamide is not explicitly described in readily available literature. However, a common and logical synthetic route would involve a two-step process starting from the corresponding nitrile, 1H-indole-5-carbonitrile. This transformation can be achieved via the Pinner reaction.

General Synthetic Workflow

The synthesis would likely proceed as follows:

Caption: Synthetic workflow for 1H-Indole-5-carboximidamide.

Plausible Experimental Protocol (Pinner Reaction)

The following is a generalized protocol based on the Pinner reaction for the conversion of a nitrile to a carboximidamide. Note: This is a theoretical protocol and would require optimization for this specific substrate.

Step 1: Formation of the Imidate Hydrochloride

• Dry, anhydrous ethanol is saturated with dry hydrogen chloride gas at 0 °C.

• 1H-indole-5-carbonitrile is dissolved in the cold, acidic ethanol solution.

• The reaction mixture is stirred at a low temperature (e.g., 0-5 °C) for several hours to overnight, allowing for the formation of the ethyl 1H-indole-5-carbimidate hydrochloride precipitate.

• The precipitate is collected by filtration, washed with cold, dry diethyl ether, and dried under vacuum.

Step 2: Ammonolysis of the Imidate

• The isolated ethyl 1H-indole-5-carbimidate hydrochloride is suspended in a solution of ammonia in ethanol.

• The mixture is stirred at room temperature for several hours.

• The reaction progress is monitored by a suitable analytical technique, such as Thin Layer Chromatography (TLC).

• Upon completion, the solvent is removed under reduced pressure.

• The resulting crude 1H-Indole-5-carboximidamide can be purified by recrystallization or column chromatography.

Biological Activity and Potential Applications

1H-Indole-5-carboximidamide is primarily utilized as a building block in the synthesis of more complex molecules for various research applications.[1] Its potential biological activities are inferred from studies on related indole-containing compounds and its structural motifs.

Enzyme Inhibition

The carboximidamide functional group is an isostere of a protonated primary amine and can participate in hydrogen bonding and electrostatic interactions within enzyme active sites. This makes it a valuable moiety in the design of enzyme inhibitors.

• Nitric Oxide Synthase (NOS) Inhibition: The amidine group is a known pharmacophore in inhibitors of nitric oxide synthase (NOS) enzymes.[2] Indole-based structures have also been explored for iNOS inhibition.[3] It is plausible that 1H-indole-5-carboximidamide could serve as a scaffold or starting point for the development of novel NOS inhibitors. The overproduction of nitric oxide by inducible nitric oxide synthase (iNOS) is implicated in various inflammatory and pathological conditions.

Caption: Postulated inhibitory action on iNOS.

Drug Discovery and Development

The indole nucleus is a privileged scaffold in medicinal chemistry, appearing in numerous approved drugs and clinical candidates. The versatility of 1H-indole-5-carboximidamide allows for its incorporation into larger molecules targeting a range of biological targets. Its potential applications in drug discovery include:

• Neurological Disorders: As a key intermediate, it can be used in the synthesis of compounds targeting neurological disorders.[1]

• Anticancer and Anti-inflammatory Agents: Bioactive molecules with anti-cancer and anti-inflammatory properties have been synthesized using this compound as a starting material.[1]

Agricultural Chemicals

There is potential for 1H-Indole-5-carboximidamide to be used in the development of novel agrochemicals, such as fungicides or insecticides.[1]

Suppliers

1H-Indole-5-carboximidamide is available from various chemical suppliers as a research chemical. The purity and available quantities may vary between suppliers. It is recommended to obtain a certificate of analysis to ensure the quality of the compound for research purposes.

Table 2: Example Suppliers of 1H-Indole-5-carboximidamide

Supplier	Product Number	Reported Purity
Chem-Impex	122670	Not specified

Note: This is not an exhaustive list and availability may change.

Conclusion

1H-Indole-5-carboximidamide is a valuable chemical entity with significant potential in synthetic and medicinal chemistry. While comprehensive data on its properties and biological activity are still emerging, its role as a versatile building block for the creation of novel compounds is well-established. Further research into its synthesis, characterization, and biological evaluation is warranted to fully explore its potential in drug discovery and other scientific disciplines. Researchers are encouraged to perform their own characterization of the compound to ensure its suitability for their specific experimental needs.

References

• 1. chemimpex.com [chemimpex.com]
• 2. Inhibition of nitric oxide synthase with pyrazole-1-carboxamidine and related compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Design and synthesis new indole-based aromatase/iNOS inhibitors with apoptotic antiproliferative activity - PMC [pmc.ncbi.nlm.nih.gov]

The Mechanism of 1H-Indole-5-Carboxamide Derivatives in Enzyme Inhibition: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the mechanism of action for 1H-indole-5-carboxamide derivatives as potent enzyme inhibitors. While specific data for 1H-Indole-5-carboximidamide is limited, extensive research on closely related indole-5-carboxamide compounds has revealed significant and selective inhibitory activity, primarily targeting Monoamine Oxidase B (MAO-B). This document will focus on the well-documented role of these compounds as MAO-B inhibitors, presenting quantitative data, experimental methodologies, and relevant signaling pathways.

Core Target: Monoamine Oxidase B (MAO-B)

Indole-5-carboxamide derivatives have been identified as highly potent, selective, competitive, and reversible inhibitors of monoamine oxidase B (MAO-B)[1]. MAO-B is a key enzyme in the catabolism of neurotransmitters, particularly dopamine. Its inhibition can lead to increased dopamine levels in the brain, a strategy employed in the treatment of neurodegenerative diseases such as Parkinson's disease.

Quantitative Inhibition Data

The inhibitory potency of various indole-5-carboxamide derivatives against human MAO-B has been quantified, with several compounds exhibiting sub-nanomolar efficacy. The following table summarizes the half-maximal inhibitory concentration (IC50) values for select derivatives, highlighting their high affinity and selectivity for MAO-B over its isoform, MAO-A.

Compound	Target Enzyme	IC50 (nM)	Selectivity vs. MAO-A
N-(3,4-dichlorophenyl)-1H-indole-5-carboxamide (PSB-1410)	human MAO-B	0.227	>5700-fold
N-(3,4-dichlorophenyl)-1-methyl-1H-indazole-5-carboxamide (PSB-1491)	human MAO-B	0.386	>25000-fold
(E)-N-(3,4-dichlorophenyl)-1-(1H-indazol-5-yl)methanimine	human MAO-B	0.612	>16000-fold
N-(3,4-difluorophenyl-1H-indazole-5-carboxamide (PSB-1434)	human MAO-B	1.59	>6000-fold
N-(1-(3-fluorobenzoyl)-1H-indol-5-yl)pyrazine-2-carboxamide	human MAO-B	780	>120-fold

Data sourced from multiple studies, showcasing the potent and selective nature of these inhibitors[1][2].

Mechanism of Action: Competitive and Reversible Inhibition

Kinetic studies have demonstrated that these indole-based derivatives act as competitive inhibitors of MAO-B[1][2]. This mode of inhibition indicates that the inhibitor binds to the active site of the enzyme, directly competing with the natural substrate (e.g., dopamine). The binding is reversible, meaning the inhibitor can associate and dissociate from the enzyme. Computational docking studies suggest that these small molecules achieve high potency through specific interactions within the enzyme's binding site[1].

Signaling Pathway: Dopamine Degradation

The primary signaling pathway affected by the inhibition of MAO-B is the dopamine degradation pathway. By blocking MAO-B, these indole derivatives prevent the breakdown of dopamine, leading to its accumulation in the synaptic cleft and enhanced dopaminergic signaling.

Caption: Role of 1H-Indole-5-carboxamide derivatives in the dopamine degradation pathway.

Broader Context: Other Enzyme Targets of Indole Carboxamides

While the most direct evidence for 1H-indole-5-carboxamide activity points to MAO-B, the broader family of indole carboxamides has been shown to target a range of other enzymes, primarily in the context of cancer therapy. These include:

• Nur77: An orphan nuclear receptor modulated by 1H-indole-2-carboxamide derivatives, leading to apoptosis in cancer cells through the TP53 phosphorylation pathway[3][4].

• Protein Kinases: Various indole-2-carboxamide and pyrazole-indole hybrids inhibit kinases such as EGFR, BRAF, VEGFR-2, and CDK2, which are crucial for cancer cell proliferation and survival[5][6][7].

• Akt/mTOR/NF-κB Pathway: An indole-2-carboxamide derivative has been found to suppress this signaling cascade in triple-negative breast cancer[8].

Experimental Protocols

General Workflow for Inhibitor Characterization

The identification and characterization of these enzyme inhibitors typically follow a structured workflow, from initial screening to detailed kinetic analysis.

Caption: General experimental workflow for characterizing enzyme inhibitors.

Representative Protocol: MAO-B Inhibition Assay

The following is a representative protocol for determining the inhibitory activity of a compound against MAO-B, often using a fluorescence-based method.

Objective: To determine the IC50 value of a test compound (e.g., an indole-5-carboxamide derivative) for MAO-B.

Materials:

• Recombinant human MAO-B enzyme

• Test compound dissolved in DMSO

• MAO-B substrate (e.g., kynuramine or a commercial fluorogenic substrate)

• Horseradish peroxidase (HRP)

• Amplex Red reagent

• Phosphate buffer (e.g., 50 mM, pH 7.4)

• 96-well microplate (black, for fluorescence)

• Microplate reader with fluorescence detection capabilities

Procedure:

• Compound Preparation: Prepare a serial dilution of the test compound in phosphate buffer. The final DMSO concentration in the assay should be kept low (e.g., <1%) to avoid solvent effects.

• Enzyme Reaction Mixture: In each well of the 96-well plate, add the following in order:

  • Phosphate buffer

  • Test compound at various concentrations (or vehicle control)

  • Recombinant human MAO-B enzyme

• Pre-incubation: Incubate the plate at 37°C for a defined period (e.g., 15 minutes) to allow the inhibitor to bind to the enzyme.

• Reaction Initiation: Add the MAO-B substrate, HRP, and Amplex Red reagent to each well to start the enzymatic reaction. The MAO-B will process the substrate, producing hydrogen peroxide (H2O2). HRP then uses H2O2 to oxidize Amplex Red into the highly fluorescent resorufin.

• Fluorescence Measurement: Immediately begin monitoring the increase in fluorescence over time using a microplate reader (e.g., excitation at 530-560 nm, emission at ~590 nm).

• Data Analysis:

  • Calculate the rate of reaction (slope of the fluorescence vs. time curve) for each concentration of the inhibitor.

  • Normalize the reaction rates to the vehicle control (100% activity).

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value.

This protocol provides a robust method for quantifying the potency of MAO-B inhibitors and is a foundational experiment in the characterization of compounds like the 1H-indole-5-carboxamide derivatives.

References

• 1. Indazole- and indole-5-carboxamides: selective and reversible monoamine oxidase B inhibitors with subnanomolar potency - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Discovery of N-(1-(3-fluorobenzoyl)-1 H-indol-5-yl)pyrazine-2-carboxamide: a novel, selective, and competitive indole-based lead inhibitor for human monoamine oxidase B - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Discovery of 5-(Pyrimidin-2-ylamino)-1 H-indole-2-carboxamide Derivatives as Nur77 Modulators with Selective and Potent Activity Against Triple-Negative Breast Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Discovery of 5-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)-1H-indole-2-carboxamide derivatives as novel anti-cancer agents targeting Nur77 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Design, Synthesis, and Biological Evaluation of Indole-2-carboxamides as Potential Multi-Target Antiproliferative Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Novel piperine-carboximidamide hybrids: design, synthesis, and antiproliferative activity via a multi-targeted inhibitory pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Synthesis and Biological Evaluation of Indole-2-Carboxamides with Potent Apoptotic Antiproliferative Activity as EGFR/CDK2 Dual Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Indole-2-Carboxamide Derivative LG25 Inhibits Triple-Negative Breast Cancer Growth By Suppressing Akt/mTOR/NF-κB Signalling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

Discovery and significance of the indole scaffold in medicinal chemistry

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The indole nucleus, a deceptively simple bicyclic aromatic heterocycle, stands as a titan in the field of medicinal chemistry. Its discovery, rooted in the 19th-century investigation of the dye indigo, has blossomed into a sprawling field of research that continues to yield novel therapeutic agents for a vast array of human diseases.[1][2] This enduring relevance is a testament to indole's status as a "privileged scaffold," a structural framework that exhibits a remarkable promiscuity for binding to a diverse range of biological targets with high affinity.[3][4][5] This technical guide provides a comprehensive overview of the discovery, significance, and application of the indole scaffold in drug development, complete with detailed experimental protocols and visual representations of key biological pathways.

Discovery and Historical Context

The journey of indole began with the chemical degradation of the natural dye indigo. In 1866, Adolf von Baeyer successfully reduced oxindole, a derivative of indigo, to the parent heterocycle, which he named "indole."[1][2] However, it was the discovery of the Fischer indole synthesis in 1883 by Emil Fischer that truly unlocked the synthetic accessibility of this scaffold, paving the way for extensive exploration of its chemical and biological properties.[2][6] The subsequent identification of the indole nucleus in essential biomolecules like the amino acid tryptophan and the neurotransmitter serotonin further solidified its importance in biological systems.[3][7]

The Indole Scaffold: A Privileged Structure in Drug Design

The concept of a "privileged structure" refers to a molecular framework that is capable of serving as a ligand for multiple, unrelated biological targets. The indole scaffold is a quintessential example of such a structure, a fact underscored by its prevalence in a multitude of FDA-approved drugs.[3][4][5] The unique electronic properties of the indole ring, including its aromaticity and the presence of a hydrogen bond donor, allow it to participate in a variety of non-covalent interactions with protein targets, such as π-π stacking, hydrogen bonding, and hydrophobic interactions. This versatility enables medicinal chemists to fine-tune the pharmacological profile of indole-containing molecules through substitution at various positions around the ring.

Quantitative Significance of the Indole Scaffold

The significance of the indole scaffold is not merely qualitative. A substantial number of drugs approved by the U.S. Food and Drug Administration (FDA) feature this heterocyclic core, spanning a wide range of therapeutic areas.

Therapeutic Category	Examples of FDA-Approved Indole-Containing Drugs
Anticancer	Vincristine, Vinblastine, Sunitinib, Osimertinib, Panobinostat, Alectinib[8][9][10]
Antiviral	Delavirdine, Arbidol (Umifenovir)[10][11][12]
Anti-inflammatory (NSAID)	Indomethacin[13]
Antihypertensive	Pindolol, Reserpine[9][10]
Antimigraine (Triptans)	Sumatriptan, Frovatriptan[3]
Antipsychotic	Oxypertine, Siramesine[9][14]
Erectile Dysfunction	Tadalafil[9]

Biological Activities and Therapeutic Applications

The versatility of the indole scaffold is reflected in the broad spectrum of biological activities exhibited by its derivatives. This has led to the development of indole-based drugs for a multitude of diseases.

Anticancer Activity

Indole derivatives are particularly prominent in oncology, with mechanisms of action that target various hallmarks of cancer.[8][15][16]

• Tubulin Polymerization Inhibition: A significant class of indole-based anticancer agents, including the vinca alkaloids (vincristine and vinblastine), function by disrupting microtubule dynamics.[17][18][19] They bind to β-tubulin, preventing its polymerization into microtubules, which are essential for the formation of the mitotic spindle during cell division.[15][20] This leads to M-phase cell cycle arrest and subsequent apoptosis.[5]

• Kinase Inhibition: Many indole derivatives act as potent inhibitors of various protein kinases that are crucial for cancer cell proliferation, survival, and angiogenesis.[20][21]

  • Aurora Kinase Inhibition: Aurora kinases are key regulators of mitosis, and their overexpression is common in many cancers.[18][20] Indole-based inhibitors can block the ATP-binding site of these kinases, leading to mitotic arrest and apoptosis.[2][5][21]

  • VEGFR-2 Inhibition: Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) is a primary mediator of angiogenesis, the process of new blood vessel formation that is critical for tumor growth and metastasis.[6][22] Indole-containing drugs like Sunitinib inhibit VEGFR-2, thereby blocking downstream signaling pathways responsible for endothelial cell proliferation and migration.[17]

Antiviral Activity

The indole scaffold is present in several antiviral drugs.[11] For instance, Delavirdine is a non-nucleoside reverse transcriptase inhibitor used in the treatment of HIV.[10] Arbidol (Umifenovir) is a broad-spectrum antiviral agent that inhibits virus-mediated fusion with host cells and is used to treat influenza and other respiratory infections.[11][12]

Anti-inflammatory Activity

Indomethacin, a well-known non-steroidal anti-inflammatory drug (NSAID), features an indole core.[13] It exerts its effect by inhibiting cyclooxygenase (COX) enzymes, which are responsible for the synthesis of prostaglandins, key mediators of inflammation and pain.[13]

Central Nervous System (CNS) Activity

The structural similarity of indole to the neurotransmitter serotonin has led to the development of numerous CNS-active drugs.[9][14] Triptans, for example, are serotonin receptor agonists used to treat migraine headaches.[3] Other indole derivatives have found applications as antidepressants, antipsychotics, and anxiolytics.[9][14]

Experimental Protocols

This section provides detailed methodologies for the synthesis of the indole scaffold and for key biological assays used to evaluate the activity of indole derivatives.

Synthesis of the Indole Scaffold

Several classical methods for the synthesis of indoles remain staples in medicinal chemistry.

This is one of the oldest and most versatile methods for synthesizing substituted indoles.

Procedure:

• Formation of the Phenylhydrazone:

  • In a round-bottom flask, dissolve the desired phenylhydrazine (1 equivalent) in a suitable solvent such as ethanol or acetic acid.

  • Add the corresponding aldehyde or ketone (1 equivalent) to the solution.

  • The mixture is typically stirred at room temperature or gently heated to facilitate the condensation reaction and formation of the phenylhydrazone. The product can often be isolated by filtration upon precipitation.

• Cyclization to the Indole:

  • The isolated phenylhydrazone is then subjected to acidic conditions. A variety of Brønsted acids (e.g., HCl, H₂SO₄, polyphosphoric acid) or Lewis acids (e.g., ZnCl₂, BF₃·OEt₂) can be used as catalysts.

  • The reaction mixture is heated, often to high temperatures, to induce a[11][11]-sigmatropic rearrangement followed by cyclization and elimination of ammonia to afford the indole product.

  • The crude indole is then purified by recrystallization or column chromatography.

This method is particularly useful for the synthesis of indoles from o-nitrotoluenes.

Procedure:

• Condensation:

  • o-Nitrotoluene (1 equivalent) is condensed with diethyl oxalate (1 equivalent) in the presence of a strong base, typically potassium ethoxide in ethanol, to yield ethyl o-nitrophenylpyruvate.[8][14]

• Reductive Cyclization:

  • The resulting ethyl o-nitrophenylpyruvate is then subjected to reductive cyclization. A common method involves using zinc dust in acetic acid.[8][14] This reduces the nitro group to an amine, which then undergoes intramolecular cyclization with the adjacent ketone.

  • The resulting indole-2-carboxylic acid can be isolated.

• Decarboxylation (Optional):

  • If the unsubstituted indole is desired, the indole-2-carboxylic acid can be decarboxylated by heating to yield the final indole product.[8]

This method involves the reaction of an α-halo- or α-hydroxyketone with an excess of an arylamine.

Procedure:

• Reaction of α-bromoketone with Aniline:

  • An α-bromoacetophenone derivative is reacted with an excess of aniline (typically 2-3 equivalents).[11][21]

  • The reaction is often heated to facilitate the initial N-alkylation and subsequent formation of an intermediate.

• Cyclization and Aromatization:

  • The intermediate undergoes an intramolecular electrophilic substitution onto the aniline ring, followed by dehydration and aromatization to yield the 2-arylindole product.[11][21]

  • The reaction conditions can be harsh, often requiring high temperatures. Milder methods using microwave irradiation have been developed.[11]

Biological Assays

The MTT assay is a colorimetric assay for assessing cell metabolic activity and is widely used to determine the cytotoxic potential of compounds.

Procedure:

• Cell Seeding:

  • Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight in a CO₂ incubator at 37°C.

• Compound Treatment:

  • Prepare serial dilutions of the indole test compound in cell culture medium.

  • Remove the old medium from the cells and add the medium containing the test compound at various concentrations. Include a vehicle control (e.g., DMSO).

  • Incubate the cells with the compound for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition and Incubation:

  • After the incubation period, add MTT solution (typically 5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C. Living cells with active mitochondrial dehydrogenases will reduce the yellow MTT to a purple formazan precipitate.

• Formazan Solubilization and Absorbance Measurement:

  • Carefully remove the medium containing MTT.

  • Add a solubilizing agent, such as DMSO or isopropanol, to each well to dissolve the formazan crystals.

  • Measure the absorbance of the solution at a wavelength of 490-570 nm using a microplate reader.

• Data Analysis:

  • The absorbance values are proportional to the number of viable cells. Calculate the percentage of cell viability for each concentration relative to the vehicle control. The IC₅₀ value (the concentration of the compound that inhibits cell growth by 50%) can be determined by plotting the percentage of viability against the logarithm of the compound concentration and fitting the data to a dose-response curve.

This assay directly measures the effect of a compound on the assembly of purified tubulin into microtubules.

Procedure:

• Reagent Preparation:

  • Reconstitute lyophilized tubulin protein in a general tubulin buffer (e.g., 80 mM PIPES, 2 mM MgCl₂, 0.5 mM EGTA, pH 6.9) on ice.

  • Prepare a GTP stock solution.

  • Prepare the test indole compound at various concentrations.

• Assay Setup:

  • In a pre-warmed 96-well plate, add the tubulin solution, GTP, and the test compound or a vehicle control. A fluorescent reporter that binds to polymerized tubulin can also be included.

• Initiation and Monitoring of Polymerization:

  • Initiate polymerization by incubating the plate at 37°C.

  • Monitor the increase in absorbance at 340 nm (for turbidity) or the increase in fluorescence over time using a plate reader.

• Data Analysis:

  • The rate and extent of tubulin polymerization are determined from the kinetic curves. Inhibitors of polymerization will show a decrease in the rate and final absorbance/fluorescence, while stabilizers will show an increase.

This assay measures the ability of a compound to inhibit the activity of a specific kinase.

Procedure:

• Assay Setup:

  • In a 96-well plate, add the kinase enzyme, a specific substrate for that kinase, and the test indole compound at various concentrations.

• Kinase Reaction:

  • Initiate the reaction by adding ATP. The kinase will transfer a phosphate group from ATP to the substrate, producing ADP.

  • Incubate the reaction for a specific time at a controlled temperature (e.g., 30°C).

• Signal Detection:

  • Stop the kinase reaction and add a reagent that converts the generated ADP back to ATP.

  • Add a luciferase/luciferin reagent. The amount of light produced is proportional to the amount of ATP present, which is inversely proportional to the kinase activity.

  • Measure the luminescence using a plate reader.

• Data Analysis:

  • Calculate the percent inhibition for each concentration of the test compound relative to a vehicle control. The IC₅₀ value can be determined from a dose-response curve.

Signaling Pathways and Experimental Workflows

Visualizing the complex biological processes affected by indole derivatives is crucial for understanding their mechanisms of action. The following diagrams, generated using the DOT language for Graphviz, illustrate key signaling pathways and experimental workflows.

Signaling Pathways

References

• 1. Mechanistic Considerations in the Synthesis of 2-Aryl-Indole Analogues under Bischler-Mohlau Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Indole therapeutics: Latest FDA updates, ongoing trials, and future directions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Resistance to anti-tubulin agents: From vinca alkaloids to epothilones - PMC [pmc.ncbi.nlm.nih.gov]
• 6. m.youtube.com [m.youtube.com]
• 7. researchgate.net [researchgate.net]
• 8. Bischler–Möhlau indole synthesis - Wikipedia [en.wikipedia.org]
• 9. Role of Indole Scaffolds as Pharmacophores in the Development of Anti-Lung Cancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. mdpi.com [mdpi.com]
• 12. droracle.ai [droracle.ai]
• 13. benchchem.com [benchchem.com]
• 14. Inhibition of tubulin-microtubule polymerization by drugs of the Vinca alkaloid class - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. sigmaaldrich.com [sigmaaldrich.com]
• 16. benchchem.com [benchchem.com]
• 17. Bischler-Möhlau_indole_synthesis [chemeurope.com]
• 18. Indole-containing pharmaceuticals: targets, pharmacological activities, and SAR studies - PMC [pmc.ncbi.nlm.nih.gov]
• 19. benchchem.com [benchchem.com]
• 20. Establishing a High-content Analysis Method for Tubulin Polymerization to Evaluate Both the Stabilizing and Destabilizing Activities of Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. Indole-containing pharmaceuticals: targets, pharmacological activities, and SAR studies - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]

The Therapeutic Landscape of 1H-Indole-5-Carboxamide Derivatives: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

The 1H-indole-5-carboxamide scaffold has emerged as a privileged structure in medicinal chemistry, with its derivatives demonstrating a wide spectrum of therapeutic potential. This technical guide provides an in-depth overview of the biological activities, mechanisms of action, and experimental protocols associated with this promising class of compounds. While the primary focus of this guide is on 1H-indole-5-carboxamide derivatives due to the wealth of available data, it is important to note the therapeutic potential of the structurally related 1H-Indole-5-carboximidamide derivatives, for which research is still nascent.

Therapeutic Applications

1H-Indole-5-carboxamide derivatives have been investigated for a variety of therapeutic applications, primarily in the fields of neurodegenerative diseases and oncology. Their mechanism of action often involves the inhibition of key enzymes and modulation of critical signaling pathways.

Monoamine Oxidase B (MAO-B) Inhibition

A significant area of investigation for 1H-indole-5-carboxamide derivatives is their potent and selective inhibition of monoamine oxidase B (MAO-B).[1][2][3] MAO-B is a key enzyme in the catabolism of dopamine, and its inhibition can increase dopamine levels in the brain, a crucial therapeutic strategy in the management of Parkinson's disease. Several N-substituted 1H-indole-5-carboxamide derivatives have been shown to be highly potent and selective MAO-B inhibitors with subnanomolar efficacy.[1][2]

Anticancer Activity

The indole scaffold is a common feature in many anticancer agents. While specific data for 1H-indole-5-carboximidamide derivatives is limited, the broader class of indole carboxamides has demonstrated significant antiproliferative activity against various cancer cell lines.[4][5][6] The anticancer effects are often attributed to the modulation of signaling pathways involved in apoptosis and cell cycle regulation.

Other Potential Applications

Beyond neuroprotection and oncology, indole derivatives have been explored for their antimicrobial, anti-inflammatory, and neuroprotective properties.[7][8][9] For instance, some indole carboxamide derivatives have shown antimicrobial activity against various pathogens.[8]

Quantitative Data on Biological Activity

The following table summarizes the reported in vitro activities of selected 1H-indole-5-carboxamide derivatives as MAO-B inhibitors.

Compound	Target	IC50 (nM) - Human MAO-B	Selectivity over MAO-A	Reference
N-(3,4-dichlorophenyl)-1H-indole-5-carboxamide	MAO-B	0.227	>5700-fold	[1][2]
N-(3,4-difluorophenyl)-1H-indole-5-carboxamide	MAO-B	1.59	>6000-fold	[1]

Key Signaling Pathways

The therapeutic effects of indole derivatives are often mediated through their interaction with specific signaling pathways. Two such pathways of interest are the ASK1-p38/JNK pathway and the Nur77-Bcl-2 apoptotic pathway.

ASK1-p38/JNK Signaling Pathway

Apoptosis signal-regulating kinase 1 (ASK1) is a key mediator of cellular stress responses. Upon activation by stimuli such as reactive oxygen species (ROS), ASK1 activates the downstream p38 and JNK signaling cascades, which can lead to apoptosis. Inhibition of ASK1 is a potential therapeutic strategy for diseases characterized by excessive apoptosis and inflammation.

ASK1-p38/JNK Signaling Pathway Inhibition

Nur77-Bcl-2 Apoptotic Pathway

The orphan nuclear receptor Nur77 can translocate from the nucleus to the mitochondria, where it interacts with the anti-apoptotic protein Bcl-2. This interaction induces a conformational change in Bcl-2, converting it into a pro-apoptotic protein and triggering apoptosis. Modulation of this pathway is a target for anticancer therapies.

Nur77-Bcl-2 Apoptotic Pathway Modulation

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the evaluation of 1H-indole-5-carboxamide derivatives.

Synthesis of N-substituted 1H-Indole-5-carboxamides

The synthesis of N-substituted 1H-indole-5-carboxamides is typically achieved through the coupling of 1H-indole-5-carboxylic acid with a desired amine.

General Synthesis Workflow

Protocol:

• Reactant Preparation: Dissolve 1H-indole-5-carboxylic acid (1 equivalent) in an appropriate anhydrous solvent such as dimethylformamide (DMF) or dichloromethane (DCM).

• Coupling Agent Addition: Add a coupling agent, such as HATU (1.1 equivalents) or a combination of HOBt (1.1 equivalents) and EDC (1.1 equivalents), to the solution.

• Base Addition: Add a non-nucleophilic base, such as N,N-diisopropylethylamine (DIPEA) (2-3 equivalents), to the reaction mixture.

• Amine Addition: Add the desired substituted amine (1.1 equivalents) to the reaction mixture.

• Reaction: Stir the reaction mixture at room temperature for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Workup: Upon completion, dilute the reaction mixture with water and extract the product with an organic solvent (e.g., ethyl acetate). Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes).

In Vitro MAO-B Inhibition Assay

The inhibitory activity of the compounds against human MAO-B can be determined using a fluorometric assay that measures the production of hydrogen peroxide.[10][11]

Materials:

• Recombinant human MAO-B enzyme

• MAO-B substrate (e.g., kynuramine)

• Fluorescent probe (e.g., Amplex Red)

• Horseradish peroxidase (HRP)

• Test compounds

• Positive control (e.g., selegiline)

• Assay buffer (e.g., potassium phosphate buffer, pH 7.4)

Protocol:

• Compound Preparation: Prepare serial dilutions of the test compounds and the positive control in the assay buffer.

• Enzyme and Compound Incubation: In a 96-well black plate, add the MAO-B enzyme to the assay buffer. Then, add the test compounds or control to the wells and incubate for a predefined period (e.g., 15 minutes) at 37°C.

• Reaction Initiation: Initiate the reaction by adding a mixture of the MAO-B substrate, Amplex Red, and HRP to each well.

• Fluorescence Measurement: Immediately measure the fluorescence intensity at an excitation wavelength of 530-560 nm and an emission wavelength of 580-590 nm in a kinetic mode for 30-60 minutes at 37°C.

• Data Analysis: Calculate the rate of reaction for each concentration of the inhibitor. Determine the IC50 value by plotting the percentage of inhibition versus the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

In Vitro Anticancer Activity (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay used to assess cell metabolic activity as a measure of cell viability.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• Test compounds

• 96-well plates

Protocol:

• Cell Seeding: Seed the cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the test compounds and incubate for a specified period (e.g., 48 or 72 hours).

• MTT Addition: After the incubation period, add MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization: Carefully remove the medium and add the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration of the test compound relative to the untreated control cells. Determine the IC50 value, which is the concentration of the compound that inhibits cell growth by 50%.

Conclusion

1H-Indole-5-carboxamide derivatives represent a versatile and promising scaffold for the development of new therapeutic agents. Their potent activity as MAO-B inhibitors highlights their potential in the treatment of neurodegenerative disorders like Parkinson's disease. Furthermore, the broader class of indole carboxamides exhibits significant anticancer properties, suggesting that further exploration of the 1H-indole-5-carboximidamide core is warranted. The experimental protocols and pathway diagrams provided in this guide serve as a valuable resource for researchers dedicated to advancing the therapeutic potential of this important class of molecules.

References

• 1. Indazole- and indole-5-carboxamides: selective and reversible monoamine oxidase B inhibitors with subnanomolar potency - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. biomedfrontiers.org [biomedfrontiers.org]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis and Evaluation of Thiazolyl-indole-2-carboxamide Derivatives as Potent Multitarget Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Pyrido-indole-one hybrids as potential anticancer agents against breast carcinoma: development of Ru(ii)-catalyzed annulation of indole-2-carboxamides, biological screening and molecular docking studies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Design, Synthesis, and Biological Evaluation of Indole-2-carboxamides as Potential Multi-Target Antiproliferative Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 7. theaspd.com [theaspd.com]
• 8. Antimicrobial and antiviral screening of novel indole carboxamide and propanamide derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Neuroprotective Potential of Indole-Based Compounds: A Biochemical Study on Antioxidant Properties and Amyloid Disaggregation in Neuroblastoma Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. assaygenie.com [assaygenie.com]

1H-Indole-5-carboximidamide in Pharmaceutical Research: A Technical Guide

An In-depth Review of a Promising Scaffold and its Closely Related Analogue

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The indole scaffold is a cornerstone in medicinal chemistry, forming the backbone of numerous therapeutic agents. This technical guide provides a comprehensive review of 1H-Indole-5-carboximidamide and its extensively studied analogue, 1H-Indole-5-carboxamide, in the context of pharmaceutical research. While direct research on 1H-Indole-5-carboximidamide is limited, its chemical identity has been confirmed, and it holds potential as a valuable intermediate. In contrast, 1H-Indole-5-carboxamide and its derivatives have demonstrated a wide spectrum of biological activities, including anticancer, anti-inflammatory, antimicrobial, and neuroprotective effects. This guide details the synthesis, experimental protocols, quantitative biological data, and mechanisms of action associated with these compounds, offering a valuable resource for researchers in drug discovery and development.

Introduction to 1H-Indole-5-carboximidamide

1H-Indole-5-carboximidamide, also known as 1H-Indole-5-carboxamidine, is an organic compound featuring a fused indole ring system with a carboximidamide (amidine) group at the 5-position.[1] Its chemical formula is C₉H₉N₃, and it has a molecular weight of 159.19 g/mol .[1] The CAS number for this compound is 71889-75-3.[1]

While detailed published research on the specific biological activities of 1H-Indole-5-carboximidamide is scarce, it is commercially available and noted as a key intermediate in the synthesis of pharmaceuticals, particularly those targeting neurological disorders.[1] The amidine group is a known pharmacophore that can influence a molecule's basicity and hydrogen bonding capacity, often leading to interactions with biological targets such as enzymes and receptors. The broader class of indole-amidine derivatives has shown promise as antimicrobial agents.[2]

A related derivative, N-Hydroxy-1H-indole-5-carboximidamide (CAS 163797-89-5), has also been identified.[3]

The Well-Characterized Analogue: 1H-Indole-5-carboxamide

In contrast to the limited data on the carboximidamide, its corresponding carboxamide analogue, 1H-Indole-5-carboxamide (CAS 1670-87-7), is a well-documented compound in pharmaceutical research.[4][5][6][7] It possesses a molecular formula of C₉H₈N₂O and a molecular weight of 160.17 g/mol .[4][5] This compound and its derivatives have been explored for a multitude of therapeutic applications.

Synthesis of 1H-Indole-5-carboxamide and its Derivatives

The synthesis of 1H-Indole-5-carboxamide and its derivatives can be achieved through various established methods:

• Fischer Indole Synthesis: This classic method involves the reaction of a substituted phenylhydrazine with a ketone or aldehyde under acidic conditions to construct the indole ring system.[4]

• Direct Amidation: A common approach involves the conversion of a corresponding carboxylic acid (1H-indole-5-carboxylic acid) to the amide. This is typically facilitated by coupling agents such as dicyclohexylcarbodiimide (DCC).[4]

• From Indole-5-carbonitrile: The nitrile can be hydrolyzed to the corresponding carboxamide. A process for the preparation of 1H-indole-5-carbonitrile has been described, which can serve as a precursor.[8]

A general synthetic workflow for the preparation of N-substituted indole-2-carboxamides is depicted below.

References

• 1. chemimpex.com [chemimpex.com]
• 2. Amidine containing compounds: Antimicrobial activity and its potential in combating antimicrobial resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chemscene.com [chemscene.com]
• 4. Buy 1H-Indole-5-carboxamide | 1670-87-7 | >98% [smolecule.com]
• 5. 1H-Indole-5-carboxamide,(CAS# 1670-87-7)|Sinfoo BIOCHEM [sinfoobiotech.com]
• 6. Indole-5-carboxamide | C9H8N2O | CID 14973220 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. chemimpex.com [chemimpex.com]
• 8. tdcommons.org [tdcommons.org]

The Pharmacophore of Indole-Based Inhibitors: A Technical Guide for Drug Discovery Professionals

Introduction: The indole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous natural products and synthetic molecules with a wide range of biological activities.[1][2] Its unique electronic properties and versatile substitution patterns allow for the design of potent and selective inhibitors for various therapeutic targets.[3] This in-depth technical guide provides researchers, scientists, and drug development professionals with a comprehensive understanding of the pharmacophore of indole-based inhibitors, focusing on key target classes, quantitative structure-activity relationships, experimental protocols, and the underlying signaling pathways.

The Indole Scaffold: A Versatile Pharmacophore

The indole nucleus, a bicyclic aromatic heterocycle, serves as a versatile template for inhibitor design due to its ability to engage in various non-covalent interactions with biological targets. These interactions include hydrogen bonding via the N-H group, hydrophobic interactions with the bicyclic ring system, and π-π stacking with aromatic residues in the active site.[4] Strategic modifications at different positions of the indole ring (N1, C2, C3, C5, etc.) allow for the fine-tuning of potency, selectivity, and pharmacokinetic properties.[5]

Key Therapeutic Targets of Indole-Based Inhibitors

Indole-based compounds have been successfully developed as inhibitors for a diverse array of protein targets implicated in various diseases, most notably cancer, inflammation, and neurodegenerative disorders.[1][3] The primary focus of this guide will be on three major classes of enzymes: protein kinases, phosphodiesterases (PDEs), and histone deacetylases (HDACs), as well as the microtubule protein tubulin.

Indole-Based Kinase Inhibitors

Protein kinases are crucial regulators of cellular signaling pathways, and their dysregulation is a hallmark of many cancers.[6][7] The majority of indole-based kinase inhibitors are ATP-competitive, binding to the ATP-binding pocket of the kinase domain.[4][8]

Pharmacophore Features:

• Hinge-Binding Motif: The indole N-H group often forms a critical hydrogen bond with the hinge region of the kinase, mimicking the interaction of the adenine moiety of ATP.[4]

• Hydrophobic Pockets: The indole ring and its substituents occupy hydrophobic pockets within the ATP-binding site, contributing significantly to binding affinity.[4]

• Gatekeeper Residue Interaction: Substituents on the indole scaffold can be designed to interact with the "gatekeeper" residue, a key determinant of inhibitor selectivity.

• Solvent-Exposed Region: Modifications at positions that extend into the solvent-exposed region can be used to improve solubility and other physicochemical properties.

Quantitative Data for Indole-Based Kinase Inhibitors:

Compound/Drug Name	Target Kinase(s)	IC50 (nM)	Reference(s)
Sunitinib	VEGFR-1, -2, -3, PDGFR-α, -β, c-kit	Varies by target (e.g., VEGFR-2: ~2-80)	[9]
Axitinib	VEGFR-1, -2, -3	0.1 - 1.2	[8]
Pazopanib	VEGFR-1, -2, -3, PDGFR-α, -β, c-kit	Varies by target (e.g., VEGFR-1: 10)	[8]
Compound 18b	VEGFR-2	70	[10]
Compound 7	VEGFR-2	25	[11]
HA-2l	mTOR	66	[1][8]
HA-2c	mTOR	75	[1][8]
Compound 3	EGFR/VEGFR-2	18 (EGFR), 45 (VEGFR-2)	[12]
3-Indole acetic acid	VEGFR-2	970,400	[9]
3-Indole pyruvic acid	VEGFR-2	1,037,000	[9]

Signaling Pathways Targeted by Indole-Based Kinase Inhibitors:

Indole-based kinase inhibitors frequently target key signaling pathways involved in cell proliferation, survival, and angiogenesis, such as the VEGF, PI3K/Akt, and MAPK pathways.

References

• 1. Discovery of indole- and quinolone-based inhibitors of the mTOR/Akt/Pi3K pathway for the potential treatment of autism and certain types of cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. clyte.tech [clyte.tech]
• 5. sigmaaldrich.cn [sigmaaldrich.cn]
• 6. Larock indole synthesis - Wikipedia [en.wikipedia.org]
• 7. Research Progress of Indole Alkaloids: Targeting MAP Kinase Signaling Pathways in Cancer Treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Discovery of indole- and quinolone-based inhibitors of the mTOR/Akt/Pi3K pathway for the potential treatment of autism and certain types of cancer - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. Antineoplastic indole-containing compounds with potential VEGFR inhibitory properties - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Design, synthesis, and molecular docking of novel indole scaffold-based VEGFR-2 inhibitors as targeted anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. Design, Synthesis, and Biological Evaluation of Indole-2-carboxamides as Potential Multi-Target Antiproliferative Agents - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide on the Preliminary In-Vitro Studies of Indole-Carboxamide Derivatives

Introduction: The indole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous biologically active compounds. Its derivatives, particularly indole-carboxamides, have garnered significant attention for their therapeutic potential across a spectrum of diseases, most notably in oncology and neurodegenerative disorders. This technical guide provides a comprehensive overview of the preliminary in-vitro evaluation of various indole-carboxamide derivatives, summarizing key quantitative data, detailing experimental protocols, and illustrating relevant biological pathways. The information presented is intended for researchers, scientists, and drug development professionals engaged in the discovery and development of novel therapeutics.

Quantitative Data Summary

The in-vitro bioactivity of indole-carboxamide derivatives has been extensively evaluated against a range of molecular targets and cancer cell lines. The following tables summarize the half-maximal inhibitory concentration (IC50) and other quantitative measures for selected compounds from various studies.

Table 1: Inhibitory Activity of Indole-2-Carboxamide Derivatives against Kinases

Compound	Target Kinase	IC50 (nM)	Reference Compound	Reference IC50 (nM)
5d	EGFR	89 ± 6	Erlotinib	80 ± 5
5e	EGFR	93 ± 8	Erlotinib	80 ± 5
5j	EGFR	98 ± 8	Erlotinib	80 ± 5
5d	CDK2	23	Dinaciclib	20
5e	CDK2	13	Dinaciclib	20
5h	CDK2	11	Dinaciclib	20
5k	CDK2	19	Dinaciclib	20
Va	EGFR	71 ± 6	Erlotinib	80 ± 5
Va	BRAFV600E	77	Vemurafenib	60
Ve	BRAFV600E	89	Vemurafenib	60
Vf	BRAFV600E	93	Vemurafenib	60
Vg	BRAFV600E	107	Vemurafenib	60
Vh	BRAFV600E	98	Vemurafenib	60
VIk	BRAFV600E	40	Vemurafenib	30 ± 3
VIk	CDK2	12	Dinaciclib	-
VIf	BRAFV600E	49	Vemurafenib	30 ± 3
13ea	CDK9	< 5.0 µM	-	-
19	ASK1	Potent Activity	GS-4997	-

Data sourced from multiple studies on indole-2-carboxamide derivatives.[1][2][3][4][5]

Table 2: Antiproliferative Activity of Indole-Carboxamide Derivatives in Cancer Cell Lines

Compound	Cell Line	Activity Metric	Value (µM)
13ea	HeLa, MDA-MB-231, HepG2	IC50	< 5.0
5d, 5i, 5j, 5k	Various	GI50	-
8b	Liver Cancer Cell Lines	-	Good Potency
ja	Triple-Negative Breast Cancer	-	Good Potency
LG25	Triple-Negative Breast Cancer	-	Dose-dependent reduction in viability
5	HeLa	IC50	5.08 ± 0.91
7	HeLa	IC50	5.89 ± 0.73
Va-i	Various	GI50	0.026 - 0.086

Data compiled from studies on various indole-carboxamide derivatives.[1][2][5][6][7][8][9]

Table 3: Other In-Vitro Activities

Compound	Target/Assay	Activity Metric	Value
4e	MAO-B	Ki	94.52 nM
8b	Nur77	Binding Activity	Excellent
ja	Nur77	KDSPR	91 nM
6c	Xanthine Oxidase	IC50	0.13 µM
23	hIDO1	IC50	108.7 nM
25	hIDO1	IC50	178.1 nM
26	hIDO1	IC50	139.1 nM

Data from studies on diverse indole-carboxamide derivatives.[6][7][10][11][12]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are generalized protocols for key experiments cited in the literature for the in-vitro evaluation of indole-carboxamide derivatives.

Enzyme Inhibition Assays

Objective: To determine the inhibitory potency of a compound against a specific enzyme (e.g., EGFR, CDK2, BRAFV600E, MAO-B, Xanthine Oxidase).

General Protocol (Kinase Assays):

• Reagents and Materials: Recombinant human kinase, appropriate substrate (e.g., a peptide or protein), ATP, assay buffer, test compound, and a detection reagent (e.g., ADP-Glo™ Kinase Assay).

• Procedure: a. Prepare a serial dilution of the test compound in DMSO. b. In a 96-well or 384-well plate, add the kinase, substrate, and assay buffer. c. Add the diluted test compound to the wells. A control with DMSO alone is included. d. Initiate the kinase reaction by adding ATP. e. Incubate the plate at a specified temperature (e.g., 30°C) for a set time (e.g., 60 minutes). f. Stop the reaction and add the detection reagent to quantify the product formed (e.g., ADP). g. Measure the signal (e.g., luminescence) using a plate reader.

• Data Analysis: The percentage of inhibition is calculated relative to the DMSO control. The IC50 value, the concentration of the compound that inhibits 50% of the enzyme activity, is determined by fitting the dose-response data to a sigmoidal curve.[2][3]

Monoamine Oxidase B (MAO-B) Inhibition Assay:

• Principle: The assay measures the ability of a compound to inhibit the MAO-B-catalyzed oxidation of a substrate, which produces hydrogen peroxide.

• Procedure: a. Human recombinant MAO-B is incubated with the test compound. b. A substrate (e.g., kynuramine) and a probe (e.g., Amplex Red) are added. c. The reaction is monitored by measuring the fluorescence of the product (e.g., resorufin) over time.

• Data Analysis: The IC50 is calculated from the dose-response curve. Kinetic studies (e.g., Lineweaver-Burk plots) can be performed to determine the mode of inhibition (e.g., competitive, non-competitive) and the inhibition constant (Ki).[10]

Cell-Based Assays

Objective: To assess the effect of a compound on cellular processes such as proliferation, viability, and apoptosis.

Antiproliferative/Cell Viability Assay (MTT or Alamar Blue):

• Cell Seeding: Plate cancer cells in 96-well plates at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the test compound for a specified duration (e.g., 48 or 72 hours).

• Viability Assessment:

  • MTT Assay: Add MTT solution to each well and incubate. The viable cells reduce the yellow MTT to purple formazan crystals. Solubilize the formazan crystals and measure the absorbance.

  • Alamar Blue Assay: Add Alamar Blue reagent (resazurin) to each well. Viable cells reduce resazurin to the fluorescent resorufin. Measure the fluorescence.[9]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells. The IC50 or GI50 (concentration for 50% growth inhibition) is determined from the dose-response curve.[13]

Apoptosis Assays:

• Flow Cytometry (Annexin V/PI Staining): This method distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

  • Treat cells with the test compound.

  • Harvest and wash the cells.

  • Resuspend the cells in binding buffer and stain with Annexin V-FITC and Propidium Iodide (PI).

  • Analyze the stained cells using a flow cytometer.

• Western Blot Analysis: This technique is used to measure the levels of key apoptosis-related proteins.

  • Lyse the treated and untreated cells to extract proteins.

  • Separate the proteins by SDS-PAGE and transfer them to a membrane.

  • Probe the membrane with primary antibodies against proteins of interest (e.g., caspases, Bax, Bcl-2, p53) and then with a secondary antibody.[2][8]

  • Visualize and quantify the protein bands.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate key signaling pathways targeted by indole-carboxamide derivatives and a general workflow for in-vitro drug screening.

Signaling Pathways

// Nodes EGFR [label="EGFR", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Ras [label="Ras", fillcolor="#FBBC05", fontcolor="#202124"]; Raf [label="Raf (e.g., BRAF)", fillcolor="#FBBC05", fontcolor="#202124"]; MEK [label="MEK", fillcolor="#FBBC05", fontcolor="#202124"]; ERK [label="ERK", fillcolor="#FBBC05", fontcolor="#202124"]; Proliferation [label="Cell Proliferation,\nSurvival, Angiogenesis", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"]; IndoleCarboxamide [label="Indole-Carboxamide\nDerivatives", shape=rectangle, style=filled, fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges EGFR -> Ras [color="#5F6368"]; Ras -> Raf [color="#5F6368"]; Raf -> MEK [color="#5F6368"]; MEK -> ERK [color="#5F6368"]; ERK -> Proliferation [color="#5F6368"]; IndoleCarboxamide -> EGFR [label=" Inhibition", fontcolor="#EA4335", color="#EA4335", style=dashed]; IndoleCarboxamide -> Raf [label=" Inhibition", fontcolor="#EA4335", color="#EA4335", style=dashed]; } . Caption: Inhibition of the EGFR/Raf/MEK/ERK signaling pathway by indole-carboxamide derivatives.[5]

// Nodes Akt [label="Akt", fillcolor="#4285F4", fontcolor="#FFFFFF"]; mTOR [label="mTOR", fillcolor="#4285F4", fontcolor="#FFFFFF"]; NFkB [label="NF-κB", fillcolor="#4285F4", fontcolor="#FFFFFF"]; CellCycle [label="Cell Cycle Progression", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"]; Apoptosis [label="Apoptosis", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"]; LG25 [label="LG25\n(Indole-2-carboxamide)", shape=rectangle, style=filled, fillcolor="#FBBC05", fontcolor="#202124"];

// Edges Akt -> mTOR [color="#5F6368"]; mTOR -> NFkB [color="#5F6368"]; NFkB -> CellCycle [color="#5F6368"]; NFkB -> Apoptosis [label=" Inhibition", fontcolor="#EA4335", color="#EA4335", style=dashed]; LG25 -> Akt [label=" Inhibition", fontcolor="#EA4335", color="#EA4335", style=dashed]; } . Caption: Suppression of the Akt/mTOR/NF-κB signaling pathway by the indole-2-carboxamide derivative LG25.[8]

// Nodes IndoleCarboxamide [label="Indole-Carboxamide\nDerivatives (e.g., 8b, ja)", shape=rectangle, style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF"]; Nur77 [label="Nur77", fillcolor="#FBBC05", fontcolor="#202124"]; Mitochondria [label="Mitochondria", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; Apoptosis [label="Apoptosis", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges IndoleCarboxamide -> Nur77 [label=" Binding & Modulation", fontcolor="#4285F4", color="#4285F4"]; Nur77 -> Mitochondria [label=" Translocation", fontcolor="#5F6368", color="#5F6368"]; Mitochondria -> Apoptosis [label=" Induction", fontcolor="#5F6368", color="#5F6368"]; } . Caption: Induction of apoptosis through Nur77 mitochondrial targeting by indole-carboxamide derivatives.[6][7]

Experimental Workflow

// Nodes Synthesis [label="Compound Synthesis\n(Indole-Carboxamide Derivatives)", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; PrimaryScreening [label="Primary Screening:\nEnzyme Inhibition Assays", fillcolor="#4285F4", fontcolor="#FFFFFF"]; SecondaryScreening [label="Secondary Screening:\nCell-Based Assays\n(Viability, Proliferation)", fillcolor="#FBBC05", fontcolor="#202124"]; MechanismOfAction [label="Mechanism of Action Studies:\nApoptosis Assays, Western Blot,\nSignaling Pathway Analysis", fillcolor="#34A853", fontcolor="#FFFFFF"]; LeadOptimization [label="Lead Optimization", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges Synthesis -> PrimaryScreening [color="#5F6368"]; PrimaryScreening -> SecondaryScreening [label=" Active Hits", fontcolor="#5F6368", color="#5F6368"]; SecondaryScreening -> MechanismOfAction [label=" Potent Compounds", fontcolor="#5F6368", color="#5F6368"]; MechanismOfAction -> LeadOptimization [color="#5F6368"]; } . Caption: A generalized workflow for the in-vitro screening of indole-carboxamide derivatives.

This guide provides a foundational understanding of the in-vitro evaluation of indole-carboxamide derivatives, offering a starting point for researchers in the field. The presented data and protocols, derived from recent scientific literature, highlight the significant potential of this chemical class in the development of novel therapeutics. Further investigation into structure-activity relationships, pharmacokinetic properties, and in-vivo efficacy is warranted to translate these promising preliminary findings into clinical candidates.

References

• 1. Design, synthesis, and biological evaluation of N-(2-amino-phenyl)-5-(4-aryl- pyrimidin-2-yl) amino)-1H-indole-2-carboxamide derivatives as novel inhibitors of CDK9 and class I HDACs for cancer treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis and Biological Evaluation of Indole-2-Carboxamides with Potent Apoptotic Antiproliferative Activity as EGFR/CDK2 Dual Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Novel piperine-carboximidamide hybrids: design, synthesis, and antiproliferative activity via a multi-targeted inhibitory pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Structure-based discovery of 1H-indole-2-carboxamide derivatives as potent ASK1 inhibitors for potential treatment of ulcerative colitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Design, Synthesis, and Biological Evaluation of Indole-2-carboxamides as Potential Multi-Target Antiproliferative Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Discovery of 5-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)-1H-indole-2-carboxamide derivatives as novel anti-cancer agents targeting Nur77 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Discovery of 5-(Pyrimidin-2-ylamino)-1 H-indole-2-carboxamide Derivatives as Nur77 Modulators with Selective and Potent Activity Against Triple-Negative Breast Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Indole-2-Carboxamide Derivative LG25 Inhibits Triple-Negative Breast Cancer Growth By Suppressing Akt/mTOR/NF-κB Signalling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Synthesis and in Vitro Evaluation of Novel 5‐Nitroindole Derivatives as c‐Myc G‐Quadruplex Binders with Anticancer Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Discovery of N-(1-(3-fluorobenzoyl)-1 H-indol-5-yl)pyrazine-2-carboxamide: a novel, selective, and competitive indole-based lead inhibitor for human monoamine oxidase B - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Design, synthesis, and biological evaluation of 5-(1H-indol-5-yl)isoxazole-3-carboxylic acids as novel xanthine oxidase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Design, Synthesis, Characterization, and Biological Evaluation of Indole-2-Carboxamide Derivatives as Potent Anti-Cancer Agents | Jordan Journal of Chemistry (JJC) [jjc.yu.edu.jo]

Spectroscopic Analysis of 1H-Indole-5-carboximidamide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the spectroscopic analysis of 1H-Indole-5-carboximidamide, a molecule of interest in medicinal chemistry and drug development. Due to the limited availability of direct experimental data for this specific compound, this document presents predicted Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) data based on the analysis of structurally related compounds, namely indole-5-carboxylic acid and 5-cyanoindole. Furthermore, comprehensive, step-by-step experimental protocols for NMR and MS analysis are provided to guide researchers in the characterization of this and similar molecules.

Predicted Spectroscopic Data

The following tables summarize the predicted ¹H NMR, ¹³C NMR, and Mass Spectrometry data for 1H-Indole-5-carboximidamide. These predictions are derived from known substituent effects on the indole ring system and the spectral data of analogous compounds.

Table 1: Predicted ¹H NMR Spectral Data of 1H-Indole-5-carboximidamide (in DMSO-d₆)

Proton Position	Predicted Chemical Shift (δ ppm)	Predicted Multiplicity	Predicted Coupling Constant (J, Hz)
H-1 (NH)	~11.5	br s	-
H-2	~7.5	t	~2.5
H-3	~6.5	t	~2.5
H-4	~7.8	d	~8.5
H-6	~7.6	dd	~8.5, ~1.5
H-7	~8.0	d	~1.5
-C(=NH)NH₂	~8.5 (NH), ~9.0 (NH₂)	br s	-

Table 2: Predicted ¹³C NMR Spectral Data of 1H-Indole-5-carboximidamide (in DMSO-d₆)

Carbon Position	Predicted Chemical Shift (δ ppm)
C-2	~125
C-3	~103
C-3a	~128
C-4	~122
C-5	~123
C-6	~120
C-7	~112
C-7a	~136
-C(=NH)NH₂	~165

Table 3: Predicted Mass Spectrometry Data for 1H-Indole-5-carboximidamide

Parameter	Predicted Value
Molecular Formula	C₉H₉N₃
Molecular Weight	159.19 g/mol
Predicted [M+H]⁺ (ESI-MS)	160.0869
Predicted Fragmentation	Loss of NH₃, cleavage of the carboximidamide group

Experimental Protocols

The following are detailed protocols for the spectroscopic analysis of 1H-Indole-5-carboximidamide.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To acquire ¹H and ¹³C NMR spectra for structural elucidation.

Materials:

• 1H-Indole-5-carboximidamide sample (5-10 mg for ¹H, 20-50 mg for ¹³C)

• Deuterated solvent (e.g., DMSO-d₆)

• NMR tubes (5 mm)

• NMR spectrometer (e.g., 400 MHz or higher)

Procedure:

• Sample Preparation:

  • Accurately weigh the sample and dissolve it in approximately 0.6-0.7 mL of the deuterated solvent in a clean, dry vial.

  • Ensure the sample is fully dissolved. Gentle vortexing or sonication may be applied if necessary.

  • Transfer the solution to an NMR tube.

• Instrument Setup:

  • Insert the NMR tube into the spectrometer.

  • Lock the spectrometer on the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity.

• ¹H NMR Acquisition:

  • Set the appropriate spectral width and acquisition time.

  • Use a standard pulse sequence (e.g., zg30).

  • Set the number of scans (typically 8-16 for a sample of this concentration).

  • Acquire the Free Induction Decay (FID).

• ¹³C NMR Acquisition:

  • Switch the probe to the ¹³C channel.

  • Set the appropriate spectral width and acquisition time.

  • Use a proton-decoupled pulse sequence (e.g., zgpg30).

  • Set a sufficient number of scans for adequate signal-to-noise (this may range from hundreds to thousands of scans depending on the sample concentration and spectrometer sensitivity).

  • Acquire the FID.

• Data Processing:

  • Apply a Fourier transform to the FIDs of both ¹H and ¹³C spectra.

  • Phase correct the spectra.

  • Calibrate the chemical shift scale using the residual solvent peak as a reference (DMSO-d₆: δH = 2.50 ppm, δC = 39.52 ppm).

  • Integrate the peaks in the ¹H spectrum.

  • Analyze the chemical shifts, multiplicities, and coupling constants to assign the signals to the respective nuclei in the molecule.

Electrospray Ionization Mass Spectrometry (ESI-MS)

Objective: To determine the molecular weight and fragmentation pattern of the compound.

Materials:

• 1H-Indole-5-carboximidamide sample

• High-purity solvents (e.g., methanol, acetonitrile, water)

• Formic acid (for positive ion mode)

• Vials for sample preparation

• ESI-Mass Spectrometer

Procedure:

• Sample Preparation:

  • Prepare a stock solution of the sample at a concentration of approximately 1 mg/mL in a suitable solvent (e.g., methanol).

  • From the stock solution, prepare a dilute solution for analysis (typically 1-10 µg/mL) in a solvent mixture appropriate for ESI, such as 50:50 acetonitrile:water with 0.1% formic acid.

• Instrument Setup and Calibration:

  • Calibrate the mass spectrometer using a standard calibration solution to ensure mass accuracy.

  • Set the ESI source parameters, including capillary voltage, nebulizer gas pressure, and drying gas flow rate and temperature.

  • Set the mass analyzer to scan a relevant mass range (e.g., m/z 50-500).

• Data Acquisition:

  • Introduce the sample solution into the mass spectrometer via direct infusion or through a liquid chromatography system.

  • Acquire the mass spectrum in positive ion mode to observe the protonated molecule [M+H]⁺.

  • If fragmentation information is desired, perform tandem MS (MS/MS) experiments by selecting the [M+H]⁺ ion and subjecting it to collision-induced dissociation (CID).

• Data Analysis:

  • Determine the accurate mass of the molecular ion and compare it to the calculated exact mass of the proposed formula (C₉H₉N₃).

  • Analyze the fragmentation pattern from the MS/MS spectrum to confirm the structure of the molecule.

Visualizations

The following diagrams illustrate the logical workflow for the spectroscopic analysis of a synthesized compound like 1H-Indole-5-carboximidamide.

Caption: Experimental workflow for the synthesis and spectroscopic identification.

Caption: Logical relationship between the compound and analytical techniques.

Protocols & Analytical Methods

Application Notes: Synthesis and Utility of 1H-Indole-5-carboximidamide

Introduction

The indole nucleus is a cornerstone scaffold in medicinal chemistry, forming the structural core of numerous natural products, pharmaceuticals, and agrochemicals.[1] Its derivatives are known to exhibit a vast array of pharmacological activities, including antitumor, antiviral, and anti-inflammatory properties.[1][2] Similarly, the carboximidamide (amidine) functional group is a crucial pharmacophore in drug design, known for its ability to engage in hydrogen bonding and electrostatic interactions with biological targets like enzymes and receptors.[3] The synthesis of molecules incorporating both of these privileged structures, such as 1H-Indole-5-carboximidamide, provides valuable intermediates for the development of novel therapeutic agents.[3]

Pharmacological Significance

1H-Indole-5-carboximidamide serves as a key building block in pharmaceutical research and organic synthesis.[3] Its unique structure is leveraged in the development of bioactive molecules targeting a range of diseases. Researchers have successfully utilized this intermediate in the synthesis of compounds with potential applications in treating neurological disorders, cancer, and inflammatory conditions.[3] The amidine group is particularly effective in mimicking protonated primary amines found in biological ligands, making it a valuable feature in designing enzyme inhibitors and receptor modulators.

Synthetic Approach: The Pinner Reaction

The conversion of nitriles to amidines is a fundamental transformation in organic synthesis. Among the various methods, the Pinner reaction remains a classic and reliable two-step process.[4][5] This acid-catalyzed reaction first involves the treatment of a nitrile with an anhydrous alcohol and hydrogen chloride to form a stable intermediate known as a Pinner salt (an alkyl imidate hydrochloride).[4][6] This salt is then treated with ammonia in a subsequent step (ammonolysis) to yield the final amidine product.[4] The Pinner reaction is broadly applicable to a wide range of aliphatic and aromatic nitriles.[6]

Experimental Protocols

This section provides a detailed protocol for the synthesis of 1H-Indole-5-carboximidamide hydrochloride from 1H-indole-5-carbonitrile via the Pinner reaction.

Safety Precautions:

• This procedure must be conducted in a well-ventilated fume hood.

• Anhydrous reagents and solvents are critical for the success of the reaction.

• Hydrogen chloride gas is highly corrosive and toxic; handle with extreme care.

• Ammonia gas is corrosive and has a pungent odor.

• Appropriate personal protective equipment (PPE), including safety goggles, lab coat, and acid/solvent-resistant gloves, must be worn at all times.

Part 1: Synthesis of Ethyl 1H-indole-5-carboximidate hydrochloride (Pinner Salt)

Materials and Reagents:

Reagent/Solvent	Formula	MW ( g/mol )	Amount	Moles (mmol)
1H-Indole-5-carbonitrile	C₉H₆N₂	142.16	2.00 g	14.07
Anhydrous Ethanol	C₂H₅OH	46.07	20 mL	-
Anhydrous Diethyl Ether	(C₂H₅)₂O	74.12	50 mL	-
Hydrogen Chloride (gas)	HCl	36.46	~1.5 g	~41

Procedure:

• Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a gas inlet tube, and a calcium chloride drying tube to protect from atmospheric moisture.

• Dissolution: Add 1H-indole-5-carbonitrile (2.00 g, 14.07 mmol) and anhydrous ethanol (20 mL) to the flask. Stir the mixture at room temperature until the nitrile is fully dissolved.

• Acidification: Cool the flask to 0 °C using an ice bath. Bubble dry hydrogen chloride gas through the solution for approximately 30-45 minutes. The reaction is exothermic; maintain the temperature below 10 °C.

• Reaction: After saturation with HCl, seal the flask and allow it to stand at 0-4 °C (e.g., in a refrigerator) for 24-48 hours. Monitor the reaction by TLC until the starting material is consumed. A white precipitate of the Pinner salt should form.

• Isolation: Dilute the reaction mixture with 50 mL of cold, anhydrous diethyl ether to ensure complete precipitation of the product.

• Filtration: Collect the white solid by vacuum filtration, washing it quickly with two portions of cold, anhydrous diethyl ether to remove excess HCl and unreacted starting materials.

• Drying: Dry the isolated ethyl 1H-indole-5-carboximidate hydrochloride salt under vacuum to yield a fine white powder. Do not attempt to determine the melting point as Pinner salts can be thermally unstable.[4]

Part 2: Synthesis of 1H-Indole-5-carboximidamide hydrochloride

Materials and Reagents:

Reagent/Solvent	Formula	MW ( g/mol )	Amount	Notes
Ethyl 1H-indole-5-carboximidate HCl	C₁₁H₁₃ClN₂O	224.69	~14 mmol	From Part 1
Anhydrous Ethanol	C₂H₅OH	46.07	50 mL	-
Ammonia (gas)	NH₃	17.03	Excess	-

Procedure:

• Setup: In a clean, dry flask, suspend the Pinner salt obtained from Part 1 in 50 mL of anhydrous ethanol.

• Ammonolysis: Cool the suspension to 0 °C in an ice bath. Bubble anhydrous ammonia gas through the stirred suspension for 1-2 hours.

• Reaction: Seal the flask and stir the mixture at room temperature for 12-24 hours. The reaction progress can be monitored by TLC or LC-MS.

• Work-up: Upon completion, concentrate the reaction mixture under reduced pressure to remove the solvent and excess ammonia.

• Purification: The resulting crude solid is 1H-Indole-5-carboximidamide, likely as its hydrochloride salt. Recrystallize the product from an appropriate solvent system (e.g., ethanol/diethyl ether) to obtain the purified product. An expected yield for this type of reaction can be very high, potentially up to 97%.[6]

Product Characterization

The final product, 1H-Indole-5-carboximidamide hydrochloride, should be characterized to confirm its identity and purity.

Property	Value
Molecular Formula	C₉H₁₀ClN₃
Molecular Weight	195.65 g/mol
Appearance	White to off-white solid
Predicted ¹H NMR (DMSO-d₆, 400 MHz)	δ (ppm)
Indole NH	~11.5 (br s, 1H)
Amidine NH₂	~9.2 (br s, 2H)
Amidine NH₂⁺	~8.8 (br s, 2H)
H-4	~8.1 (s, 1H)
H-6	~7.6 (d, 1H)
H-7	~7.5 (d, 1H)
H-3	~7.4 (t, 1H)
H-2	~6.5 (t, 1H)
Predicted ¹³C NMR (DMSO-d₆, 101 MHz)	δ (ppm)
C=N (Amidine)	~165
C-7a	~137
C-3a	~128
C-5	~125
C-2	~124
C-6	~121
C-4	~120
C-7	~112
C-3	~102

Disclaimer: The NMR chemical shifts are predicted values based on the known shifts for the indole core and typical values for aromatic amidinium salts. Actual experimental values may vary.

Synthesis Workflow

Caption: Synthetic workflow for 1H-Indole-5-carboximidamide via the Pinner reaction.

References

• 1. mdpi.com [mdpi.com]
• 2. Indole-containing pharmaceuticals: targets, pharmacological activities, and SAR studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. chemimpex.com [chemimpex.com]
• 4. Pinner reaction - Wikipedia [en.wikipedia.org]
• 5. jk-sci.com [jk-sci.com]
• 6. Pinner Reaction | NROChemistry [nrochemistry.com]

Application Notes and Protocols for 1H-Indole-5-carboximidamide as a Synthetic Intermediate

For Researchers, Scientists, and Drug Development Professionals

Abstract

1H-Indole-5-carboximidamide is a valuable and versatile synthetic intermediate in medicinal chemistry and drug discovery. Its unique structural features, comprising a reactive amidine group appended to an indole scaffold, make it a key building block for the synthesis of a diverse array of heterocyclic compounds with significant biological activities. This document provides detailed application notes and experimental protocols for the utilization of 1H-Indole-5-carboximidamide in the synthesis of various therapeutic agents, with a particular focus on its role in the development of Factor Xa inhibitors.

Introduction

The indole nucleus is a privileged scaffold in medicinal chemistry, present in numerous natural products and synthetic drugs. The introduction of a carboximidamide (amidine) group at the 5-position of the indole ring provides a highly basic and nucleophilic center that can readily participate in cyclization and condensation reactions. This functionality is particularly important for establishing key interactions with biological targets, such as the serine proteases involved in the blood coagulation cascade.

1H-Indole-5-carboximidamide serves as a crucial precursor for the synthesis of various heterocyclic systems, including pyrimidines and triazines. Its application is prominent in the development of direct Factor Xa inhibitors, a class of oral anticoagulants used for the prevention and treatment of thromboembolic disorders.

Synthetic Applications and Protocols

The primary application of 1H-Indole-5-carboximidamide as a synthetic intermediate involves its reaction with various electrophiles to construct more complex molecular architectures. A key transformation is its use in the synthesis of pyrimidine-containing Factor Xa inhibitors.

General Workflow for Synthesis of Factor Xa Inhibitors

The following diagram illustrates a generalized synthetic workflow for the preparation of Factor Xa inhibitors using 1H-Indole-5-carboximidamide as a key intermediate.

Caption: Synthetic workflow for Factor Xa inhibitors.

Experimental Protocols

Protocol 1: Synthesis of 1H-Indole-5-carboximidamide Hydrochloride from 1H-Indole-5-carbonitrile (Pinner Reaction)

This protocol describes a common method for the preparation of amidine hydrochlorides from nitriles.

Materials:

• 1H-Indole-5-carbonitrile

• Anhydrous Ethanol

• Dry Hydrogen Chloride gas

• Anhydrous Diethyl Ether

• Ammonia (in ethanol)

Procedure:

• Suspend 1H-Indole-5-carbonitrile in anhydrous ethanol.

• Cool the suspension in an ice bath and bubble dry hydrogen chloride gas through the mixture until saturation.

• Seal the reaction vessel and stir at room temperature for 24-48 hours.

• Monitor the reaction by TLC until the starting material is consumed.

• Precipitate the resulting imidate hydrochloride by the addition of anhydrous diethyl ether.

• Collect the solid by filtration, wash with anhydrous diethyl ether, and dry under vacuum.

• Treat the imidate hydrochloride with a solution of ammonia in ethanol to form the amidine hydrochloride.

• Stir the mixture at room temperature for 12-24 hours.

• Remove the solvent under reduced pressure.

• The crude 1H-Indole-5-carboximidamide hydrochloride can be purified by recrystallization.

Protocol 2: Synthesis of a Pyrimidine-Indole Hybrid (General Procedure)

This protocol outlines a general cyclocondensation reaction between 1H-Indole-5-carboximidamide and a 1,3-dicarbonyl compound to form a pyrimidine ring, a core structure in many Factor Xa inhibitors.

Materials:

• 1H-Indole-5-carboximidamide hydrochloride

• β-Ketoester (e.g., ethyl benzoylacetate)

• Base (e.g., Sodium Ethoxide, Potassium Carbonate)

• Solvent (e.g., Ethanol, DMF)

Procedure:

• To a solution of the β-ketoester in the chosen solvent, add the base and stir for 30 minutes at room temperature.

• Add 1H-Indole-5-carboximidamide hydrochloride to the reaction mixture.

• Heat the reaction mixture to reflux and monitor the progress by TLC.

• Upon completion, cool the reaction mixture to room temperature.

• If a precipitate forms, collect it by filtration. Otherwise, concentrate the reaction mixture under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

Data Presentation

The following table summarizes typical reaction parameters and outcomes for the synthesis of pyrimidine derivatives from amidines, which can be extrapolated for reactions involving 1H-Indole-5-carboximidamide.

Starting Amidine	1,3-Dicarbonyl Compound	Base	Solvent	Reaction Time (h)	Yield (%)	Reference
Benzamidine	Ethyl Acetoacetate	NaOEt	Ethanol	6	75-85	General Procedure
Acetamidine	Diethyl Malonate	K₂CO₃	DMF	12	60-70	General Procedure

Signaling Pathway

1H-Indole-5-carboximidamide is a key building block for inhibitors of Factor Xa, a critical enzyme in the blood coagulation cascade. Inhibition of Factor Xa prevents the conversion of prothrombin to thrombin, thereby reducing fibrin formation and thrombus development.

Caption: Inhibition of the Coagulation Cascade.

Conclusion

1H-Indole-5-carboximidamide is a highly valuable synthetic intermediate with significant applications in the development of novel therapeutic agents. The protocols and data presented here provide a foundation for researchers to utilize this versatile building block in their synthetic endeavors, particularly in the design and synthesis of Factor Xa inhibitors and other bioactive heterocyclic compounds. Further exploration of the reactivity of 1H-Indole-5-carboximidamide is likely to uncover new synthetic routes to a wide range of biologically important molecules.

Application of 1H-Indole-5-carboximidamide Derivatives in Developing Hepsin Inhibitors

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hepsin, a type II transmembrane serine protease (TTSP), is significantly upregulated in several human cancers, most notably in prostate cancer, where its expression correlates with tumor progression and metastasis.[1][2] This makes hepsin a compelling therapeutic target for the development of novel anti-cancer agents. The enzymatic activity of hepsin, which involves the cleavage of various substrates, is implicated in the disruption of the basement membrane, a critical step in cancer cell invasion and metastasis.[1] Among the various chemical scaffolds investigated for hepsin inhibition, derivatives of 1H-indole-5-carboximidamide have emerged as a potent and selective class of inhibitors. The positively charged carboximidamide (amidine) group effectively anchors the molecule in the S1 pocket of the hepsin active site, which has a preference for arginine and lysine residues. This application note provides a summary of the inhibitory activity of these compounds, detailed experimental protocols for their evaluation, and a visualization of the relevant signaling pathways.

Data Presentation: Inhibitory Activity of 1H-Indole-5-carboximidamide Derivatives

The following table summarizes the in vitro inhibitory activity (Ki) of a series of 2-aryl/pyridin-2-yl-1H-indole-5-carboximidamide derivatives against hepsin and other related serine proteases. This data highlights the potency and selectivity of these compounds.

Compound ID	R Group	Hepsin Kᵢ (μM)	Matriptase Kᵢ (μM)	uPA Kᵢ (μM)	Factor Xa Kᵢ (μM)	Thrombin Kᵢ (μM)
1	H	0.1	1.1	7.8	8.2	8.6
2	4-F	0.4	0.8	2.7	0.7	3.6
3	4-Cl	0.1	2.1	1.3	1.4	2.1
4	4-OH	1.4	0.5	>10	>10	>10
5	3-OH	0.6	1.5	2.3	>10	>10
6	2-OH	0.1	>10	>10	>10	>10

Data compiled from publicly available research literature. The specific compound structures can be found in the cited references.[3]

Experimental Protocols

Synthesis of 2-Aryl-1H-indole-5-carboxamidine Derivatives

A general synthetic scheme for the preparation of 2-aryl-1H-indole-5-carboxamidine derivatives is outlined below. This multi-step synthesis typically involves the construction of the indole core followed by the formation of the carboxamidine group.

Workflow for Synthesis of 2-Aryl-1H-indole-5-carboxamidine

Caption: General synthetic workflow for 2-aryl-1H-indole-5-carboxamidine.

Protocol:

• Indole Core Synthesis: The indole scaffold can be synthesized through various methods, such as the Fischer indole synthesis from a substituted hydrazine and a ketone, or through modern cross-coupling strategies like the Sonogashira coupling of a 2-haloaniline with a terminal alkyne, followed by cyclization.

• Arylation at C2: The 2-position of the indole ring is typically functionalized with an aryl or pyridyl group via a palladium-catalyzed cross-coupling reaction, such as a Suzuki or Stille coupling, using the corresponding boronic acid or organotin reagent.

• Introduction of the Carboxamidine Precursor: A cyano group, the precursor to the carboxamidine, is introduced at the 5-position of the indole ring. This can be achieved through various methods, including the Sandmeyer reaction of a 5-aminoindole or direct cyanation of a 5-haloindole.

• Carboxamidine Formation: The 5-cyanoindole is converted to the final 1H-indole-5-carboximidamide. A common method is the Pinner reaction, which involves treating the nitrile with an alcohol in the presence of hydrogen chloride to form an imidate, followed by reaction with ammonia.

• Purification: The final compound is purified using standard techniques such as column chromatography on silica gel to yield the desired hepsin inhibitor.

Hepsin Enzymatic Activity Assay (Chromogenic)

This assay is used to determine the inhibitory potency (IC50 or Ki) of the synthesized compounds against the proteolytic activity of hepsin.

Workflow for Hepsin Enzymatic Assay

Caption: Workflow for the hepsin chromogenic enzymatic assay.

Protocol:

• Reagent Preparation:

  • Assay Buffer: Prepare a suitable buffer, for example, 30 mM Tris-HCl, pH 8.4, containing 30 mM imidazole and 200 mM NaCl.

  • Hepsin Enzyme: Reconstitute purified recombinant human hepsin in the assay buffer to a final concentration of approximately 0.4 nM.

  • Inhibitor Stock Solutions: Prepare stock solutions of the 1H-indole-5-carboximidamide derivatives in DMSO. Create a series of dilutions in the assay buffer.

  • Chromogenic Substrate: Prepare a solution of a chromogenic substrate for hepsin, such as pyroGlu-Pro-Arg-pNA, in the assay buffer. The final concentration should be at the determined Km value for the enzyme (e.g., 170 μM).

• Assay Procedure:

  • In a 96-well microplate, add the hepsin enzyme solution to each well.

  • Add varying concentrations of the inhibitor to the wells. Include a control with no inhibitor (DMSO vehicle only).

  • Pre-incubate the enzyme and inhibitor for 30 minutes at room temperature to allow for binding.

  • Initiate the enzymatic reaction by adding the chromogenic substrate to all wells.

  • Immediately measure the absorbance at 405 nm using a microplate reader in kinetic mode, taking readings every 1-2 minutes for at least 30 minutes.

• Data Analysis:

  • Calculate the rate of reaction (V) for each inhibitor concentration from the linear portion of the absorbance versus time plot.

  • Plot the percentage of hepsin activity versus the logarithm of the inhibitor concentration.

  • Determine the IC50 value by fitting the data to a four-parameter logistic equation.

  • The Ki value can be calculated from the IC50 using the Cheng-Prusoff equation, provided the Km of the substrate is known.

Cell Migration and Invasion Assays

These assays assess the ability of the hepsin inhibitors to block the pro-migratory and pro-invasive effects of hepsin in cancer cells.

Protocol for Transwell Invasion Assay:

• Cell Culture: Culture a cancer cell line that overexpresses hepsin (e.g., PC-3 or DU145 prostate cancer cells) in appropriate media.

• Preparation of Transwell Inserts:

  • Use transwell inserts with an 8 μm pore size membrane.

  • For the invasion assay, coat the apical side of the membrane with a thin layer of Matrigel® (a basement membrane extract) and allow it to solidify. For a migration assay, no coating is necessary.

• Assay Procedure:

  • Starve the hepsin-overexpressing cells in serum-free media for 24 hours.

  • Harvest the cells and resuspend them in serum-free media containing various concentrations of the 1H-indole-5-carboximidamide inhibitor or vehicle control.

  • Add the cell suspension to the upper chamber of the transwell inserts.

  • Fill the lower chamber with media containing a chemoattractant, such as 10% fetal bovine serum.

  • Incubate the plate for 24-48 hours at 37°C in a CO2 incubator.

• Quantification:

  • After incubation, remove the non-migrated/non-invaded cells from the top surface of the membrane with a cotton swab.

  • Fix the cells that have migrated/invaded to the bottom surface of the membrane with methanol and stain them with a suitable stain (e.g., crystal violet).

  • Count the number of stained cells in several random fields of view under a microscope.

• Data Analysis:

  • Calculate the percentage of inhibition of migration or invasion for each inhibitor concentration compared to the vehicle control.

  • Plot the percentage of inhibition versus the inhibitor concentration to determine the dose-response relationship.

Hepsin Signaling Pathway

Hepsin's role in cancer progression is partly attributed to its ability to activate signaling pathways that promote cell proliferation, migration, and invasion. Recent studies have elucidated a connection between hepsin and the TGF-β and EGFR signaling axes.[4][5]

Hepsin-Mediated Activation of Pro-Tumorigenic Signaling

Caption: Hepsin activates pro-HGF and latent TGF-β, leading to downstream signaling through c-MET and EGFR, promoting cancer progression.

This pathway illustrates that hepsin can cleave and activate pro-hepatocyte growth factor (pro-HGF) and latent transforming growth factor-beta (TGF-β).[4][5] Activated HGF then binds to its receptor c-MET, while active TGF-β can lead to the transactivation of the epidermal growth factor receptor (EGFR). Both the c-MET and EGFR pathways are well-established drivers of cell proliferation, survival, migration, and invasion. By inhibiting the enzymatic activity of hepsin, 1H-indole-5-carboximidamide derivatives can block the initiation of these downstream signaling cascades, thereby attenuating the malignant phenotype of cancer cells.

Conclusion

Derivatives of 1H-indole-5-carboximidamide represent a promising class of small molecule inhibitors targeting hepsin. Their mechanism of action, involving the blockade of hepsin's proteolytic activity, leads to the suppression of key signaling pathways implicated in cancer progression and metastasis. The protocols outlined in this application note provide a framework for the synthesis, biochemical evaluation, and cell-based characterization of these and other potential hepsin inhibitors, aiding in the development of novel therapeutics for hepsin-overexpressing cancers.

References

• 1. researchgate.net [researchgate.net]
• 2. researchportal.helsinki.fi [researchportal.helsinki.fi]
• 3. researchgate.net [researchgate.net]
• 4. Hepsin promotes breast tumor growth signaling via the TGFβ-EGFR axis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. aacrjournals.org [aacrjournals.org]

Application Notes and Protocols for 1H-Indole-5-carboximidamide in TMPRSS2 Inhibition Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Transmembrane Serine Protease 2 (TMPRSS2) is a key host cell factor for the entry of various viruses, including SARS-CoV-2, and is also implicated in the progression of certain cancers, such as prostate cancer. As a cell surface protease, TMPRSS2 primes the spike protein of viruses, facilitating viral fusion with the host cell membrane. This critical role makes TMPRSS2 an attractive target for therapeutic intervention. 1H-Indole-5-carboximidamide and its derivatives represent a class of small molecules with potential inhibitory activity against serine proteaces. These application notes provide a detailed protocol for evaluating the inhibitory potential of 1H-Indole-5-carboximidamide against TMPRSS2 using a fluorogenic biochemical assay.

Signaling Pathway of TMPRSS2 in Viral Entry

TMPRSS2 is a type II transmembrane serine protease expressed on the surface of epithelial cells in various tissues, including the lungs and prostate. In the context of viral infection, such as with SARS-CoV-2, the virus first binds to the angiotensin-converting enzyme 2 (ACE2) receptor on the host cell surface. Subsequently, TMPRSS2 cleaves the viral spike protein at the S1/S2 and S2' sites. This proteolytic cleavage, or "priming," induces a conformational change in the spike protein, which is essential for the fusion of the viral and host cell membranes, ultimately leading to the release of the viral genome into the cytoplasm. Inhibition of TMPRSS2 activity can block this critical step and prevent viral entry.

Designing Potent and Selective Sphingosine Kinase 2 (SphK2) Inhibitors Utilizing an Indole Scaffold

Application Notes and Protocols for Researchers in Drug Discovery

Introduction

Sphingosine Kinase 2 (SphK2) has emerged as a critical therapeutic target for a range of diseases, including cancer, inflammation, and autoimmune disorders.[1] SphK2, along with its isoform SphK1, catalyzes the phosphorylation of sphingosine to form sphingosine-1-phosphate (S1P), a potent signaling lipid.[1] The S1P signaling axis is a key regulator of numerous cellular processes. Developing selective inhibitors for SphK2 is a promising strategy to modulate this pathway for therapeutic benefit. This document provides detailed protocols and application notes for the design, synthesis, and evaluation of SphK2 inhibitors based on a 1,5-disubstituted indole scaffold, a class of compounds that has shown significant promise in achieving high potency and selectivity.[1]

Signaling Pathway of SphK2

SphK2 is primarily localized in the nucleus, mitochondria, and endoplasmic reticulum. It contributes to the cellular pool of S1P, which can then act intracellularly or be exported to activate cell surface S1P receptors (S1PRs). The signaling cascade initiated by SphK2 is complex and context-dependent, influencing cell survival, proliferation, and inflammation. Inhibition of SphK2 can therefore have profound effects on these downstream pathways.

References

• 1. benchchem.com [benchchem.com]

Application Notes and Protocols for the Synthesis and Evaluation of Botulinum Neurotoxin (BoNT) Inhibitors based on the 1H-Indole-5-carboximidamide Scaffold

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the synthesis of potential Botulinum Neurotoxin (BoNT) inhibitors featuring the 1H-Indole-5-carboximidamide core structure. Detailed protocols for the chemical synthesis and subsequent in vitro evaluation of these compounds against BoNT light chain (LC) protease activity are provided.

Introduction

Botulinum neurotoxins (BoNTs) are the most potent toxins known and are classified as Category A bioterrorism agents. The catalytic light chain (LC) of BoNTs is a zinc-dependent endopeptidase that cleaves specific SNARE proteins within neurons, thereby blocking acetylcholine release and causing flaccid paralysis. The development of small molecule inhibitors targeting the BoNT LC is a critical area of research for the development of post-exposure therapeutics. The indole scaffold is a privileged structure in medicinal chemistry, and derivatives bearing amidine functionalities have shown promise as inhibitors of various proteases. This document outlines the synthesis of 1H-Indole-5-carboximidamide derivatives and their evaluation as potential BoNT LC inhibitors.

Signaling Pathway of Botulinum Neurotoxin A

Botulinum neurotoxin serotype A (BoNT/A) exerts its toxic effects by cleaving the SNAP-25 protein, which is essential for the fusion of synaptic vesicles with the presynaptic membrane and the subsequent release of the neurotransmitter acetylcholine. Inhibition of the BoNT/A light chain (LC) protease activity is a key strategy to counteract its neurotoxicity.

Caption: Mechanism of BoNT/A intoxication and the target for 1H-Indole-5-carboximidamide inhibitors.

Experimental Protocols

I. Synthesis of 1H-Indole-5-carboximidamide Hydrochloride

The synthesis of the target compound involves a two-step process starting from 1H-indole-5-carbonitrile. The first step is the formation of an intermediate Pinner salt, followed by ammonolysis to yield the final amidine hydrochloride.

Experimental Workflow: Synthesis

Application Notes and Protocols for N-Alkylation of Indole Intermediates

Audience: Researchers, scientists, and drug development professionals.

Introduction: The indole nucleus is a privileged structural motif found in a vast array of natural products and pharmaceutical agents.[1][2] Consequently, the functionalization of the indole core is a cornerstone of synthetic organic and medicinal chemistry. N-alkylation of indoles, in particular, is a critical transformation for the synthesis of diverse biologically active molecules. This document provides detailed protocols and application notes for several common methods of N-alkylation of indole intermediates, including classical methods with strong bases, copper-catalyzed reactions, and microwave-assisted procedures.

Methods for N-Alkylation of Indoles

The direct N-alkylation of indoles can be challenging due to the relatively low nucleophilicity of the indole nitrogen.[3][4] However, several effective methods have been developed to achieve this transformation. The choice of method often depends on the specific indole substrate, the nature of the alkylating agent, and the desired scale of the reaction.

• Classical N-Alkylation with a Strong Base: This is a widely used method that involves the deprotonation of the indole N-H with a strong base, such as sodium hydride (NaH), to form a more nucleophilic indolate anion.[5][6] This anion then reacts with an alkylating agent, typically an alkyl halide, in a nucleophilic substitution reaction.[7][8] Polar aprotic solvents like dimethylformamide (DMF) or tetrahydrofuran (THF) are commonly employed.[1][6]

• Copper-Catalyzed N-Alkylation: An efficient method for the direct N-alkylation of indoles involves a copper-catalyzed reductive cross-coupling reaction between indoles and N-tosylhydrazones.[9][10][11] This method offers a valuable alternative to classical approaches and can tolerate a variety of functional groups.

• Phase-Transfer Catalysis (PTC): N-alkylation of indoles can also be achieved under phase-transfer catalysis conditions. This method typically involves the use of a quaternary ammonium salt as the catalyst in a two-phase system, such as aqueous sodium hydroxide and an organic solvent like benzene.[12] This approach can be advantageous as it avoids the need for strong, anhydrous bases like NaH.[13]

• Microwave-Assisted Synthesis: Microwave irradiation has emerged as a powerful tool to accelerate organic reactions, including the N-alkylation of indoles.[14][15] Microwave-assisted synthesis can significantly reduce reaction times and, in some cases, improve yields.[2][16] This technique has been successfully applied to the N-arylation of indoles using activated aryl fluorides.[16]

Data Presentation

The following tables summarize quantitative data for various N-alkylation protocols, allowing for easy comparison of reaction conditions and outcomes.

Table 1: Classical N-Alkylation of 2,3-dimethylindole with Benzyl Bromide using NaH [6]

Entry	NaH (eq.)	BnBr (eq.)	Solvent (mL)	Temperature (°C)	Time (min)	N:C Ratio	Yield (%)
1	4	2.5	THF (0.3)	RT	60	Poor	-
2	4	2.5	DMF (0.3)	RT	60	Improved	-
3	4	2.5	THF/DMF (1:1) (0.3)	RT	60	1:1	-
4	4	2.5	DMF (0.3)	80	< 15	>99:1	91

Table 2: Copper-Catalyzed N-Alkylation of Indoles with N-Tosylhydrazones [10]

Entry	Indole Substrate	N-Tosylhydrazone	Product	Yield (%)
1	Indole	Acetophenone N-tosylhydrazone	N-(1-Phenylethyl)indole	85
2	5-Bromoindole	Acetophenone N-tosylhydrazone	5-Bromo-N-(1-phenylethyl)indole	82
3	Indole	4'-Methylacetophenone N-tosylhydrazone	N-(1-(p-Tolyl)ethyl)indole	88
4	Indole	4'-Chloroacetophenone N-tosylhydrazone	N-(1-(4-Chlorophenyl)ethyl)indole	80
5	Indole	Propiophenone N-tosylhydrazone	N-(1-Phenylpropyl)indole	86
6	Indole	Acetone N-tosylhydrazone	N-Isopropylindole	65

Table 3: Microwave-Assisted N-Arylation of 5-Methoxyindole with 4-Fluorobenzamide [16]

Entry	Time (h)	Temperature (°C)	18-Crown-6 (eq.)	Yield (%)
1	1.5	180	2.0	36
2	2.0	160	2.0	41
3	2.0	180	2.0	64
4	2.0	180	0.1	26
5	2.0	180	2.0	71

Experimental Protocols

Protocol 1: General Procedure for N-Alkylation of Indole using Sodium Hydride

This protocol is a classical and widely used method for the N-alkylation of indoles.[1][5]

Materials:

• Indole substrate (1.0 eq.)

• Alkylating agent (e.g., alkyl halide, 1.0-1.2 eq.)

• Sodium hydride (NaH), 60% dispersion in mineral oil (1.1-1.5 eq.)

• Anhydrous N,N-dimethylformamide (DMF) or tetrahydrofuran (THF)

• Anhydrous workup and purification solvents (e.g., ethyl acetate, hexanes)

• Saturated aqueous ammonium chloride solution

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the indole substrate.

• Dissolve the indole in anhydrous DMF or THF to a concentration of approximately 0.1-0.5 M.

• Cool the solution to 0 °C in an ice bath.

• Carefully add sodium hydride portion-wise to the stirred solution. Caution: Hydrogen gas is evolved.

• Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30-60 minutes, or until hydrogen evolution ceases.[5]

• Cool the reaction mixture back to 0 °C.

• Add the alkylating agent dropwise to the reaction mixture.

• The reaction can be stirred at room temperature or heated as required. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[5]

• Upon completion, carefully quench the reaction by the slow addition of saturated aqueous ammonium chloride solution at 0 °C.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Protocol 2: Copper-Catalyzed N-Alkylation of Indoles by N-Tosylhydrazones

This protocol describes an efficient method for the direct N-alkylation of indoles via copper-catalyzed reductive cross-coupling.[10][11]

Materials:

• Indole substrate (1.5 eq.)

• N-tosylhydrazone (1.0 eq.)

• Potassium hydroxide (KOH) (2.5 eq.)

• Copper iodide (CuI) (10 mol%)

• Tri(p-tolyl)phosphine (P(p-tolyl)₃) (10 mol%)

• Anhydrous 1,4-dioxane

Procedure:

• In a dry reaction tube, combine the indole, N-tosylhydrazone, potassium hydroxide, copper iodide, and tri(p-tolyl)phosphine.

• Add 2 mL of anhydrous 1,4-dioxane.

• Stir the mixture at 100 °C under an argon atmosphere for 12 hours.

• After the reaction is complete, allow the crude reaction mixture to cool to room temperature.

• Remove the solvent under reduced pressure.

• Add ethyl acetate and aqueous ammonia solution, and separate the layers.

• Extract the aqueous phase three times with ethyl acetate.

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Protocol 3: Microwave-Assisted N-Arylation of Indoles

This protocol outlines a rapid, microwave-assisted method for the N-arylation of indoles.[16]

Materials:

• Indole substrate

• Activated aryl fluoride (e.g., 4-fluorobenzamide)

• Potassium fluoride on alumina (KF/Al₂O₃)

• 18-crown-6

• Solvent (e.g., acetonitrile)

Procedure:

• In a microwave reaction vessel, combine the indole, activated aryl fluoride, KF/Al₂O₃, and 18-crown-6 in the appropriate solvent.

• Seal the vessel and place it in a microwave reactor.

• Irradiate the mixture at the desired temperature (e.g., 180 °C) for the specified time (e.g., 2 hours).

• After the reaction is complete, cool the vessel to room temperature.

• Filter the reaction mixture to remove the solid support.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. Enantioselective N–alkylation of Indoles via an Intermolecular Aza-Wacker-Type Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. One-pot, three-component Fischer indolisation– N -alkylation for rapid synthesis of 1,2,3-trisubstituted indoles - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D0OB02185G [pubs.rsc.org]
• 7. US7067676B2 - N-alkylation of indole derivatives - Google Patents [patents.google.com]
• 8. youtube.com [youtube.com]
• 9. researchgate.net [researchgate.net]
• 10. Copper-catalyzed N -alkylation of indoles by N -tosylhydrazones - RSC Advances (RSC Publishing) DOI:10.1039/C7RA03765A [pubs.rsc.org]
• 11. Copper-catalyzed N-alkylation of indoles by N-tosylhydrazones - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 12. The use of phase-transfer catalysis for the N-alkylation of indole. [sfera.unife.it]
• 13. researchgate.net [researchgate.net]
• 14. Microwave-assisted synthesis of medicinally relevant indoles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Recent developments on microwave-assisted organic synthesis of nitrogen- and oxygen-containing preferred heterocyclic scaffolds - RSC Advances (RSC Publishing) DOI:10.1039/D3RA05986C [pubs.rsc.org]
• 16. electronicsandbooks.com [electronicsandbooks.com]

Application Notes and Protocols for Developing Novel Anti-Cancer Agents Using 1H-Indole-5-carboximidamide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The indole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous natural and synthetic bioactive compounds. Its unique electronic properties and ability to participate in various biological interactions have made it a focal point in the quest for novel therapeutic agents. Among its many derivatives, 1H-Indole-5-carboximidamide and related structures have emerged as promising candidates for the development of new anti-cancer drugs. These compounds have been shown to exhibit potent anti-proliferative and pro-apoptotic activities against a variety of cancer cell lines.[1][2][3][4] Their mechanisms of action often involve the modulation of key cellular signaling pathways that are frequently dysregulated in cancer, such as the PI3K/Akt/mTOR pathway, and the induction of cell cycle arrest.[5]

These application notes provide a comprehensive guide for researchers interested in exploring the anti-cancer potential of 1H-Indole-5-carboximidamide and its analogs. The following sections detail experimental protocols for evaluating their cytotoxic effects, elucidating their mechanisms of action, and visualizing the underlying cellular processes.

Data Presentation: Anti-Proliferative Activity of Indole Carboxamide Derivatives

The following tables summarize the in vitro anti-proliferative activity of various indole carboxamide derivatives against a panel of human cancer cell lines. The data is presented as IC50 values (the concentration of the compound that inhibits 50% of cell growth), providing a basis for comparison and selection of lead compounds for further development. While specific data for 1H-Indole-5-carboximidamide is not publicly available, the provided data for structurally related compounds illustrates the potential of this chemical class.

Table 1: Cytotoxicity of Indole-Aryl-Amide Derivatives (µM) [1]

Compound	HT29 (Colon)	HeLa (Cervical)	IGROV-1 (Ovarian)	MCF7 (Breast)	PC-3 (Prostate)	Jurkat J6 (Leukemia)
Compound 2	-	-	-	0.81	2.13	-
Compound 5	2.61	-	-	-	0.39	0.37
Compound 7	-	-	-	-	-	-

Table 2: Cytotoxicity of 5-Hydroxyindole-3-Carboxylic Acid and Ester Derivatives against MCF-7 (Breast Cancer) Cells (µM) [2]

Compound	IC50 (µM)
Compound 5a	< 10
Compound 5d	4.7
Compound 5l	< 10

Table 3: Cytotoxicity of Indole-3-isoxazole-5-carboxamide Derivatives (µM) [4]

Compound	Huh7 (Liver)	Mahlavu (Liver)	SNU475 (Liver)	HepG2 (Liver)
Compound 5a	0.7	1.5	1.4	-
Compound 5r	-	-	2.3	1.5
Compound 5t	4.7	-	8.5	3.8

Experimental Protocols

Cell Viability Assay (MTT Assay)

This protocol outlines the determination of the cytotoxic effects of 1H-Indole-5-carboximidamide derivatives on cancer cells using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Materials:

• Human cancer cell lines (e.g., MCF-7, HCT116, A549)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 1H-Indole-5-carboximidamide derivative stock solution (e.g., 10 mM in DMSO)

• MTT solution (5 mg/mL in PBS)

• DMSO

• 96-well plates

• Multichannel pipette

• Plate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours at 37°C in a 5% CO2 incubator.

• Prepare serial dilutions of the test compound in complete medium.

• Remove the existing medium from the wells and add 100 µL of the diluted compound solutions. Include a vehicle control (DMSO) and a blank (medium only).

• Incubate the plate for 48-72 hours.

• Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a plate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value using appropriate software.

Western Blot Analysis of the PI3K/Akt/mTOR Signaling Pathway

This protocol describes the analysis of key protein expression and phosphorylation status within the PI3K/Akt/mTOR pathway in cancer cells treated with 1H-Indole-5-carboximidamide derivatives.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• 1H-Indole-5-carboximidamide derivative

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA protein assay kit

• SDS-PAGE gels

• Transfer buffer

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-Akt, anti-phospho-Akt, anti-mTOR, anti-phospho-mTOR, anti-p70S6K, anti-phospho-p70S6K, anti-4E-BP1, anti-phospho-4E-BP1, and a loading control like anti-β-actin or anti-GAPDH)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Procedure:

• Seed cells in 6-well plates and treat with the test compound at various concentrations for a specified time.

• Lyse the cells with lysis buffer and quantify the protein concentration using a BCA assay.

• Denature the protein samples by boiling in Laemmli buffer.

• Separate the proteins by SDS-PAGE and transfer them to a membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again with TBST.

• Apply the ECL substrate and visualize the protein bands using an imaging system.

• Analyze the band intensities to determine the effect of the compound on protein expression and phosphorylation.

Cell Cycle Analysis by Flow Cytometry

This protocol details the analysis of cell cycle distribution in cancer cells treated with 1H-Indole-5-carboximidamide derivatives using propidium iodide (PI) staining and flow cytometry.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• 1H-Indole-5-carboximidamide derivative

• Phosphate-Buffered Saline (PBS)

• 70% Ethanol (ice-cold)

• Propidium Iodide (PI) staining solution (containing RNase A)

• Flow cytometer

Procedure:

• Seed cells in 6-well plates and treat with the test compound at various concentrations for 24-48 hours.

• Harvest the cells by trypsinization, wash with PBS, and collect the cell pellet by centrifugation.

• Fix the cells by resuspending the pellet in ice-cold 70% ethanol and incubate for at least 2 hours at -20°C.

• Wash the fixed cells with PBS and resuspend in PI staining solution.

• Incubate the cells in the dark for 30 minutes at room temperature.

• Analyze the samples on a flow cytometer, collecting at least 10,000 events per sample.

• Analyze the DNA content histograms to determine the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Visualizations

Signaling Pathway Diagram

Caption: PI3K/Akt/mTOR signaling pathway and points of inhibition by indole derivatives.

Experimental Workflow Diagram

Caption: Workflow for evaluating the anti-cancer potential of indole derivatives.

Logical Relationship Diagram

Caption: Relationship between compound action and anti-cancer effect.

References

• 1. mdpi.com [mdpi.com]
• 2. Design, Synthesis, and Investigation of Cytotoxic Effects of 5-Hydroxyindole-3-Carboxylic Acid and Ester Derivatives as Potential Anti-breast Cancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis and Antiproliferative Activity against Cancer Cells of Indole-Aryl-Amide Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis of novel indole-isoxazole hybrids and evaluation of their cytotoxic activities on hepatocellular carcinoma cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Design, synthesis and antitumor evaluation of novel 1H-indole-2-carboxylic acid derivatives targeting 14-3-3η protein - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Development of Agricultural Fungicides from 1H-Indole-5-carboximidamide

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential development of agricultural fungicides derived from the 1H-Indole-5-carboximidamide scaffold. The information presented is based on existing research on related indole derivatives and serves as a guide for the synthesis, evaluation, and mechanistic understanding of this novel class of fungicides.

Introduction

The indole nucleus is a prominent scaffold in a variety of biologically active compounds, including those with demonstrated fungicidal properties against a range of plant pathogens.[1][2][3] The modification of the indole ring, particularly with carboxamide and related functional groups, has been a successful strategy in the discovery of new agricultural fungicides.[4][5] This document focuses on the prospective development of fungicides based on the 1H-Indole-5-carboximidamide structure, outlining potential synthetic routes, fungicidal activity, proposed mechanisms of action, and detailed experimental protocols for their evaluation.

Synthesis of 1H-Indole-5-carboximidamide Derivatives

A plausible synthetic pathway for 1H-Indole-5-carboximidamide can be adapted from established methods for indole synthesis and functional group interconversion. The Fischer indole synthesis is a classical and versatile method for creating the core indole structure.[1] The subsequent conversion of a nitrile or amide group at the 5-position can lead to the desired carboximidamide.

Proposed Synthetic Workflow:

Caption: Proposed synthetic workflow for 1H-Indole-5-carboximidamide.

Fungicidal Activity (Representative Data)

While specific fungicidal activity data for 1H-Indole-5-carboximidamide is not yet publicly available, the following table summarizes the activity of various indole derivatives against common plant pathogenic fungi to illustrate the potential of this chemical class.[2][3][6]

Compound ID	Fungal Species	IC50 / EC50 (µg/mL)	Reference Compound	IC50 / EC50 (µg/mL)
Indole Derivative 1	Fusarium graminearum	15.2	Hymexazole	>50
Indole Derivative 2	Alternaria alternata	25.8	Hymexazole	>50
Indole Derivative 3	Botrytis cinerea	8.75	Boscalid	5.50
2-Phenylindole	Rhizoctonia solani	80.3	Metalaxyl	Not specified
1-Acetylindole-3-butyric acid	Fusarium calmorum	41.5	Metalaxyl	Not specified
Indole Schiff Base 2j	Fusarium graminearum	<50 (100% inhibition)	Triadimefon	Not specified

Note: The data presented is for various indole derivatives and not 1H-Indole-5-carboximidamide itself. It serves to demonstrate the fungicidal potential of the indole scaffold.

Proposed Mechanism of Action

Carboxamide fungicides frequently act as Succinate Dehydrogenase Inhibitors (SDHIs), disrupting the mitochondrial electron transport chain and leading to fungal cell death.[5][7] It is plausible that 1H-Indole-5-carboximidamide derivatives could function similarly. The carboximidamide moiety may interact with key amino acid residues in the active site of the succinate dehydrogenase enzyme.

Proposed Signaling Pathway Inhibition:

Caption: Proposed inhibition of Succinate Dehydrogenase (SDH) by indole fungicides.

Experimental Protocols

This protocol is adapted from the mycelium growth rate method.[2][8]

Objective: To determine the concentration of the test compound that inhibits 50% of the mycelial growth (EC50) of a target fungus.

Materials:

• Test compound (1H-Indole-5-carboximidamide derivative)

• Dimethyl sulfoxide (DMSO)

• Potato Dextrose Agar (PDA) medium

• Sterile Petri dishes (90 mm)

• Target fungal cultures (e.g., Fusarium graminearum, Botrytis cinerea)

• Cork borer (5 mm diameter)

• Incubator

Protocol Workflow:

Caption: Workflow for the in vitro mycelial growth inhibition assay.

Detailed Steps:

• Stock Solution Preparation: Dissolve the test compound in DMSO to prepare a stock solution of 10 mg/mL.

• Media Preparation: Prepare PDA medium according to the manufacturer's instructions and autoclave. Cool the medium to 50-60°C.

• Dosing: Add the appropriate volume of the stock solution (or its dilutions) to the molten PDA to achieve the desired final concentrations (e.g., 0.1, 1, 10, 50, 100 µg/mL). A control plate should be prepared with DMSO only.

• Plating: Pour the PDA containing the test compound into sterile Petri dishes and allow them to solidify.

• Inoculation: Using a sterile cork borer, take a 5 mm mycelial plug from the edge of an actively growing fungal culture and place it in the center of the prepared PDA plates.

• Incubation: Incubate the plates at the optimal temperature for the specific fungus (typically 25-28°C) until the mycelial growth in the control plate reaches the edge of the dish.

• Data Collection: Measure the diameter of the fungal colony in two perpendicular directions for each plate.

• Calculation: Calculate the percentage of mycelial growth inhibition using the following formula:

  • Inhibition (%) = [(C - T) / C] x 100

  • Where C is the average diameter of the mycelial colony of the control group, and T is the average diameter of the mycelial colony of the treated group.

• EC50 Determination: Determine the EC50 value by probit analysis of the inhibition percentages against the log of the compound concentrations.

This protocol provides a general method for evaluating the protective and curative activity of the test compound on detached leaves.

Objective: To assess the efficacy of the test compound in preventing (protective) or treating (curative) fungal infection on plant tissue.

Materials:

• Healthy, young, fully expanded leaves from a susceptible host plant (e.g., cucumber, tomato)

• Test compound solution (with a non-ionic surfactant)

• Fungal spore suspension (e.g., 1 x 10^6 spores/mL)

• Sterile water

• Humid chambers (e.g., Petri dishes with moist filter paper)

• Growth chamber

Protocol Workflow:

Caption: Workflow for the in vivo detached leaf assay.

Detailed Steps:

• Leaf Preparation: Detach healthy leaves from the host plant, wash them with sterile water, and pat them dry.

• Compound Application:

  • Protective Assay: Spray the leaves with the test compound solution until runoff. Allow the leaves to air dry for 24 hours.

  • Curative Assay: Inoculate the leaves with the fungal spore suspension first (see step 3). After 24 hours, spray the infected leaves with the test compound solution.

• Inoculation: Spray the leaves with a fungal spore suspension. For the protective assay, this is done after the compound has dried. For the curative assay, this is done before compound application.

• Incubation: Place the leaves in a humid chamber and incubate in a growth chamber with appropriate light and temperature conditions for 3-7 days.

• Disease Assessment: Evaluate the disease severity by measuring the diameter of the lesions or estimating the percentage of the leaf area covered by lesions.

• Efficacy Calculation: Calculate the control efficacy using the following formula:

  • Control Efficacy (%) = [(Disease Severity in Control - Disease Severity in Treatment) / Disease Severity in Control] x 100

Conclusion

The 1H-Indole-5-carboximidamide scaffold represents a promising starting point for the development of novel agricultural fungicides. Based on the known activities of related indole and carboxamide derivatives, these compounds are anticipated to exhibit significant efficacy against a range of phytopathogenic fungi, potentially through the inhibition of succinate dehydrogenase. The protocols outlined in this document provide a framework for the synthesis, in vitro screening, and in vivo evaluation of this new class of potential fungicides. Further research, including synthesis of a compound library, extensive bioassays, and detailed mechanistic studies, is warranted to fully explore their potential in crop protection.

References

• 1. Buy 1H-Indole-5-carboxamide | 1670-87-7 | >98% [smolecule.com]
• 2. Synthesis of Novel Indole Schiff Base Compounds and Their Antifungal Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. indianchemicalsociety.com [indianchemicalsociety.com]
• 5. Design, synthesis, and antifungal activity of carboxamide derivatives possessing 1,2,3-triazole as potential succinate dehydrogenase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Discovery of novel pyridine carboxamides with antifungal activity as potential succinate dehydrogenase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Synthesis and Antifungal Activity of the Derivatives of Novel Pyrazole Carboxamide and Isoxazolol Pyrazole Carboxylate - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: 1H-Indole-5-carboximidamide in Organic Electronic Materials

For Researchers, Scientists, and Drug Development Professionals

Introduction

1H-Indole-5-carboximidamide is a functionalized indole derivative with potential applications in the burgeoning field of organic electronics. The indole moiety, an electron-rich heterocyclic system, is known to facilitate π-π stacking, a critical factor for efficient charge transport in organic semiconductors.[1] The introduction of a carboximidamide group at the 5-position is anticipated to modulate the electronic properties of the indole core, offering a unique handle for tuning material characteristics for specific device applications. While direct experimental data on the use of 1H-Indole-5-carboximidamide in organic electronics is limited, this document provides a detailed overview of its potential applications, hypothesized properties based on related compounds, and comprehensive protocols for its synthesis, device fabrication, and characterization.

Hypothesized Properties and Potential Applications

The carboximidamide functional group, being a strong base, can be protonated to form a stable amidinium cation.[2] This property could be leveraged in several ways in organic electronic devices:

• As a Hole Transport Material (HTM) in Organic Solar Cells (OSCs): The electron-donating nature of the indole ring suggests that 1H-Indole-5-carboximidamide could function as a p-type semiconductor.[1] The basicity of the amidine group might enhance interfacial properties and passivate defects at the perovskite/HTM interface in perovskite solar cells, similar to other amidine-based additives.

• As an n-Type Dopant or Electron Transport Material (ETM): While less common for indole derivatives, the strong electron-withdrawing nature of a protonated amidinium group could potentially render the molecule suitable as an n-type material or dopant for other organic semiconductors.

• In Organic Field-Effect Transistors (OFETs): The planar structure of the indole core is conducive to ordered molecular packing, which is essential for high charge carrier mobility in OFETs.[1] Functionalization with the carboximidamide group may influence the morphology and electronic coupling between molecules in the solid state.

Quantitative Data (Hypothetical)

The following table summarizes the predicted electronic properties of 1H-Indole-5-carboximidamide based on computational studies of similar indole derivatives.[3][4][5][6] These values should be experimentally verified.

Property	Predicted Value	Method of Determination
Highest Occupied Molecular Orbital (HOMO)	-5.2 to -5.5 eV	Cyclic Voltammetry / DFT
Lowest Unoccupied Molecular Orbital (LUMO)	-1.8 to -2.2 eV	Cyclic Voltammetry / DFT
Optical Bandgap	3.0 to 3.7 eV	UV-Vis Spectroscopy
Ionization Potential	5.3 to 5.6 eV	Photoelectron Spectroscopy
Electron Affinity	1.7 to 2.1 eV	Inverse Photoelectron Spectroscopy

Experimental Protocols

Protocol 1: Synthesis of 1H-Indole-5-carboximidamide

This protocol describes a plausible two-step synthesis starting from 1H-indole-5-carbonitrile, utilizing the Pinner reaction.[7][8][9][10][11]

Step 1: Synthesis of Ethyl 1H-indole-5-carboximidate hydrochloride (Pinner Salt)

• Materials: 1H-indole-5-carbonitrile, anhydrous ethanol, dry hydrogen chloride (gas), anhydrous diethyl ether.

• Procedure:

  • Dissolve 1H-indole-5-carbonitrile (1 equivalent) in anhydrous ethanol.

  • Cool the solution to 0 °C in an ice bath.

  • Bubble dry hydrogen chloride gas through the solution with stirring for 2-3 hours, ensuring the reaction mixture remains saturated.

  • Seal the reaction vessel and store it at 4 °C for 24 hours.

  • Precipitate the Pinner salt by adding an excess of anhydrous diethyl ether.

  • Collect the precipitate by filtration, wash with anhydrous diethyl ether, and dry under vacuum.

Step 2: Synthesis of 1H-Indole-5-carboximidamide

• Materials: Ethyl 1H-indole-5-carboximidate hydrochloride, anhydrous ammonia (in ethanol), anhydrous ethanol.

• Procedure:

  • Dissolve the Pinner salt (1 equivalent) in anhydrous ethanol.

  • Cool the solution to 0 °C.

  • Add a saturated solution of anhydrous ammonia in ethanol (2-3 equivalents) dropwise with stirring.

  • Allow the reaction to warm to room temperature and stir for 12-24 hours.

  • Remove the solvent under reduced pressure.

  • Purify the crude product by recrystallization or column chromatography.

Caption: Synthetic pathway for 1H-Indole-5-carboximidamide.

Protocol 2: Fabrication of a Bottom-Gate, Top-Contact Organic Field-Effect Transistor (OFET)

This protocol outlines the fabrication of a simple OFET to evaluate the semiconducting properties of 1H-Indole-5-carboximidamide.[12][13][14]

• Substrate Cleaning:

  • Use heavily n-doped silicon wafers with a thermally grown SiO₂ layer (300 nm) as the substrate, where the silicon acts as the gate electrode and SiO₂ as the gate dielectric.

  • Sequentially sonicate the substrates in deionized water, acetone, and isopropanol for 15 minutes each.

  • Dry the substrates with a stream of nitrogen gas.

  • Treat the substrates with oxygen plasma for 5 minutes to remove organic residues and improve the surface hydrophilicity.

• Semiconductor Deposition:

  • Prepare a solution of 1H-Indole-5-carboximidamide in a suitable organic solvent (e.g., chlorobenzene, dichlorobenzene) at a concentration of 5-10 mg/mL.

  • Spin-coat the solution onto the cleaned Si/SiO₂ substrate at 2000-4000 rpm for 60 seconds.

  • Anneal the film at 80-120 °C for 30 minutes on a hotplate in a nitrogen-filled glovebox to remove residual solvent and improve film morphology.

• Source-Drain Electrode Deposition:

  • Use a shadow mask to define the source and drain electrodes.

  • Thermally evaporate Gold (Au) or Silver (Ag) (50 nm) through the shadow mask onto the organic semiconductor layer. The channel length and width are defined by the mask (e.g., L = 50 µm, W = 1000 µm).

• Characterization:

  • Transfer the fabricated device to a probe station connected to a semiconductor parameter analyzer.

  • Measure the output and transfer characteristics in a nitrogen atmosphere to determine the field-effect mobility, on/off ratio, and threshold voltage.

References

• 1. nbinno.com [nbinno.com]
• 2. Amidine - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Pinner reaction - Wikipedia [en.wikipedia.org]
• 8. synarchive.com [synarchive.com]
• 9. jk-sci.com [jk-sci.com]
• 10. Pinner Reaction | NROChemistry [nrochemistry.com]
• 11. Pinner Reaction [organic-chemistry.org]
• 12. ossila.com [ossila.com]
• 13. researchgate.net [researchgate.net]
• 14. pubs.aip.org [pubs.aip.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of 1H-Indole-5-carboximidamide

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield of 1H-Indole-5-carboximidamide synthesis.

I. Synthesis Overview & Troubleshooting

The synthesis of 1H-Indole-5-carboximidamide is typically a two-stage process. The first stage involves the synthesis of the key intermediate, 1H-indole-5-carbonitrile (also known as 5-cyanoindole). The second stage is the conversion of the nitrile group to a carboximidamide (amidine) group. This guide will address potential issues in both stages.

Stage 1: Synthesis of 1H-Indole-5-carbonitrile

There are two primary, high-yielding routes for the synthesis of 1H-indole-5-carbonitrile: the cyanation of 5-bromoindole and a modified Leimgruber-Batcho synthesis.

Data Presentation: Comparison of Synthetic Routes to 1H-Indole-5-carbonitrile

Synthetic Route	Starting Material	Key Reagents	Reaction Time	Temperature (°C)	Yield (%)	Key Characteristics
Cyanation of 5-Bromoindole	5-Bromoindole	Copper(I) Cyanide (CuCN), N-Methylpyrrolidone (NMP)	Overnight	85	~98.6%[1]	Direct, high-yielding method, but uses highly toxic cyanide salts.[2]
5-Bromoindole	Zinc Cyanide (Zn(CN)₂), Palladium Catalyst (e.g., Pd(PPh₃)₄), DMF	12-24 hours	80-100	80-95% (estimated)[2]	Less toxic alternative to CuCN, milder conditions.[2]
Modified Leimgruber-Batcho Synthesis	3-Methyl-4-nitrobenzonitrile	N,N-dimethylformamide dimethyl acetal, Iron, Acetic Acid	~16 hours	50-55	~96%[1]	Robust, scalable, and avoids highly toxic cyanides in the final step.[1]

Experimental Workflow: Synthesis of 1H-Indole-5-carbonitrile

Caption: Alternative synthetic routes to 1H-indole-5-carbonitrile.

Q1: My cyanation of 5-bromoindole is giving a low yield. What are the possible causes?

A1: Low yields in the cyanation of 5-bromoindole can be due to several factors:

• Poor quality of Copper(I) Cyanide (CuCN): CuCN is sensitive to air and moisture. Using old or improperly stored CuCN can significantly reduce the yield. It is advisable to use freshly purchased or purified CuCN.

• Incomplete reaction: Ensure the reaction has gone to completion by monitoring it with Thin Layer Chromatography (TLC). If the starting material is still present, you may need to extend the reaction time or slightly increase the temperature.

• Suboptimal temperature: The reaction typically requires a high temperature (around 85°C in NMP). Ensure your reaction is maintained at the correct temperature.[1]

• Presence of water: The reaction is sensitive to moisture. Ensure all glassware is oven-dried and use anhydrous solvents.

Q2: I am having trouble removing copper byproducts from my 5-cyanoindole after the cyanation reaction.

A2: Copper impurities can be challenging to remove. Here are a few strategies:

• Ammonia wash: During the workup, washing the reaction mixture with an aqueous ammonia solution can help to complex the copper salts, making them more soluble in the aqueous phase.[1]

• Acid precipitation of CuCN: Lowering the pH of the aqueous phase can precipitate copper cyanide, which can then be removed by filtration.[3]

• Solvent extraction with amines: Using specific amines in the aqueous phase during extraction can help to remove copper-cyanide complexes.[3]

Q3: The Leimgruber-Batcho synthesis is not proceeding as expected. What should I check?

A3: Common issues with the Leimgruber-Batcho synthesis include:

• Incomplete enamine formation: The initial reaction to form the enamine is crucial. Ensure the reaction is heated sufficiently and for the recommended time.

• Inefficient reductive cyclization: The reduction of the nitro group and subsequent cyclization is a key step. The choice of reducing agent (e.g., iron powder in acetic acid) and reaction conditions are critical for high yields.[1] A common side reaction during hydrogenation is the reduction of the enamine double bond.[1]

• Formation of 1-hydroxyindoles: With strongly electron-withdrawing groups, the formation of 1-hydroxyindoles as byproducts can occur, especially with catalytic hydrogenation at low pressure and with a small amount of catalyst.

Stage 2: Conversion of 1H-Indole-5-carbonitrile to 1H-Indole-5-carboximidamide

The most common method for this conversion is the Pinner reaction. This reaction involves the treatment of the nitrile with an alcohol (typically ethanol) and anhydrous hydrogen chloride to form an intermediate Pinner salt (an imidate hydrochloride), which is then reacted with ammonia to yield the desired amidine.[4][5]

Experimental Workflow: Pinner Reaction for 1H-Indole-5-carboximidamide Synthesis

Caption: Pinner reaction workflow for the synthesis of 1H-Indole-5-carboximidamide.

Q1: My Pinner reaction is giving a low yield of the amidine. What could be the problem?

A1: Low yields in the Pinner reaction are often due to the following:

• Presence of moisture: The Pinner reaction is highly sensitive to water. Ensure all glassware is rigorously dried, and use anhydrous alcohol and a sealed system to prevent atmospheric moisture from entering. The presence of water can lead to the hydrolysis of the intermediate Pinner salt to form the corresponding ester or amide.[6][7]

• Decomposition of the Pinner salt: Pinner salts are often unstable and can decompose upon prolonged standing or at elevated temperatures.[6] It is generally recommended to use the Pinner salt immediately in the next step without isolation.

• Incomplete reaction: The formation of the Pinner salt can be slow. Ensure that the reaction mixture is saturated with anhydrous HCl gas and allowed to stir for a sufficient amount of time, often at low temperatures to prevent decomposition.[8]

• Suboptimal temperature control: The initial formation of the Pinner salt is typically carried out at low temperatures (e.g., 0°C) to minimize side reactions and decomposition.[5]

Q2: A significant amount of 5-carboxamidoindole is forming as a byproduct. How can I prevent this?

A2: The formation of the carboxamide is a common side reaction in the Pinner synthesis, often due to the presence of trace amounts of water. To minimize this:

• Strictly anhydrous conditions: As mentioned above, ensure all reagents and solvents are anhydrous.

• Temperature control: Maintain a low temperature during the formation of the Pinner salt.

• Immediate use of the Pinner salt: Do not attempt to isolate and store the Pinner salt. Proceed directly to the ammonolysis step.

Q3: How do I know if the Pinner salt has formed successfully?

A3: The Pinner salt often precipitates from the reaction mixture as a crystalline solid.[7] However, in some cases, it may remain in solution. You can monitor the reaction by taking a small aliquot, carefully quenching it, and analyzing it by TLC or LC-MS to check for the disappearance of the starting nitrile.

Q4: I am having difficulty with the final purification of 1H-Indole-5-carboximidamide.

A4: 1H-Indole-5-carboximidamide is a basic compound and is often isolated as its hydrochloride salt.

• Recrystallization: Recrystallization is a common method for purifying the final product. A mixture of polar solvents like ethanol and a less polar co-solvent can be effective.

• Column chromatography: If recrystallization is not sufficient, column chromatography on silica gel can be used. A mobile phase containing a small amount of a basic modifier (e.g., triethylamine or ammonia in methanol) may be necessary to prevent the product from streaking on the column.

• Purification of the hydrochloride salt: If you are isolating the hydrochloride salt, recrystallization from an alcohol/ether mixture is often a good choice.

II. Experimental Protocols

Protocol 1: Synthesis of 1H-Indole-5-carbonitrile via Cyanation of 5-Bromoindole[1]

• In a round-bottomed flask equipped with a reflux condenser, dissolve 5-bromoindole (19.6 g, 0.1 mol) in N-methylpyrrolidone (NMP, 200 mL).

• Add copper(I) cyanide (9.5 g, 0.106 mol) to the solution.

• Heat the reaction mixture to 85°C and stir overnight.

• After the reaction is complete (monitored by TLC), cool the mixture to room temperature.

• Add aqueous ammonia (20 mL) and stir.

• Extract the product with n-hexane (2 x 30 mL).

• Combine the organic layers, partially concentrate under reduced pressure, and cool in a refrigerator for 2 hours to induce crystallization.

• Collect the solid by suction filtration to yield 1H-indole-5-carbonitrile.

Protocol 2: Synthesis of 1H-Indole-5-carbonitrile via Modified Leimgruber-Batcho Synthesis[10]

• Dissolve 3-methyl-4-nitrobenzonitrile (6.3 kg) in dichloromethane (14 L) and N,N-dimethylformamide dimethyl acetal (18 L).

• Heat the mixture to 50-55°C and maintain for 8 hours.

• Concentrate the reaction mixture under reduced pressure.

• To the residue, add methanol (90 L) and acetic acid (61 L).

• Cool the mixture to 0°C and add iron powder portion-wise.

• Heat the reaction mixture to 50-55°C for 8 hours.

• After cooling, filter the reaction mixture and wash the solid with methanol.

• Concentrate the organic layer, add ethyl acetate, and stir to precipitate the product.

• Collect the solid by filtration, wash with n-hexane, and dry to afford 1H-indole-5-carbonitrile.

Protocol 3: Synthesis of 1H-Indole-5-carboximidamide via Pinner Reaction[9]

• Charge a reactor with ethanolic HCl (e.g., 5.0 L of a 36% w/w solution).

• Add 1H-indole-5-carbonitrile (2.07 mol, 1.0 eq) in portions while maintaining the temperature.

• Raise the temperature to 40°C and stir the mixture for 6 hours.

• After the reaction is complete, cool the mixture to 0-5°C.

• Purge the reaction mixture with ammonia gas until the pH is ≥ 8.

• Add ammonium carbonate (3.7 eq) to the basified reaction mixture.

• Raise the temperature to 30°C and stir for 10 hours.

• Filter the reaction mixture and wash the inorganic salts with ethanol.

• Distill the filtrate under vacuum.

• Dissolve the resulting residue in ethanol and ethyl acetate, heat to 80°C for 1 hour, and then cool to room temperature to precipitate the product.

• Filter the precipitate, wash with ethyl acetate, and dry to obtain 1H-Indole-5-carboximidamide.

III. Frequently Asked Questions (FAQs)

Q1: Which route is better for the synthesis of 1H-indole-5-carbonitrile on a large scale?

A1: The modified Leimgruber-Batcho synthesis is generally preferred for large-scale production as it avoids the use of highly toxic copper cyanide and is a robust and scalable process.[1]

Q2: Can I use other cyanating agents for the cyanation of 5-bromoindole?

A2: Yes, other cyanating agents can be used. Zinc cyanide with a palladium catalyst is a less toxic alternative to copper cyanide.[2] Potassium ferrocyanide, another non-toxic cyanide source, can also be used with a palladium catalyst.[9]

Q3: My Pinner salt is an oil and does not precipitate. What should I do?

A3: If the Pinner salt does not precipitate, it is likely still present in the solution. You can proceed with the ammonolysis step directly without isolating the salt. The key is to ensure the initial reaction has gone to completion.

Q4: How can I confirm the structure of my final product, 1H-Indole-5-carboximidamide?

A4: The structure of the final product should be confirmed using standard analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Q5: Is 1H-Indole-5-carboximidamide stable?

A5: Amidines are generally basic and can be sensitive to strong acids or bases. It is often stored as a more stable hydrochloride salt. The indole nucleus itself can be sensitive to strong oxidizing agents. It is recommended to store the compound in a cool, dry, and dark place.

References

• 1. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 2. researchgate.net [researchgate.net]
• 3. flogen.com [flogen.com]
• 4. benchchem.com [benchchem.com]
• 5. jk-sci.com [jk-sci.com]
• 6. Pinner reaction - Wikipedia [en.wikipedia.org]
• 7. A Lewis acid-promoted Pinner reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Pinner Reaction | NROChemistry [nrochemistry.com]
• 9. benchchem.com [benchchem.com]

Challenges in the multi-step synthesis of 1H-Indole-5-carboximidamide derivatives

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges during the multi-step synthesis of 1H-Indole-5-carboximidamide derivatives.

Troubleshooting Guides & FAQs

Section 1: Synthesis of the Indole-5-carbonitrile Precursor

Question: My initial indole synthesis (e.g., Fischer, Leimgruber-Batcho) to form the substituted 1H-indole-5-carbonitrile is resulting in a low yield. What are the likely causes?

Answer: Low yields in classic indole syntheses can stem from several factors:

• Suboptimal Acid Catalyst: The choice and concentration of the acid catalyst (e.g., ZnCl₂, polyphosphoric acid) are critical in the Fischer indole synthesis.[1] An inappropriate catalyst can lead to side reactions or decomposition.

• Incomplete Intermediate Formation: In the Leimgruber-Batcho synthesis, the initial formation of the enamine from the corresponding nitro-toluene derivative may not go to completion.[1]

• Inefficient Reductive Cyclization: The reduction of the nitro group and subsequent cyclization is a critical step in the Leimgruber-Batcho synthesis and can be a point of failure.[1]

• N-N Bond Cleavage: In the Fischer indole synthesis, the hydrazone intermediate can undergo cleavage of the N-N bond, leading to aniline byproducts.[1]

• Formation of Regioisomers: If an unsymmetrical ketone is used in the Fischer indole synthesis, the formation of an undesired regioisomer can lower the yield of the target indole.[1]

Troubleshooting Workflow for Low Yield in Indole Synthesis

Caption: Troubleshooting Decision Tree for Low-Yield Indole Synthesis.

Question: I am observing significant amounts of dark, tar-like byproducts in my indole synthesis. What is causing this and how can I prevent it?

Answer: Indoles are known to be sensitive to strong acids and can undergo acid-catalyzed polymerization.[2] This is a common cause of tar formation, especially in reactions like the Fischer indole synthesis that use strong acid catalysts.

Mitigation Strategies:

• Use Milder Acid Catalysts: Consider using Lewis acids like ZnCl₂ or milder Brønsted acids and carefully control their concentration.

• Protect the Indole Nitrogen: If you are starting with a pre-formed indole and performing further reactions, protecting the indole nitrogen can increase its stability and prevent polymerization. Common protecting groups include Boc, Cbz, and various sulfonyl groups.[3]

• Control Reaction Temperature: Excessive heat can accelerate polymerization and decomposition. Running the reaction at the lowest effective temperature is advisable.

Section 2: N-Protection of the Indole Ring

Question: Why is N-protection of the indole ring necessary for the subsequent steps?

Answer: The N-H proton of the indole ring is acidic and the ring itself is highly nucleophilic. N-protection is crucial for several reasons:[3]

• Prevents Side Reactions: It prevents the indole nitrogen from participating in unwanted side reactions, such as alkylation or acylation, during subsequent synthetic steps.

• Improves Stability: N-protection can enhance the stability of the indole ring, particularly towards acidic conditions that might be used in later steps.[3]

• Directs Lithiation: If C2 lithiation is required for further functionalization, N-protection is essential to direct the deprotonation to the C2 position.[4]

Common Indole N-Protecting Groups

Protecting Group	Abbreviation	Key Features
tert-Butoxycarbonyl	Boc	Removed under acidic conditions.
Benzyloxycarbonyl	Cbz	Removed by hydrogenolysis.
Phenylsulfonyl	SO₂Ph	Stable to many conditions, removed with strong base.
p-Toluenesulfonyl	Tosyl (Ts)	Similar to phenylsulfonyl, common in indole chemistry.
[2-(trimethylsilyl)ethoxy]methyl	SEM	Removed with fluoride ions or acid.[5]

Question: I am having trouble removing the N-protecting group without affecting other functional groups. What should I do?

Answer: The choice of protecting group should be made with the overall synthetic strategy in mind, ensuring that its removal conditions are compatible with the other functional groups in your molecule. This is known as orthogonal protection.[6]

• If you have acid-sensitive groups, avoid using acid-labile protecting groups like Boc.

• If your molecule contains reducible groups (e.g., nitro, alkene), avoid hydrogenolysis conditions used for Cbz removal.

• Consider protecting groups that are removed under very specific conditions, such as the SEM group (removed by fluoride) or the 2-phenylsulfonylethyl group (removed by base).[7]

Section 3: Conversion of Indole-5-carbonitrile to 1H-Indole-5-carboximidamide

Question: My Pinner reaction to convert the indole-5-carbonitrile to the corresponding ethyl imidate is failing or giving low yields. What are the common pitfalls?

Answer: The Pinner reaction is a classic method for this conversion, but it is highly sensitive to reaction conditions.[8][9] Common issues include:

• Presence of Water: The reaction must be conducted under strictly anhydrous conditions. Any moisture will hydrolyze the intermediate nitrilium ion or the final Pinner salt to the corresponding amide or ester.[10] Ensure all glassware is oven-dried and use anhydrous solvents and reagents.

• Insufficient Acid: A strong acid, typically anhydrous HCl gas, is required to protonate the nitrile and activate it for nucleophilic attack by the alcohol.[11] Ensure a sufficient amount of acid is present.

• Temperature Control: The intermediate imidate hydrochlorides (Pinner salts) can be thermally unstable. Low temperatures (e.g., 0°C) are often necessary to prevent decomposition or rearrangement to the N-alkyl amide.[9]

• Steric Hindrance: While less common for the 5-position of indole, significant steric hindrance around the nitrile can impede the reaction.

Pinner Reaction Workflow and Side Reactions

Caption: Pinner reaction pathway and common side reactions.

Question: During the final ammonolysis step to form the amidine from the Pinner salt, I am getting a mixture of products. How can I improve the selectivity?

Answer: The Pinner salt is a reactive intermediate that can react with various nucleophiles.[9][10] To favor the formation of the desired amidine:

• Use Anhydrous Ammonia: Use anhydrous ammonia (gas or a solution in an organic solvent like dioxane or methanol) to minimize water that could lead to ester or amide formation.

• Control Stoichiometry: Use a sufficient excess of ammonia to outcompete any residual alcohol or water.

• Low Temperature: Introduce the ammonia at a low temperature to control the exotherm and prevent side reactions.

Section 4: Purification and Characterization

Question: The final 1H-Indole-5-carboximidamide product is difficult to purify. What strategies can I use?

Answer: Carboximidamides are basic compounds and are often isolated as their hydrochloride salts, which tend to be crystalline and more stable.

• Purification as the HCl Salt: If your product is a free base, you can dissolve it in a suitable solvent (e.g., ethanol, isopropanol) and carefully add a solution of HCl in an organic solvent (e.g., HCl in dioxane or ether) to precipitate the hydrochloride salt.

• Chromatography: If the product is not crystalline, column chromatography may be necessary. Due to the basic nature of the amidine, it may streak on silica gel. Consider using a silica gel column that has been treated with a small amount of a tertiary amine (e.g., triethylamine) in the eluent system to improve the peak shape. Alternatively, reverse-phase chromatography can be effective.

• Recrystallization: If a crude solid is obtained, recrystallization from a suitable solvent system can be an effective purification method.

Experimental Protocols

Protocol 1: General Procedure for the Pinner Reaction and Ammonolysis

This protocol describes the conversion of a protected indole-5-carbonitrile to the corresponding 1H-Indole-5-carboximidamide hydrochloride.

• Imidate Formation (Pinner Salt):

  • A solution of N-protected indole-5-carbonitrile (1.0 eq) in anhydrous ethanol (or another suitable alcohol) is cooled to 0°C in an ice bath.

  • Anhydrous hydrogen chloride gas is bubbled through the solution until saturation is achieved, while maintaining the temperature at 0°C.

  • The reaction vessel is sealed and stirred at a low temperature (e.g., 0-5°C) for 12-24 hours, or until the reaction is complete as monitored by TLC or LC-MS.

  • The solvent is removed under reduced pressure at a low temperature to yield the crude imidate hydrochloride (Pinner salt). This intermediate is often used directly in the next step without further purification.

• Amidine Formation (Ammonolysis):

  • The crude Pinner salt is dissolved in a cold (0°C) solution of anhydrous ammonia in an alcohol (e.g., a 7N solution of ammonia in methanol).

  • The reaction mixture is stirred at room temperature in a sealed vessel for 12-24 hours.

  • The solvent and excess ammonia are removed under reduced pressure.

  • The resulting residue is triturated with a non-polar solvent (e.g., diethyl ether) to precipitate the crude 1H-Indole-5-carboximidamide hydrochloride.

  • The crude product can be purified by recrystallization or chromatography.

Note: If an N-protecting group was used, a final deprotection step will be required to obtain the 1H-Indole-5-carboximidamide. The conditions for this step will depend on the specific protecting group used.

References

• 1. benchchem.com [benchchem.com]
• 2. bhu.ac.in [bhu.ac.in]
• 3. mdpi.org [mdpi.org]
• 4. Indole - Wikipedia [en.wikipedia.org]
• 5. Protecting groups for the pyrrole and indole nitrogen atom. The [2-(trimethylsilyl)ethoxy]methyl moiety. Lithiation of 1-[[2-(trimethylsilyl)ethoxy]methyl]pyrrole | Semantic Scholar [semanticscholar.org]
• 6. jocpr.com [jocpr.com]
• 7. researchgate.net [researchgate.net]
• 8. Pinner reaction - Wikipedia [en.wikipedia.org]
• 9. jk-sci.com [jk-sci.com]
• 10. Pinner Reaction | NROChemistry [nrochemistry.com]
• 11. d-nb.info [d-nb.info]

Effective purification techniques for crude 1H-Indole-5-carboximidamide

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the effective purification of crude 1H-Indole-5-carboximidamide.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in crude 1H-Indole-5-carboximidamide synthesized via amidation of 1H-indole-5-carboxylic acid?

A1: The most common impurities are typically residual starting materials, such as 1H-indole-5-carboxylic acid, and byproducts from the coupling reagents used in the amidation reaction. Depending on the specific synthesis route, other related indole derivatives could also be present.

Q2: Which purification techniques are most effective for 1H-Indole-5-carboximidamide?

A2: Due to the polar nature of the carboximidamide group, the most effective purification techniques are typically column chromatography (both normal-phase and reversed-phase) and recrystallization. The choice between these methods will depend on the impurity profile and the desired final purity.

Q3: How can I monitor the progress of the purification?

A3: Thin-layer chromatography (TLC) is a quick and effective way to monitor the separation of 1H-Indole-5-carboximidamide from its impurities during column chromatography. Most indole derivatives are UV-active and can be visualized under a UV lamp (254 nm).[1] For compounds that are not UV-active, staining with reagents like p-anisaldehyde, vanillin, or potassium permanganate can be used.[1] A highly specific stain for indoles is Ehrlich's reagent, which typically produces blue or purple spots.[1]

Q4: What is the expected appearance and solubility of pure 1H-Indole-5-carboximidamide?

A4: Pure 1H-Indole-5-carboximidamide is typically an off-white solid. It has been described as soluble in dimethyl sulfoxide (DMSO) and slightly soluble in methanol.[2][3]

Troubleshooting Guides

Column Chromatography

Issue: Poor separation of the product from impurities.

Potential Cause	Suggested Solution
Inappropriate solvent system	Optimize the mobile phase polarity. For normal-phase chromatography, a gradient of ethyl acetate in hexanes or dichloromethane in methanol can be a good starting point.[4] If the compound is very polar, consider switching to reversed-phase chromatography or Hydrophilic Interaction Liquid Chromatography (HILIC).[4]
Co-eluting impurities	If impurities have similar polarity, consider a different stationary phase (e.g., alumina instead of silica gel) or a different chromatographic technique (e.g., reversed-phase if you are using normal-phase).[4]

Issue: Significant peak tailing for the product peak.

Potential Cause	Suggested Solution
Strong interaction with acidic silanol groups on the silica gel surface	Add a small amount of a basic modifier like triethylamine (TEA) or ammonia to the mobile phase to improve peak shape.[4] Using a high-purity, end-capped column can also reduce tailing.[4]
Analyte is in multiple ionic forms	Adjust the mobile phase pH using a buffer to ensure the analyte is in a single ionic form, which can lead to sharper peaks.[4]

Issue: Low or no recovery of the product from the column.

Potential Cause	Suggested Solution
Irreversible adsorption to the stationary phase	Deactivate the silica gel with a base before use or switch to a less acidic stationary phase like alumina.[4]
Compound degradation on the column	If the compound is unstable on silica gel, consider using a less acidic stationary phase or reversed-phase chromatography.
Product is eluting in very dilute fractions	Concentrate the collected fractions before analysis to ensure the product has not been missed.[4]

Recrystallization

Issue: The compound "oils out" instead of forming crystals.

Potential Cause	Suggested Solution
The chosen solvent is too nonpolar for the highly polar compound.[4]	Try a more polar solvent or a solvent mixture.[4]
The solution is supersaturated.[4]	Add a small amount of additional solvent.
Impurities are inhibiting crystal formation.[4]	Try to further purify the material by another method, such as a quick filtration through a silica plug, to remove some impurities before recrystallization.[4]

Issue: No crystals form upon cooling.

Potential Cause	Suggested Solution
The compound is too soluble in the chosen solvent.[4]	Slowly evaporate the solvent to concentrate the solution.[4] Consider using a solvent in which the compound is less soluble at room temperature but soluble when hot.
The solution is not sufficiently concentrated.[4]	Concentrate the solution by slowly evaporating the solvent.[4]
Nucleation is not occurring.	Scratch the inside of the flask with a glass rod or add a seed crystal of the pure compound to induce crystallization.[4]

Experimental Protocols

Protocol 1: Normal-Phase Flash Column Chromatography

This protocol provides a general procedure for the purification of crude 1H-Indole-5-carboximidamide using silica gel chromatography.

Materials:

• Crude 1H-Indole-5-carboximidamide

• Silica gel (for flash chromatography)

• Solvents: Hexanes, Ethyl Acetate, Dichloromethane (DCM), Methanol (MeOH)

• Triethylamine (TEA, optional)

• Glass column for flash chromatography

• Collection tubes

• TLC plates, UV lamp, and appropriate staining reagents

Procedure:

• TLC Analysis:

  • Dissolve a small amount of the crude material in a suitable solvent (e.g., DCM/MeOH).

  • Spot the solution on a TLC plate and develop it with different solvent systems (e.g., varying ratios of ethyl acetate/hexanes or DCM/MeOH) to find a system that gives good separation between the product and impurities (target Rf for the product is typically 0.2-0.4).

  • If peak tailing is observed on the TLC plate, consider adding a small amount of TEA (e.g., 0.1-1%) to the eluent.

• Column Packing:

  • Prepare a slurry of silica gel in the initial, least polar mobile phase.

  • Pour the slurry into the column and allow it to pack under gravity or with gentle pressure, ensuring no air bubbles are trapped.

  • The solvent level should always be kept above the top of the silica bed.

• Sample Loading:

  • Dissolve the crude 1H-Indole-5-carboximidamide in a minimal amount of a strong solvent (e.g., DCM/MeOH).

  • Adsorb the dissolved sample onto a small amount of silica gel and evaporate the solvent to obtain a dry, free-flowing powder ("dry loading").

  • Carefully add the dry-loaded sample to the top of the packed column.

• Elution:

  • Start eluting the column with the least polar mobile phase determined from the TLC analysis.

  • Gradually increase the polarity of the mobile phase (gradient elution) to elute the compounds. For example, start with 100% DCM and gradually add MeOH.

  • Collect fractions in test tubes.

• Fraction Analysis:

  • Monitor the collected fractions by TLC to identify those containing the pure product.

  • Combine the pure fractions.

• Solvent Removal:

  • Remove the solvent from the combined pure fractions using a rotary evaporator to obtain the purified 1H-Indole-5-carboximidamide.

Protocol 2: Recrystallization

This protocol outlines a general procedure for purifying 1H-Indole-5-carboximidamide by recrystallization. The ideal solvent or solvent system needs to be determined experimentally.

Materials:

• Crude 1H-Indole-5-carboximidamide

• A selection of solvents for testing (e.g., methanol, ethanol, acetonitrile, water, or mixtures thereof)

• Erlenmeyer flask

• Hot plate with stirring

• Buchner funnel and filter paper

• Vacuum flask

Procedure:

• Solvent Selection:

  • Place a small amount of the crude material in several test tubes.

  • Add a small amount of a different solvent to each tube and observe the solubility at room temperature and upon heating. An ideal solvent will dissolve the compound when hot but not at room temperature.

  • Given that 1H-Indole-5-carboximidamide is slightly soluble in methanol, a mixture of methanol and a less polar solvent (like water or an ether) might be a good starting point.

• Dissolution:

  • Place the crude 1H-Indole-5-carboximidamide in an Erlenmeyer flask.

  • Add the chosen solvent (or solvent system) dropwise while heating and stirring until the solid just dissolves. Avoid adding excess solvent.

• Hot Filtration (Optional):

  • If there are insoluble impurities, perform a hot filtration to remove them.

• Crystallization:

  • Allow the hot, saturated solution to cool slowly to room temperature.

  • If no crystals form, try scratching the inside of the flask with a glass rod or placing the flask in an ice bath.

• Isolation and Drying:

  • Collect the crystals by vacuum filtration using a Buchner funnel.

  • Wash the crystals with a small amount of cold solvent.

  • Dry the crystals under vacuum to remove any residual solvent.

Visualizations

Caption: A decision-making workflow for the purification of 1H-Indole-5-carboximidamide.

Caption: A troubleshooting guide for common issues in chromatography purification.

References

• 1. benchchem.com [benchchem.com]
• 2. 1H-INDOLE-5-CARBOXAMIDE, 97% | 1670-87-7 [amp.chemicalbook.com]
• 3. Buy 1H-Indole-5-carboxamide | 1670-87-7 | >98% [smolecule.com]
• 4. benchchem.com [benchchem.com]

Technical Support Center: Navigating the Stability and Degradation of Indole-Based Compounds

This technical support center is designed to assist researchers, scientists, and drug development professionals in addressing the common stability and degradation challenges encountered when working with indole-based compounds. The following troubleshooting guides and frequently asked questions (FAQs) provide practical solutions and insights to ensure the integrity and reliability of your experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: My indole compound solution is changing color (e.g., turning yellow, pink, or brown). What is causing this?

A color change in your indole solution is a common indicator of degradation, typically due to oxidation. The electron-rich indole nucleus is susceptible to oxidation, which can lead to the formation of colored oligomers or specific degradation products. For instance, the oxidation of indole can form indigo, a blue-colored compound. This process can be accelerated by exposure to air (oxygen), light, and certain metal ions.

Q2: What are the primary factors that influence the stability of indole-based compounds?

The stability of indole compounds is primarily affected by the following factors:

• pH: Extreme pH values, both acidic and alkaline, can catalyze the degradation of the indole ring.

• Light: Many indole derivatives are photosensitive and can undergo photodegradation upon exposure to UV or even visible light.

• Temperature: Elevated temperatures can accelerate the rate of degradation reactions.

• Oxidizing Agents: The presence of oxidizing agents, including atmospheric oxygen and peroxides, can lead to the oxidative degradation of the indole ring.

• Excipients: In formulated products, certain excipients may be incompatible with the indole compound, leading to degradation.

Q3: What are the optimal storage conditions for stock solutions of indole compounds?

To maximize the stability of your indole compound solutions, it is recommended to:

• Store at low temperatures: Refrigeration (2-8 °C) or freezing (-20 °C to -80 °C) is crucial. For long-term storage, -80 °C is preferable.

• Protect from light: Use amber-colored vials or wrap containers in aluminum foil to prevent photodegradation.

• Minimize oxygen exposure: Store solutions in tightly sealed containers. For sensitive compounds, preparing aliquots under an inert atmosphere (e.g., argon or nitrogen) can be beneficial.

• Choose a suitable solvent: Anhydrous dimethyl sulfoxide (DMSO) is often a good choice for creating stock solutions for long-term frozen storage.

Q4: I am observing multiple peaks in my HPLC analysis of a supposedly pure indole compound. What could be the reasons?

The appearance of multiple peaks in an HPLC chromatogram can be attributed to several factors:

• Degradation: The compound may be degrading in the sample vial, in the autosampler, or even on the HPLC column.

• Isomers or Tautomers: Some indole derivatives can exist as stable isomers or tautomers that may be separated by the HPLC method.

• Incomplete reaction or purification: The sample may contain residual starting materials or byproducts from its synthesis.

• Excipient incompatibility: If working with a formulation, the indole compound may be reacting with one or more excipients.

Q5: Can I use antioxidants to improve the stability of my indole compound?

Yes, adding antioxidants can be an effective strategy to mitigate oxidative degradation. Common antioxidants used in pharmaceutical formulations include butylated hydroxytoluene (BHT), butylated hydroxyanisole (BHA), and ascorbic acid. For cell culture applications, antioxidants like N-acetylcysteine or α-ketoglutaric acid may be suitable. However, it is essential to ensure the chosen antioxidant is compatible with your experimental system and does not interfere with the intended biological activity of your indole compound.

Troubleshooting Guides

Issue 1: Inconsistent results or loss of biological activity in cell-based assays.

• Possible Cause: Degradation of the indole compound in the cell culture medium.

• Troubleshooting Steps:

  • Prepare fresh solutions: Prepare the working solution of your indole compound immediately before each experiment.

  • Minimize light exposure: Protect the cell culture plates from light as much as possible during incubation.

  • Assess stability in media: Perform a time-course experiment to measure the concentration of your compound in the cell culture medium over the duration of your assay using HPLC.

  • Consider antioxidants: If degradation is confirmed, consider adding a cell-compatible antioxidant to the medium.

Issue 2: Low yield or unexpected side products during synthesis or formulation.

• Possible Cause: Instability of the indole compound under the reaction or formulation conditions (e.g., pH, temperature).

• Troubleshooting Steps:

  • Monitor reaction closely: Use techniques like thin-layer chromatography (TLC) or HPLC to monitor the progress of the reaction and identify the formation of degradation products.

  • Optimize reaction conditions: Systematically vary the temperature, reaction time, and pH to find conditions that favor the desired product while minimizing degradation.

  • Protecting groups: For synthetic procedures, consider using protecting groups for sensitive functionalities on the indole ring.

  • Excipient compatibility study: When formulating, conduct a compatibility study by mixing the indole compound with individual excipients and analyzing for degradation over time under accelerated conditions.

Quantitative Data on Indole Compound Degradation

The following tables summarize quantitative data from forced degradation studies on representative indole-based compounds. These studies intentionally expose the compound to harsh conditions to accelerate degradation and identify potential degradation products.

Table 1: Photodegradation of Melatonin in Aqueous Solution

Time (minutes)	% Melatonin Remaining
0	100%
20	18%
120	0%
Condition: 0.1 mg/mL melatonin solution exposed to a 400-W UV lamp.[1]

Table 2: Degradation of Tryptophan under Various Stress Conditions

Stress Condition	% Tryptophan Loss (after 24 days)
Storage at 4 °C	Minimal
Storage at Room Temperature	Minimal
Storage at 37 °C	Minimal
Exposure to UV light	37%
Storage at 70 °C	42%
Condition: 10 mM Tryptophan in water, pH 7.[2]

Table 3: Forced Degradation of Indomethacin

Stress Condition	Degradation Products Observed
Acid Hydrolysis (4 hr, RT)	3 degradation products
Acid Hydrolysis (4 hr, reflux)	3 degradation products
Base Hydrolysis (4 hr, RT)	1 degradation product
Oxidative (H₂O₂, 8 hr, RT)	2 degradation products
Oxidative (H₂O₂, 8 hr, reflux)	2 degradation products
Photolytic (8 hr)	No degradation
Thermal (8 hr)	No degradation
RT = Room Temperature[3]

Key Experimental Protocols

Protocol 1: Forced Degradation Study

This protocol outlines a general procedure for conducting forced degradation studies to assess the intrinsic stability of an indole-based compound.

• Preparation of Stock Solution: Prepare a stock solution of the indole compound in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of approximately 1 mg/mL.

• Acid Hydrolysis:

  • To an aliquot of the stock solution, add an equal volume of 0.1 M hydrochloric acid.

  • Incubate the solution at room temperature and at an elevated temperature (e.g., 60 °C).

  • Withdraw samples at various time points (e.g., 0, 2, 4, 8, 24 hours).

  • Neutralize the samples with an equivalent amount of 0.1 M sodium hydroxide before HPLC analysis.

• Base Hydrolysis:

  • To an aliquot of the stock solution, add an equal volume of 0.1 M sodium hydroxide.

  • Follow the incubation and sampling procedure as described for acid hydrolysis.

  • Neutralize the samples with an equivalent amount of 0.1 M hydrochloric acid before HPLC analysis.

• Oxidative Degradation:

  • To an aliquot of the stock solution, add an equal volume of 3% hydrogen peroxide.

  • Incubate the solution at room temperature, protected from light.

  • Withdraw samples at various time points.

• Thermal Degradation:

  • Store both the solid compound and a solution of the compound in a stability chamber at an elevated temperature (e.g., 60 °C or 80 °C).

  • Sample at various time points (e.g., 1, 3, 7 days).

• Photolytic Degradation:

  • Expose the solid compound and a solution of the compound to a calibrated light source that provides both UV and visible light, as per ICH Q1B guidelines.

  • A control sample should be wrapped in aluminum foil to protect it from light.

  • Sample at defined intervals of light exposure.

• Analysis: Analyze all samples by a stability-indicating HPLC method to determine the percentage of the parent compound remaining and to detect the formation of degradation products.

Protocol 2: Stability-Indicating HPLC Method

This protocol provides a starting point for developing a stability-indicating HPLC method for an indole-based compound.

• Instrumentation: HPLC system with a UV-Vis or Photodiode Array (PDA) detector.

• Column: A reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size) is a common choice.

• Mobile Phase:

  • A gradient elution is often necessary to separate the parent compound from its degradation products.

  • A typical mobile phase system consists of:

    • Mobile Phase A: 0.1% formic acid or phosphoric acid in water.

    • Mobile Phase B: Acetonitrile or methanol.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

  • Column Temperature: 30 °C.

  • Detection Wavelength: Monitor at the λmax of the indole compound (typically around 220 nm and 280 nm). A PDA detector is highly recommended to assess peak purity.

• Sample Preparation:

  • Dissolve the samples from the forced degradation study in a suitable solvent, ensuring the final concentration is within the linear range of the method.

• Method Validation: The developed method should be validated according to ICH guidelines to ensure it is accurate, precise, specific, linear, and robust.

Protocol 3: Excipient Compatibility Study

This protocol is used to assess the compatibility of an indole-based active pharmaceutical ingredient (API) with various excipients.

• Binary Mixtures: Prepare binary mixtures of the indole API and each excipient in a 1:1 or other relevant ratio.

• Stress Conditions: Store the binary mixtures under accelerated stability conditions (e.g., 40 °C/75% RH or 60 °C) for a defined period (e.g., 2-4 weeks).

• Control Samples: Store the API and each excipient alone under the same conditions as controls.

• Analysis: At specified time points, analyze the samples using a stability-indicating HPLC method.

• Evaluation: Compare the chromatograms of the binary mixtures with those of the control samples. The appearance of new degradation peaks or a significant decrease in the peak area of the API in the binary mixture indicates a potential incompatibility.

Visualizing Degradation Pathways and Workflows

Degradation Pathways

Indole-based compounds can degrade through several pathways, with oxidation being one of the most common. The following diagram illustrates a simplified oxidative degradation pathway of the indole nucleus.

Caption: Simplified oxidative degradation pathway of indole.

Under acidic conditions, indoles can also undergo dimerization or polymerization.

Caption: Acid-catalyzed dimerization of indole.

Experimental Workflows

A systematic approach is crucial for investigating the stability of indole compounds. The following diagram outlines a typical workflow for a forced degradation study.

Caption: Workflow for a forced degradation study.

References

• 1. The identification of the UV degradants of melatonin and their ability to scavenge free radicals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Degradation Products of Tryptophan in Cell Culture Media: Contribution to Color and Toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. jopcr.com [jopcr.com]

Technical Support Center: Overcoming Solubility Challenges of 1H-Indole-5-carboximidamide

This technical support guide provides researchers, scientists, and drug development professionals with troubleshooting strategies and frequently asked questions (FAQs) to address the low aqueous solubility of 1H-Indole-5-carboximidamide.

Troubleshooting Guide

Issue 1: Compound Crashes Out of Solution Upon Dilution in Aqueous Buffer

• Question: I dissolved 1H-Indole-5-carboximidamide in an organic solvent (e.g., DMSO), but it precipitates when I dilute it into my aqueous experimental medium (e.g., PBS, cell culture media). What should I do?

• Answer: This is a common issue for poorly soluble compounds when the concentration of the organic co-solvent is significantly reduced upon dilution.

  • Immediate Steps:

    • Visual Inspection: Check for any visible precipitate in your media.[1]

    • Lower Final Concentration: The most straightforward solution is to decrease the final concentration of the compound in your aqueous medium.[1]

    • Vigorous Mixing: When diluting the stock solution, add it to the aqueous medium with rapid vortexing or stirring to ensure quick and uniform dispersion, which can sometimes prevent immediate precipitation.[1]

  • Systematic Approaches:

    • pH Adjustment: The carboximidamide group is basic and will be protonated at a lower pH, forming a more soluble salt. Attempt to dissolve the compound in a slightly acidic buffer (e.g., pH 4-6). Perform a pH-solubility profile to determine the optimal pH for your experiment.[2][]

    • Optimize Co-solvent Concentration: While high concentrations of co-solvents like DMSO can be toxic to cells (often kept below 0.1-0.5%), you can determine the maximum tolerable co-solvent concentration for your specific assay and use that to maintain solubility.[1]

    • Explore Alternative Solvents: Consider using other water-miscible organic solvents such as ethanol, propylene glycol, or polyethylene glycol (PEG 300/400).[1][4]

Issue 2: Inconsistent Results and Poor Reproducibility in Biological Assays

• Question: My experimental results with 1H-Indole-5-carboximidamide are highly variable between experiments. Could this be related to its solubility?

• Answer: Yes, poor solubility is a frequent cause of inconsistent results. Undissolved compound leads to an unknown and variable effective concentration.

  • Possible Causes & Solutions:

    • Precipitation Over Time: The compound may be slowly precipitating from the assay medium during incubation.[1]

      • Solution: Prepare fresh dilutions of the compound immediately before each experiment. Consider including a solubility-enhancing excipient, such as a cyclodextrin, if it is compatible with your experimental system.[1][5]

    • Adsorption to Labware: Hydrophobic compounds can adsorb to plastic surfaces (e.g., pipette tips, microplates), reducing the actual concentration in solution.

      • Solution: Use low-adhesion plastics or pre-treat surfaces with a blocking agent like bovine serum albumin (BSA) if your assay allows. Consider using glass labware where appropriate.

    • Stock Solution Instability: The compound might be degrading in the stock solution.

      • Solution: Store stock solutions at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles. Protect from light if the compound is light-sensitive.

Frequently Asked Questions (FAQs)

• Q1: What is the fundamental reason for the low solubility of 1H-Indole-5-carboximidamide?

• A1: The low aqueous solubility likely stems from the planar, aromatic indole ring system, which is hydrophobic. While the carboximidamide group adds some polarity, the overall molecule can have strong crystal lattice energy, making it difficult for water molecules to solvate it effectively.[6]

• Q2: Which solubility enhancement strategies are most suitable for 1H-Indole-5-carboximidamide?

• A2: The choice of strategy depends on the experimental context (e.g., in vitro assay vs. in vivo formulation) and the desired concentration. Common approaches include:

  • pH Adjustment: Ideal for initial in vitro experiments due to the basic nature of the carboximidamide group.[2]

  • Co-solvents: A simple and effective method for preparing stock solutions and for many in vitro studies.

  • Cyclodextrin Complexation: Forms inclusion complexes to increase aqueous solubility, suitable for both in vitro and in vivo applications.[5][7]

  • Solid Dispersions: A more advanced formulation technique that enhances dissolution rate by dispersing the drug in a hydrophilic polymer matrix.[8][9]

  • Nanosuspensions: Involves reducing the drug's particle size to the sub-micron range, which significantly increases the surface area for dissolution.[10][11] This is a powerful technique for formulation development.[12]

• Q3: How do I select the right approach for my needs?

• A3: The following decision workflow can guide your selection:

Caption: Decision workflow for selecting a solubility enhancement strategy.

Data Presentation: Comparison of Solubility Enhancement Techniques

Technique	Principle	Typical Solubility Increase (Fold)	Advantages	Disadvantages
pH Adjustment	Ionizes the basic carboximidamide group to a more soluble cationic form in acidic conditions.[]	10 - 1,000	Simple, rapid, and cost-effective for initial studies.[]	Risk of precipitation in neutral pH environments; potential for compound degradation at extreme pH.[2]
Co-solvency	Reduces the polarity of the aqueous solvent, making it more favorable for the hydrophobic solute.[4]	10 - 500	Simple to prepare; effective for high-concentration stock solutions.	Potential for precipitation upon dilution; co-solvents can be toxic in biological systems.
Cyclodextrin Complexation	Encapsulates the hydrophobic indole moiety within the cyclodextrin's lipophilic cavity, presenting a hydrophilic exterior.[13]	5 - 2,000	Increases apparent water solubility; can improve stability; low toxicity.[7]	Requires specific molar ratios; may not be suitable for all molecular shapes; can be costly.
Solid Dispersion	Disperses the compound at a molecular level within a hydrophilic polymer matrix, preventing crystallization and improving wettability.[9][14]	10 - 10,000	Significant increase in dissolution rate and bioavailability; established technology.[8][14]	Can be physically unstable (recrystallization); requires specialized equipment (e.g., spray dryer).[15]
Nanosuspension	Increases the surface area-to-volume ratio by reducing particle size to the nanometer scale, which enhances dissolution velocity and saturation solubility.[10][11]	>1,000	Applicable to many poorly soluble drugs; high drug loading is possible; suitable for various administration routes.[12]	Requires specialized high-energy milling or homogenization equipment; potential for particle aggregation.[6]

Experimental Protocols

Protocol 1: pH-Dependent Solubility Determination

• Prepare Buffers: Prepare a series of buffers with pH values ranging from 2.0 to 8.0 (e.g., citrate, phosphate, and borate buffers).

• Add Excess Compound: Add an excess amount of 1H-Indole-5-carboximidamide to a known volume of each buffer in separate vials.

• Equilibrate: Agitate the vials at a constant temperature (e.g., 25°C or 37°C) for 24-48 hours to ensure equilibrium is reached.

• Separate Solid: Centrifuge or filter the samples to separate the undissolved solid from the supernatant.

• Quantify: Measure the concentration of the dissolved compound in the supernatant using a validated analytical method (e.g., HPLC-UV).

• Plot Data: Plot the measured solubility (e.g., in µg/mL) against the pH of the buffer.

Protocol 2: Preparation of a Solid Dispersion by Solvent Evaporation

This protocol uses Polyvinylpyrrolidone (PVP) as a hydrophilic carrier.

• Dissolve Components: Dissolve a specific ratio of 1H-Indole-5-carboximidamide and PVP (e.g., 1:4 w/w) in a suitable common volatile solvent, such as methanol or ethanol.[15]

• Solvent Evaporation: Evaporate the solvent under reduced pressure using a rotary evaporator. This should result in the formation of a thin, clear film on the flask wall.

• Drying: Further dry the solid dispersion in a vacuum oven at a controlled temperature (e.g., 40°C) for 24 hours to remove any residual solvent.

• Pulverization: Scrape the dried solid dispersion from the flask, and gently grind it into a fine powder using a mortar and pestle.

• Characterization (Optional but Recommended): Analyze the solid dispersion using techniques like Differential Scanning Calorimetry (DSC) and X-ray Diffraction (XRD) to confirm the amorphous state of the compound.

• Dissolution Testing: Compare the dissolution rate of the prepared solid dispersion to that of the pure compound in a relevant aqueous medium.

Caption: Workflow for solid dispersion preparation via solvent evaporation.

Protocol 3: Cyclodextrin Complexation

This protocol uses β-Cyclodextrin (β-CD).

• Prepare β-CD Solution: Prepare an aqueous solution of β-Cyclodextrin. The concentration will depend on the desired molar ratio.

• Add Compound: Slowly add 1H-Indole-5-carboximidamide to the β-CD solution while stirring vigorously.

• Kneading/Sonication: Create a paste and knead it for 30-60 minutes. Alternatively, for a solution, sonicate the mixture to facilitate the inclusion of the drug into the cyclodextrin cavity.[13]

• Equilibrate: Continue stirring the mixture at a constant temperature for 24-48 hours.

• Freeze-Drying (Lyophilization): Freeze the resulting solution or slurry and lyophilize it to obtain a dry powder of the inclusion complex.

• Analysis: Determine the complexation efficiency and perform dissolution studies.

Caption: Diagram of cyclodextrin inclusion complex formation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 4. Solubilization techniques used for poorly water-soluble drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. hilarispublisher.com [hilarispublisher.com]
• 6. mdpi.com [mdpi.com]
• 7. Formulation Strategies for Poorly Soluble Drugs [worldpharmatoday.com]
• 8. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 9. japer.in [japer.in]
• 10. Nanosuspension: An approach to enhance solubility of drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 11. ijpsr.com [ijpsr.com]
• 12. scispace.com [scispace.com]
• 13. oatext.com [oatext.com]
• 14. jddtonline.info [jddtonline.info]
• 15. japsonline.com [japsonline.com]

Troubleshooting the cyclization of amidoximes to 1,2,4-oxadiazoles

Welcome to the technical support center for the synthesis of 1,2,4-oxadiazoles. This resource is designed for researchers, scientists, and drug development professionals to help identify and minimize issues during the cyclization of amidoximes to 1,2,4-oxadiazoles.

Troubleshooting Guide

This guide addresses specific experimental issues, their probable causes, and recommended solutions in a question-and-answer format.

Issue 1: Low or No Yield of the Desired 1,2,4-Oxadiazole

Question: My reaction is showing a very low yield or no formation of the 1,2,4-oxadiazole, and I am mostly recovering my starting materials. What are the likely causes and how can I fix this?

Answer: Low or no yield of the desired 1,2,4-oxadiazole is a common issue that can stem from several factors, primarily related to the two key stages of the reaction: O-acylation of the amidoxime and the subsequent intramolecular cyclization.[1]

• Incomplete Acylation of the Amidoxime: The first step, the formation of the O-acylamidoxime intermediate, is crucial. If the carboxylic acid is not properly activated, this step will be inefficient.

  • Solution: Ensure you are using an effective coupling agent. For reactions starting from carboxylic acids, reagents like HATU with a non-nucleophilic base such as DIPEA have proven to be highly effective.[2] Alternatively, converting the carboxylic acid to a more reactive acyl chloride or anhydride can improve the efficiency of the acylation step.[1][3]

• Inefficient Cyclodehydration: The cyclization of the O-acylamidoxime intermediate is often the most challenging part of the synthesis and may require forcing conditions.[2]

  • Solution:

    • Thermal Cyclization: If you are relying on heat, ensure the temperature is high enough. Refluxing in a high-boiling solvent like toluene or xylene may be necessary.[2]

    • Base-Mediated Cyclization: For base-catalyzed methods, the choice of base and solvent is critical. Strong, non-nucleophilic bases are preferred.[2] Tetrabutylammonium fluoride (TBAF) in an anhydrous aprotic solvent like THF is a common and effective choice.[2][4] Superbase systems such as NaOH/DMSO or KOH/DMSO can also promote the cyclization, often at room temperature.[1][2]

    • Microwave Irradiation: Microwave-assisted synthesis can sometimes improve yields and reduce reaction times for the cyclization step.[5]

• Poor Choice of Solvent: The solvent plays a significant role in the reaction's success.

  • Solution: Aprotic solvents like DMF, THF, DCM, and MeCN generally provide good results for base-catalyzed cyclizations. Protic solvents such as water or methanol are often unsuitable as they can lead to hydrolysis of the intermediate.[2]

• Incompatible Functional Groups: The presence of certain unprotected functional groups on your starting materials can interfere with the reaction.

  • Solution: Unprotected hydroxyl (-OH) or amino (-NH2) groups on the carboxylic acid or amidoxime can inhibit the desired reaction.[2] It is advisable to protect these groups before attempting the coupling and cyclization steps.

Issue 2: Presence of a Major Side Product Corresponding to the Hydrolyzed O-Acylamidoxime

Question: My LC-MS analysis shows a significant peak that corresponds to the mass of my O-acylamidoxime intermediate, but not the final 1,2,4-oxadiazole. What is happening and how can I promote cyclization?

Answer: This indicates that the O-acylation of the amidoxime has occurred, but the subsequent cyclization to the 1,2,4-oxadiazole has not. This can be due to a few reasons:

• Cleavage of the O-Acylamidoxime: This is a common side reaction, particularly in the presence of water or other protic species, or under prolonged heating.[2]

  • Solution: Minimize the reaction time and temperature for the cyclodehydration step whenever possible. If you are using a base for cyclization, ensure that your reaction is performed under anhydrous conditions.[2]

• Insufficiently Forcing Cyclization Conditions: The energy barrier for the cyclization may not have been overcome by your current reaction conditions.

  • Solution: You may need to increase the reaction temperature or switch to a more potent cyclization agent. For instance, if heating in toluene is not working, you could try a stronger base system like TBAF in dry THF or NaOH in DMSO.[2]

Issue 3: Formation of Isomeric or Rearranged Products

Question: My analytical data (NMR, MS) suggests that I have formed an oxadiazole isomer or another heterocyclic system. What could be causing this?

Answer: The formation of isomers or other heterocyclic products is often due to rearrangement reactions.

• Boulton-Katritzky Rearrangement (BKR): This is a thermal rearrangement that can occur with 3,5-substituted 1,2,4-oxadiazoles, especially those with a saturated side chain.[2][4] The presence of acid or moisture can facilitate this process.[2][4]

  • Solution: To minimize the Boulton-Katritzky rearrangement, use neutral and anhydrous conditions for your reaction workup and purification. Store the final compound in a dry environment.[2]

• Formation of 1,3,4-Oxadiazoles: Under certain photochemical conditions, some 1,2,4-oxadiazoles can rearrange to form 1,3,4-oxadiazoles.[2][4]

  • Solution: If you are using photochemical methods, carefully control the irradiation wavelength and other reaction conditions to avoid this rearrangement.

• Nitrile Oxide Dimerization: If you are synthesizing 1,2,4-oxadiazoles via a 1,3-dipolar cycloaddition of a nitrile oxide with a nitrile, the nitrile oxide can dimerize to form a furoxan (a 1,2,5-oxadiazole-2-oxide).[2]

  • Solution: To favor the desired cycloaddition, it is recommended to use the nitrile as the solvent or in a large excess. This increases the probability of the nitrile oxide reacting with the nitrile instead of another molecule of itself.[2]

Frequently Asked Questions (FAQs)

Q1: What is the most common reason for low yields in the synthesis of 1,2,4-oxadiazoles from amidoximes?

A1: The most frequent bottleneck is the final cyclodehydration step of the O-acylamidoxime intermediate.[2][5] This step often requires forcing conditions, such as high temperatures or strong bases, to proceed efficiently.[2] Inadequate conditions can lead to the accumulation of the O-acylamidoxime or its hydrolysis back to the starting materials.[2]

Q2: Can I use a one-pot procedure for this synthesis?

A2: Yes, one-pot procedures are available and can be very efficient.[1][6][7] These methods typically involve the reaction of an amidoxime with a carboxylic acid derivative in the presence of a base that promotes both the initial acylation and the subsequent cyclization. A common and effective system is the use of a superbase like NaOH or KOH in an aprotic polar solvent such as DMSO.[1][6][8] This approach avoids the need to isolate the O-acylamidoxime intermediate.[1][7]

Q3: My final product seems to be rearranging over time or during purification. What could be happening?

A3: Your 1,2,4-oxadiazole may be undergoing a Boulton-Katritzky rearrangement, especially if it is a 3,5-disubstituted derivative with a saturated side chain.[2][4] This rearrangement can be triggered by heat, acid, or even moisture.[2][4] To minimize this, use neutral, anhydrous conditions for your workup and purification, and store the compound in a dry environment.[2]

Q4: Can I use microwave irradiation to improve my synthesis?

A4: Yes, microwave-assisted methods have been successfully used for the cyclization of O-acyl amidoximes to 1,2,4-oxadiazoles.[5] Microwave heating can often reduce reaction times and improve yields compared to conventional heating methods.[5]

Data on Reaction Conditions and Yields

The choice of reagents and reaction conditions can significantly impact the yield of the 1,2,4-oxadiazole synthesis. The following table summarizes yields obtained under various conditions as reported in the literature.

Amidoxime Substrate	Acylating Agent/Carboxylic Acid	Catalyst/Base	Solvent	Temperature	Yield (%)	Reference
Various Aryl Amidoximes	Various Acyl Chlorides	NaOH	DMSO	Room Temp.	Moderate	[1]
N-benzyl amidoximes	-	NBS/DBU	-	-	54-84	[1]
N-benzyl amidoximes	-	I2/K2CO3	-	-	50-80	[1]
Aromatic N-acylguanidines	-	PhI(OAc)2 (PIDA)	DMF	Room Temp.	Moderate to Good	[1]
Cinnamic acids	Ethyl chloroformate (activator)	KOH	DMA	Room Temp.	Comparable to DMSO	[1]
2-CNPy	3-CNBzCl	Hunig's base	-	-	45	[5]
Heteroaryl and Arylnitriles	Aroyl, heteroaroyl, or alkanoyl chlorides	-	-	-	40-63	[5]

"Moderate" yields are generally considered to be 50-69%, and "Good" yields are 70-89%.

Experimental Protocols

Below are detailed methodologies for common procedures for the synthesis of 1,2,4-oxadiazoles from amidoximes.

Protocol 1: Two-Step Synthesis via O-Acylamidoxime Isolation followed by TBAF-Mediated Cyclization

This protocol involves the initial formation and isolation of the O-acylamidoxime, followed by a separate cyclization step.[1]

Step 1: O-Acylation of the Amidoxime

• To a solution of the substituted amidoxime (1.0 eq) in a suitable aprotic solvent (e.g., DCM, THF), add a base (e.g., pyridine, triethylamine, 1.1 eq).

• Cool the mixture to 0 °C in an ice bath.

• Slowly add the acyl chloride or anhydride (1.05 eq) dropwise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 2-16 hours, monitoring the progress by TLC or LC-MS.

• Upon completion, quench the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with saturated aqueous sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude O-acylamidoxime.

• Purify the intermediate by column chromatography or recrystallization if necessary.

Step 2: TBAF-Mediated Cyclization

• Dissolve the purified O-acylamidoxime (1.0 eq) in anhydrous THF.

• Add a solution of tetrabutylammonium fluoride (TBAF) (1.0 M in THF, 1.1 eq) to the reaction mixture.

• Stir the reaction at room temperature for 1-12 hours, monitoring for the disappearance of the starting material by TLC or LC-MS.

• Once the reaction is complete, remove the solvent under reduced pressure.

• Purify the crude product by silica gel column chromatography to obtain the desired 1,2,4-oxadiazole.

Protocol 2: One-Pot Synthesis of 3,5-Disubstituted-1,2,4-Oxadiazoles in a Superbase Medium

This protocol describes a one-pot synthesis from an amidoxime and a carboxylic acid ester using a superbase medium.[8]

• To a suspension of powdered sodium hydroxide (2.0 eq) in DMSO, add the substituted amidoxime (1.0 eq) and the substituted carboxylic acid methyl or ethyl ester (1.2 eq).

• Stir the reaction mixture vigorously at room temperature for 4-24 hours. Monitor the reaction progress by TLC.

• Upon completion, pour the reaction mixture into cold water.

• Extract the aqueous mixture with ethyl acetate (3x).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate the solution under reduced pressure to obtain the crude product.

• Purify the crude product by silica gel column chromatography to yield the desired 3,5-disubstituted-1,2,4-oxadiazole.[3]

Visualizations

Caption: General workflow for the synthesis of 1,2,4-oxadiazoles.

Caption: Troubleshooting decision tree for low reaction yield.

Caption: Reaction pathway showing key intermediate and side reaction.

References

• 1. mdpi.com [mdpi.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. soc.chim.it [soc.chim.it]
• 5. Rapid Multistep Synthesis of 1,2,4-Oxadiazoles in a Single Continuous Microreactor Sequence - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Room Temperature Synthesis of Bioactive 1,2,4-Oxadiazoles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Identifying and minimizing side reactions in indole synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals identify and minimize side reactions during indole synthesis.

Troubleshooting Guides

Issue 1: Low Yield in Fischer Indole Synthesis

Question: My Fischer indole synthesis is resulting in a low yield. What are the common contributing factors and how can I address them?

Answer:

Low yields in the Fischer indole synthesis can often be attributed to several factors, primarily related to reaction conditions and the stability of intermediates.[1] Here is a systematic approach to troubleshooting:

• Optimize Reaction Conditions: The Fischer indole synthesis is highly sensitive to temperature and the strength of the acid catalyst.[1]

  • Temperature: Excessively high temperatures can lead to the decomposition of starting materials and the desired product. It is crucial to monitor the reaction progress using thin-layer chromatography (TLC) to determine the optimal temperature and reaction time.

  • Acid Catalyst: Both the choice and concentration of the acid catalyst are critical.[1][2] Commonly used catalysts include Brønsted acids (e.g., HCl, H₂SO₄, p-toluenesulfonic acid) and Lewis acids (e.g., ZnCl₂, BF₃, AlCl₃).[3] The ideal catalyst and its concentration should be determined empirically for each specific substrate. Polyphosphoric acid (PPA) is often a highly effective catalyst.[2]

• Purity of Starting Materials: The purity of the arylhydrazine and the carbonyl compound is paramount. Impurities can lead to a host of unwanted side reactions that consume starting materials and complicate purification.[1] Always use freshly purified starting materials.

• Substituent Effects: The electronic properties of substituents on both the arylhydrazine and the carbonyl compound can significantly impact the reaction. Electron-donating groups on the arylhydrazine can weaken the N-N bond, making it susceptible to cleavage and other side reactions.[1]

• Protecting Groups: If your starting materials contain sensitive functional groups, consider using protecting groups to prevent their participation in side reactions. For the indole nitrogen, common protecting groups include Boc, tosyl, and SEM.[1]

Issue 2: Formation of Tar-Like Byproducts

Question: My indole synthesis reaction mixture is turning dark and forming a significant amount of tar-like material. What is causing this and how can I prevent it?

Answer:

The formation of dark, polymeric material is a common issue, particularly in the Fischer indole synthesis, and is often a result of decomposition of starting materials or intermediates under harsh reaction conditions.

• Control Temperature: As mentioned previously, high temperatures can promote polymerization and decomposition. Lowering the reaction temperature is often the most effective way to minimize tar formation.

• Acid Concentration: Using a less concentrated acid or a milder acid catalyst can also prevent the degradation of sensitive compounds.

• Inert Atmosphere: For substrates that are prone to oxidation, conducting the reaction under an inert atmosphere (e.g., nitrogen or argon) can prevent the formation of colored, oxidized byproducts.

Issue 3: Unexpected Regioisomers in Bischler-Moehlau Synthesis

Question: I am getting a mixture of regioisomers in my Bischler-Moehlau indole synthesis. How can I improve the regioselectivity?

Answer:

The Bischler-Moehlau synthesis can indeed produce regioisomers, and controlling the selectivity can be challenging due to the harsh conditions often employed.[4]

• Milder Reaction Conditions: Newer modifications of the Bischler-Moehlau synthesis utilize milder conditions to improve both yield and regioselectivity. The use of lithium bromide as a catalyst or employing microwave irradiation has shown promise in providing cleaner reactions.[4]

• Substrate Control: The substitution pattern on the aniline and the α-halo-acetophenone plays a significant role in directing the cyclization. A thorough understanding of the reaction mechanism and the electronic and steric effects of your specific substrates is key to predicting and controlling the outcome.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions in the Fischer indole synthesis?

A1: The most prevalent side reaction is the cleavage of the N-N bond in the hydrazone intermediate, which is particularly favored when electron-donating groups are present on the arylhydrazine.[1] This leads to the formation of anilines and other undesired byproducts. Polymerization and resinification are also common, especially at high temperatures and acid concentrations.

Q2: How can I improve the yield and purity of my Reissert indole synthesis?

A2: The Reissert synthesis is generally a high-yielding method. To ensure optimal results:

• Choice of Base: Potassium ethoxide has been shown to give better results than sodium ethoxide for the initial condensation step.[5]

• Reduction Step: The reductive cyclization is a critical step. A variety of reducing agents can be used, including zinc in acetic acid, ferrous sulfate, and sodium dithionite.[6][7] The choice of reducing agent can impact the yield and should be optimized for the specific substrate. Over-reduction can sometimes lead to the formation of indolines.

Q3: Are there any general purification strategies for indole derivatives?

A3: Yes, several methods are commonly used:

• Column Chromatography: This is the most common purification technique. For indoles that are sensitive to acid, it is advisable to use silica gel that has been deactivated with a base like triethylamine (typically 1% in the eluent).

• Recrystallization: This can be a very effective method for obtaining highly pure solid indole derivatives. A variety of solvents, such as ethanol, methanol, or mixtures including hexanes, can be used.

• Acid-Base Extraction: For indoles with a sufficiently acidic N-H proton, an acid-base extraction can be used to separate them from non-acidic impurities. However, this method should be used with caution as some indoles are unstable in strong acids or bases.[2]

Data Presentation

The following tables summarize the impact of different reaction conditions on the yield of selected indole syntheses.

Table 1: Effect of Catalyst on the Yield of 2-Phenylindole in Fischer Indole Synthesis

Catalyst	Temperature (°C)	Time (h)	Yield (%)
Zinc chloride (ZnCl₂)	170	0.1	72-80
Polyphosphoric acid (PPA)	100	1	85
p-Toluenesulfonic acid	110	2	78
Amberlite IR 120H	70	0.5	90

Table 2: Comparison of Conditions for the Bischler-Moehlau Synthesis of 2-Arylindoles

Conditions	Catalyst/Medium	Time	Yield (%)
Traditional	None (neat)	Several hours	Low and variable
Microwave-assisted	Solid-state, Anilinium bromide	45-60 seconds	52-75
HFIP-promoted	Hexafluoroisopropanol (HFIP)	30-40 minutes	up to 88

Table 3: Common Reducing Agents and Their General Effectiveness in Reissert Indole Synthesis

Reducing Agent	Typical Conditions	General Observations
Zinc / Acetic Acid	Room temperature to gentle heating	Widely used, generally good yields.
Ferrous Sulfate / Ammonia	Aqueous solution	A classic method, effective for many substrates.[7]
Sodium Dithionite	Aqueous or alcoholic solution	Milder reducing agent, useful for sensitive substrates.
Catalytic Hydrogenation (e.g., Pd/C)	H₂ gas, various solvents	Can be very effective, but care must be taken to avoid over-reduction to indoline.

Experimental Protocols

Protocol 1: High-Yield Fischer Indole Synthesis of 2-Phenylindole with Minimized Byproducts

This protocol is adapted for the synthesis of 2-phenylindole from acetophenone and phenylhydrazine, with an emphasis on controlling reaction conditions to minimize side reactions.[2]

1. Hydrazone Formation (can be performed in a one-pot reaction):

• In a round-bottom flask, dissolve acetophenone (1 equivalent) in ethanol.
• Add phenylhydrazine (1 equivalent) dropwise with stirring.
• Add a few drops of glacial acetic acid and gently heat the mixture at 80°C for 45 minutes.
• Cool the reaction mixture in an ice bath to precipitate the phenylhydrazone.
• Filter the solid and wash with cold ethanol.

2. Indolization:

• Carefully add the dried phenylhydrazone to polyphosphoric acid (PPA) preheated to 100°C with gentle stirring.
• Maintain the temperature at 100°C and monitor the reaction progress by TLC (typically complete within 1 hour).
• After completion, pour the reaction mixture onto crushed ice.
• Neutralize the mixture with a saturated solution of sodium bicarbonate.
• Extract the product with ethyl acetate, wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
• Purify the crude product by column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to obtain pure 2-phenylindole.

Protocol 2: Microwave-Assisted Bischler-Moehlau Synthesis of 2-Arylindoles

This protocol utilizes microwave irradiation to achieve a rapid and high-yielding synthesis of 2-arylindoles, avoiding the harsh conditions of the traditional method.

1. Preparation of the Reaction Mixture:

• In a microwave-safe vial, combine the desired aniline (2 equivalents) and α-bromoacetophenone (1 equivalent).
• Add a catalytic amount of anilinium bromide.
• Ensure the mixture is homogenous.

2. Microwave Irradiation:

• Place the sealed vial in a microwave reactor.
• Irradiate the mixture at a power and for a time optimized for the specific substrates (e.g., 540 W for 45-60 seconds).[8]

3. Work-up and Purification:

• After cooling, dissolve the reaction mixture in a suitable organic solvent (e.g., ethyl acetate).
• Wash the organic solution with water and brine.
• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.
• Purify the crude product by column chromatography.

Protocol 3: High-Purity Reissert Indole Synthesis

This protocol describes a general procedure for the Reissert synthesis, with a focus on achieving a clean reaction and high purity of the final indole product.

1. Condensation:

• In a flame-dried, three-necked flask under an inert atmosphere, prepare a solution of potassium ethoxide in absolute ethanol.
• To this solution, add diethyl oxalate dropwise at room temperature.
• Then, add the substituted o-nitrotoluene dropwise, maintaining the temperature below 30°C.
• Stir the reaction mixture at room temperature for several hours until the reaction is complete (monitored by TLC).
• Pour the reaction mixture into a mixture of ice and dilute acid to precipitate the ethyl o-nitrophenylpyruvate.
• Filter the solid, wash with cold water, and dry.

2. Reductive Cyclization:

• Suspend the ethyl o-nitrophenylpyruvate in glacial acetic acid.
• Add zinc dust portion-wise with vigorous stirring, keeping the temperature below 40°C.
• After the addition is complete, stir the mixture at room temperature until the reduction is complete (monitored by TLC).
• Filter off the excess zinc and inorganic salts.
• Pour the filtrate into a large volume of ice water to precipitate the indole-2-carboxylic acid.
• Collect the solid by filtration, wash thoroughly with water, and dry.

3. Decarboxylation (Optional):

• Heat the indole-2-carboxylic acid above its melting point until the evolution of CO₂ ceases.
• The resulting crude indole can be purified by recrystallization or column chromatography.

Visualizations

Caption: Troubleshooting workflow for low yield in Fischer indole synthesis.

Caption: Minimizing side reactions in Fischer and Bischler-Moehlau syntheses.

Caption: Simplified experimental workflow for the Reissert indole synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Fischer indole synthesis - Wikipedia [en.wikipedia.org]
• 4. Bischler–Möhlau indole synthesis - Wikipedia [en.wikipedia.org]
• 5. Reissert indole synthesis - Wikipedia [en.wikipedia.org]
• 6. Reissert Indole Synthesis (Chapter 49) - Name Reactions in Organic Synthesis [resolve.cambridge.org]
• 7. researchgate.net [researchgate.net]
• 8. Continuous Flow Synthesis of Heterocycles: A Recent Update on the Flow Synthesis of Indoles - PMC [pmc.ncbi.nlm.nih.gov]

How to improve the target selectivity of 1H-Indole-5-carboximidamide inhibitors

Welcome to the technical support center for researchers working with 1H-Indole-5-carboximidamide inhibitors. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist you in your experiments, with a focus on improving target selectivity.

Frequently Asked Questions (FAQs)

FAQ 1: What are the initial steps to assess the selectivity of a newly synthesized 1H-Indole-5-carboximidamide inhibitor?

Answer:

Assessing the selectivity of a new inhibitor is a critical first step to validate its potential as a specific molecular probe or a therapeutic lead. A multi-tiered approach is recommended, starting with broad, high-throughput screening and progressing to more focused biochemical and cellular assays.

Initial Selectivity Assessment Workflow:

A typical workflow involves an initial broad kinase panel screening to identify potential off-targets, followed by quantitative determination of potency (IC50 or Kd) for the primary target and key off-targets. Finally, cellular assays are used to confirm on-target engagement and phenotypic effects.

Initial workflow for assessing inhibitor selectivity.

Data Presentation: Interpreting Kinome Profiling Data

The results from a broad kinase screen are often presented as a percentage of inhibition at a fixed concentration. This data can be used to calculate a selectivity score to quantify the inhibitor's specificity.[1] A lower selectivity score indicates a more selective compound.

Selectivity Metric	Formula	Interpretation	Example
Selectivity Score (S-Score)	S(1µM) = (Number of kinases with Kd < 1µM) / (Total number of kinases tested)	A lower score indicates higher selectivity. S=1 is completely unselective.	If an inhibitor binds to 5 out of 400 kinases with a Kd < 1µM, the S(1µM) = 5/400 = 0.0125.
Gini Score	Calculated based on the Lorenz curve of the inhibition data.	A score of 1 indicates inhibition of a single kinase (highly selective), while a score of 0 indicates equal inhibition of all kinases (promiscuous).[2]	A Gini score of 0.95 suggests the inhibitor is highly selective for a small number of targets.

Experimental Protocols

Protocol 1: KINOMEscan® Profiling (Competition Binding Assay)

KINOMEscan® is a widely used platform for assessing kinase inhibitor selectivity by measuring the binding of a compound to a panel of kinases.[3][4][5][6]

Principle: This assay relies on a competition binding format. A DNA-tagged kinase is incubated with an immobilized ligand that binds to the kinase's active site. The test inhibitor is added in solution. If the inhibitor binds to the kinase, it prevents the kinase from binding to the immobilized ligand. The amount of kinase bound to the solid support is then quantified using qPCR of the DNA tag.[4]

Methodology:

• Preparation: The test inhibitor is typically dissolved in DMSO to create a stock solution.

• Assay Components: The assay consists of three main components: the DNA-tagged kinase, an immobilized ligand on a solid support (e.g., beads), and the test compound.[4]

• Incubation: The kinase, immobilized ligand, and test compound are incubated together to allow binding to reach equilibrium.

• Washing: Unbound kinase is washed away.

• Quantification: The amount of kinase remaining bound to the solid support is quantified by qPCR. A lower qPCR signal indicates that the test compound has successfully competed with the immobilized ligand for binding to the kinase.

• Data Analysis: Results are often reported as "Percent of Control" (%Ctrl), where the control is the amount of kinase bound in the absence of a test inhibitor. A lower %Ctrl value signifies stronger binding. Dissociation constants (Kd) can be determined by running the assay with a range of inhibitor concentrations.[4]

Protocol 2: LanthaScreen® Eu Kinase Binding Assay (TR-FRET)

This assay format is another common method for measuring inhibitor-kinase binding affinity.[7]

Principle: The LanthaScreen® assay uses Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET). A europium (Eu)-labeled antibody is used to label the kinase (often via a GST or His tag), and a fluorescently labeled ATP-competitive tracer binds to the kinase's active site. When the tracer is bound, the Eu-labeled antibody and the tracer are in close proximity, resulting in a high TR-FRET signal. A test compound that competes with the tracer for the ATP binding site will displace the tracer, leading to a decrease in the TR-FRET signal.[7]

Methodology:

• Reagent Preparation: Prepare solutions of the kinase, Eu-labeled antibody, fluorescent tracer, and a serial dilution of the test inhibitor in the appropriate assay buffer.

• Assay Plate Setup:

  • Add the test inhibitor dilutions to the wells of a microplate.

  • Add the kinase/antibody mixture to all wells.

  • Add the tracer solution to all wells to initiate the binding reaction.[7]

• Incubation: Incubate the plate at room temperature for a defined period (e.g., 60 minutes) to allow the binding to reach equilibrium.[7]

• Plate Reading: Read the plate on a TR-FRET-compatible plate reader, measuring the emission at two wavelengths (e.g., 665 nm for the tracer and 615 nm for the Eu-antibody).

• Data Analysis: Calculate the emission ratio (665 nm / 615 nm). Plot the emission ratio against the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.[7]

Troubleshooting Guides

Troubleshooting 1: My 1H-Indole-5-carboximidamide inhibitor shows high potency but poor selectivity against related kinases. What structural modifications can I make?

Answer:

Poor selectivity among closely related kinases is a common challenge because their ATP-binding sites are highly conserved. The following strategies, based on Structure-Activity Relationship (SAR) studies, can be employed to improve selectivity.

Strategy Workflow for Improving Selectivity:

References

• 1. A guide to picking the most selective kinase inhibitor tool compounds for pharmacological validation of drug targets - PMC [pmc.ncbi.nlm.nih.gov]
• 2. reactionbiology.com [reactionbiology.com]
• 3. Assays - HMS LINCS Project [lincs.hms.harvard.edu]
• 4. chayon.co.kr [chayon.co.kr]
• 5. High-Throughput Kinase Profiling: A More Efficient Approach towards the Discovery of New Kinase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. KINOMEscan® Kinase Screening & Profiling Services | Technology Networks [technologynetworks.com]
• 7. tools.thermofisher.com [tools.thermofisher.com]

Reference Data & Comparative Studies

Comparative Analysis of 1H-Indole-5-carboximidamide and Other Serine Protease Inhibitors: A Guide for Researchers

Serine proteases are a large family of enzymes crucial in numerous physiological processes, including blood coagulation, digestion, and immunity. Their dysregulation is implicated in various diseases, making them significant targets for drug development.[1][2] Inhibitors of these proteases are classified based on their mechanism of action and chemical structure. This guide will explore synthetic, small-molecule inhibitors, which offer advantages in terms of production and modification.

Comparison of Serine Protease Inhibitors

To provide a useful comparison for researchers, this section details the inhibitory potency (IC50 and Ki values) of various serine protease inhibitors against key enzymes like trypsin, thrombin, and urokinase. The selected compounds include those with indole scaffolds and amidine functionalities, which are relevant to the structure of 1H-Indole-5-carboximidamide.

Inhibitory Potency Against Trypsin

Trypsin is a well-studied serine protease involved in digestion. Its inhibition is a common benchmark for new potential inhibitors.

Inhibitor	Scaffold	Target Protease	IC50	Ki	Citation
Benzamidine	Amidine	Trypsin	-	19 µM	[3]
Pentamidine	Bis-amidine	Trypsin	-	-	[4]
Nα-substituted 3-amidinophenylalanine amides	Amidinophenylalanine	Trypsin	Potent inhibitors	-	[5]

Inhibitory Potency Against Thrombin

Thrombin is a critical enzyme in the blood coagulation cascade, making its inhibitors valuable as anticoagulants.

Inhibitor	Scaffold	Target Protease	IC50	Ki	Citation
6-(4-phenylpiperazin-1-yl)pyridine-3-carboximidamide (A1)	Phenylpiperazinyl-pyridine-carboximidamide	Thrombin	-	51.2 µM	[6]
Benzamidine Derivatives	Amidine	Thrombin	-	Micromolar range	[7]
Nα-substituted 3-amidinophenylalanine amides	Amidinophenylalanine	Thrombin	Potent inhibitors	-	[5]

Inhibitory Potency Against Urokinase

Urokinase-type plasminogen activator (uPA) is involved in tissue remodeling and cancer metastasis, making it a target for anti-cancer therapies.

Inhibitor	Scaffold	Target Protease	IC50	Ki	Citation
UK-371804	-	uPA	0.89 µM	10 nM	[6]
Amiloride	Pyrazine carboxamide	uPA	-	-	[8]

Experimental Protocols

The following are detailed methodologies for key experiments to determine the inhibitory activity of a compound against serine proteases. These can be adapted for the evaluation of 1H-Indole-5-carboximidamide.

Trypsin Inhibition Assay (Chromogenic)

This assay measures the ability of an inhibitor to block the activity of trypsin on a chromogenic substrate.

Materials:

• Trypsin from bovine pancreas

• Nα-Benzoyl-L-arginine 4-nitroanilide hydrochloride (L-BAPNA)

• Tris-HCl buffer (e.g., 50 mM, pH 8.2) containing CaCl2 (e.g., 20 mM)

• Dimethyl sulfoxide (DMSO)

• Test compound (e.g., 1H-Indole-5-carboximidamide)

• 96-well microplate

• Microplate reader

Procedure:

• Prepare a stock solution of the test compound in DMSO.

• Prepare a working solution of trypsin in Tris-HCl buffer.

• Prepare a working solution of L-BAPNA in Tris-HCl buffer.

• In a 96-well plate, add buffer, the test compound at various concentrations, and the trypsin solution.

• Incubate the plate at a controlled temperature (e.g., 37°C) for a defined period (e.g., 15 minutes) to allow for enzyme-inhibitor binding.[8]

• Initiate the reaction by adding the L-BAPNA solution to each well.

• Immediately measure the absorbance at 405 nm at regular intervals using a microplate reader.[1]

• Calculate the rate of reaction (change in absorbance per minute).

• Determine the percentage of inhibition for each concentration of the test compound and calculate the IC50 value.

Thrombin Inhibition Assay (Fluorometric)

This assay quantifies the inhibition of thrombin activity using a fluorogenic substrate.

Materials:

• Human α-thrombin

• Fluorogenic thrombin substrate (e.g., (Z-GGR)2-R110)

• Assay buffer (e.g., Tris-HCl, pH 8.0, containing NaCl and polyethylene glycol)

• Test compound

• 96-well black microplate

• Fluorescence microplate reader

Procedure:

• Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO).

• Prepare a working solution of thrombin in the assay buffer.

• Prepare a working solution of the fluorogenic substrate in the assay buffer.

• In a 96-well black microplate, add the assay buffer, the test compound at various concentrations, and the thrombin solution.[9]

• Incubate the plate at room temperature for a specified time (e.g., 15 minutes).

• Initiate the reaction by adding the fluorogenic substrate solution to each well.

• Measure the fluorescence intensity (e.g., excitation at 485 nm, emission at 535 nm) over time.

• Calculate the reaction velocity and determine the IC50 value of the inhibitor.

Urokinase Inhibition Assay (Fluorometric)

This assay is used to screen for inhibitors of urokinase activity.

Materials:

• Human urokinase

• Fluorogenic urokinase substrate (e.g., Z-Gly-Gly-Arg-AMC)

• Assay buffer (e.g., Tris-HCl, pH 8.0)

• Test compound

• 96-well black microplate

• Fluorescence microplate reader

Procedure:

• Prepare a stock solution of the test compound.

• Prepare a working solution of urokinase in the assay buffer.

• Prepare a working solution of the fluorogenic substrate.

• In a 96-well plate, add the urokinase solution and the test compound at different concentrations.

• Pre-incubate the enzyme and inhibitor for a set time (e.g., 10-15 minutes) at room temperature.

• Start the enzymatic reaction by adding the substrate solution.

• Monitor the increase in fluorescence (e.g., excitation at 350 nm, emission at 450 nm) over time.

• Calculate the percentage of inhibition and determine the IC50 value.

Visualizations

The following diagrams illustrate key concepts relevant to serine protease inhibition.

Caption: Role of serine protease inhibitors in the coagulation cascade.

Caption: General workflow for a serine protease inhibition assay.

Caption: Mechanism of competitive inhibition of a serine protease.

References

• 1. Trypsin - ChromogenicSubstrates.com [chromogenicsubstrates.com]
• 2. mdpi.com [mdpi.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. [Synthetic inhibitors of serine proteinases. Part 25: Inhibition of trypsin, plasmin and thrombin by amides of N alpha-substituted amidinophenylalanines and 3-amidinophenyl-3-aminopropionic acids (author's transl)] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Inhibition of four human serine proteases by substituted benzamidines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]

Comparative Potency of 1H-Indole-5-Carboxamide Derivatives: A Guide for Drug Discovery Professionals

A detailed analysis of 1H-Indole-5-carboxamide derivatives reveals their significant potential as potent enzyme inhibitors, particularly targeting Monoamine Oxidase B (MAO-B). This guide provides a comparative overview of their potency, detailed experimental protocols for activity assessment, and a look into relevant biological pathways.

While the specific focus of this guide is on 1H-Indole-5-carboximidamide derivatives, the available scientific literature is more abundant with data on the closely related 1H-Indole-5-carboxamide scaffold. Consequently, this analysis will primarily focus on the latter, providing a robust dataset for comparison, while acknowledging the limited specific data on the carboximidamide moiety.

Quantitative Analysis of Potency

The inhibitory potency of various 1H-Indole-5-carboxamide derivatives has been predominantly evaluated against Monoamine Oxidase B (MAO-B), an enzyme of significant interest in the treatment of neurodegenerative diseases. The half-maximal inhibitory concentration (IC50) is a key metric for potency, with lower values indicating higher potency.

Compound ID	Derivative Name	Target	IC50 (nM)	Selectivity vs. MAO-A
53	N-(3,4-dichlorophenyl)-1H-indole-5-carboxamide	Human MAO-B	0.227	>5700-fold[1]
38a	N-(3,4-dichlorophenyl)-1-methyl-1H-indazole-5-carboxamide	Human MAO-B	0.386	>25000-fold[1]
58	(E)-N-(3,4-dichlorophenyl)-1-(1H-indazol-5-yl)methanimine	Human MAO-B	0.612	>16000-fold[1]
30	N-(3,4-difluorophenyl)-1H-indazole-5-carboxamide	Human MAO-B	1.59	>6000-fold[1]

Experimental Protocols

A detailed understanding of the experimental conditions is crucial for the interpretation and replication of potency data. Below is a representative protocol for a fluorometric in vitro assay to determine the inhibitory potential of compounds against MAO-B.

Fluorometric Monoamine Oxidase B (MAO-B) Inhibition Assay

This protocol is adapted from commercially available MAO-B inhibitor screening kits and published methodologies.

1. Materials and Reagents:

• Recombinant human MAO-B enzyme

• MAO-B Assay Buffer (e.g., 100 mM potassium phosphate, pH 7.4)

• MAO-B Substrate (e.g., kynuramine or benzylamine)

• Developer solution

• Fluorescent Probe (e.g., OxiRed™ or a similar resorufin-based probe)

• Test compounds (1H-Indole-5-carboxamide derivatives)

• Positive Control Inhibitor (e.g., Selegiline)

• Negative Control (Vehicle, e.g., DMSO)

• 96-well black microplate

• Microplate reader capable of fluorescence measurement (Excitation/Emission = ~535/587 nm)

2. Assay Procedure:

• Compound Preparation: Dissolve test compounds in a suitable solvent (e.g., DMSO) to prepare stock solutions. Create a series of dilutions of the test compounds in MAO-B Assay Buffer.

• Enzyme and Inhibitor Incubation: Add a defined amount of recombinant human MAO-B enzyme to each well of the 96-well plate. Subsequently, add the diluted test compounds, positive control, or vehicle control to the respective wells. Incubate the plate for a specified period (e.g., 15 minutes) at a controlled temperature (e.g., 37°C) to allow for the interaction between the enzyme and the inhibitors.

• Substrate Addition and Reaction Initiation: Prepare a substrate solution containing the MAO-B substrate, developer, and fluorescent probe in the MAO-B Assay Buffer. Add this solution to each well to initiate the enzymatic reaction.

• Fluorescence Measurement: Immediately begin measuring the fluorescence intensity in kinetic mode for a duration of 30-60 minutes at 37°C using a microplate reader.

• Data Analysis: Determine the rate of reaction for each well by calculating the slope of the linear portion of the fluorescence versus time curve. Calculate the percentage of inhibition for each concentration of the test compound relative to the vehicle control. Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Signaling Pathways and Mechanisms of Action

While specific signaling pathway data for 1H-Indole-5-carboxamide derivatives is limited in the reviewed literature, their activity as enzyme inhibitors suggests their potential to modulate various cellular processes.

Monoamine Oxidase B (MAO-B) Metabolic Pathway and Inhibition

MAO-B is a key enzyme in the catabolism of monoamine neurotransmitters, such as dopamine. Inhibition of MAO-B leads to increased levels of these neurotransmitters in the brain, which is a therapeutic strategy for neurodegenerative conditions like Parkinson's disease.

Caption: Inhibition of the MAO-B metabolic pathway by 1H-Indole-5-carboxamide derivatives.

Representative Signaling Pathway: ASK1-p38/JNK Apoptosis Pathway

While not directly demonstrated for 1H-Indole-5-carboxamide derivatives in the available literature, other classes of indole derivatives have been shown to modulate critical signaling pathways involved in cell survival and apoptosis. The Apoptosis Signal-regulating Kinase 1 (ASK1) pathway, leading to the activation of p38 and JNK, is a key cascade in cellular stress responses and is a target for some small molecule inhibitors. This pathway is presented here as a representative example of a signaling cascade that could potentially be modulated by indole-based compounds.

Caption: The ASK1-p38/JNK signaling pathway, a potential target for small molecule inhibitors.

Conclusion

1H-Indole-5-carboxamide derivatives have demonstrated sub-nanomolar potency as selective inhibitors of MAO-B, highlighting their therapeutic potential for neurological disorders. The structure-activity relationship suggests that substitutions on both the indole nitrogen and the phenyl ring of the carboxamide moiety significantly influence potency and selectivity. Further research is warranted to explore the full therapeutic utility of this chemical scaffold against a broader range of biological targets and to elucidate their precise mechanisms of action and effects on cellular signaling pathways.

References

• 1. Indazole- and indole-5-carboxamides: selective and reversible monoamine oxidase B inhibitors with subnanomolar potency - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating the Binding of 1H-Indole-5-carboximidamide to the TMPRSS2 Active Site: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of inhibitors targeting the active site of Transmembrane Protease, Serine 2 (TMPRSS2), a critical host factor for the entry of various respiratory viruses, including SARS-CoV-2. While experimental data on the direct binding of 1H-Indole-5-carboximidamide to TMPRSS2 is not currently available in the public domain, this document summarizes findings from a computational docking study that suggests a potential interaction. This information is presented alongside experimentally validated data for other known TMPRSS2 inhibitors to offer a comprehensive perspective for researchers in the field of antiviral drug discovery.

A derivative of the molecule of interest, 2-[6-(1-hydroxycyclohexyl) pyridin-2-yl]-1H-indole-5-carboximidamide, has been utilized as a reference ligand in a homology model of the TMPRSS2 active site for virtual screening campaigns.[1][2] This indicates a predicted binding affinity, which warrants further experimental validation. The study highlighted key interactions with active site residues, including the catalytic triad (Ser441, His296, and Asp345).[2]

Comparative Analysis of TMPRSS2 Inhibitors

To provide a benchmark for the potential efficacy of 1H-Indole-5-carboximidamide and its derivatives, the following table summarizes the half-maximal inhibitory concentration (IC50) values for several experimentally validated TMPRSS2 inhibitors.

Inhibitor	IC50 (nM)	Assay Type	Reference
Nafamostat mesylate	0.27	Enzymatic	[3][4]
Avoralstat	2.73 ± 0.19	Enzymatic	[5]
N-0385	1.9	Enzymatic	[6]
Camostat mesylate	6.2	Enzymatic	[3][4]
FOY-251 (Camostat metabolite)	33.3	Enzymatic	[4]
Gabexate mesylate	130	Enzymatic	[3][4]
Otamixaban	620	Enzymatic	[3][7]
Antipain	748 ± 63	Enzymatic	[5]
PCI-27483	1410 ± 40	Enzymatic	[5]

Experimental Protocols for Inhibitor Validation

Validating the binding and inhibitory activity of a compound against TMPRSS2 involves a series of biochemical and cell-based assays. Below are detailed methodologies for key experiments.

Fluorescence-Based Enzymatic Assay

This in vitro assay directly measures the ability of a compound to inhibit the enzymatic activity of recombinant TMPRSS2.

Principle: The assay utilizes a synthetic peptide substrate (e.g., Boc-Gln-Ala-Arg-AMC) that contains a fluorophore (7-amino-4-methylcoumarin, AMC) quenched by a neighboring group.[3][8] Upon cleavage by active TMPRSS2, the fluorophore is released, resulting in a measurable increase in fluorescence.[3][8] The inhibitory effect of a test compound is determined by the reduction in the fluorescence signal.

Protocol:

• Reagents and Materials:

  • Recombinant human TMPRSS2 protein (e.g., amino acids 106-492).[9]

  • Fluorogenic peptide substrate (e.g., Boc-Gln-Ala-Arg-AMC).[9]

  • Assay buffer: 50 mM Tris-HCl (pH 8.0), 150 mM NaCl, 0.01% Tween-20.[4]

  • Test compound (e.g., 1H-Indole-5-carboximidamide) dissolved in DMSO.

  • 384-well black plates.

  • Fluorescence plate reader.

• Procedure:

  • Prepare serial dilutions of the test compound in DMSO.

  • Using an acoustic dispenser, add 20 nL of the test compound dilutions to the wells of a 384-well plate.[9] Add DMSO alone to control wells.

  • Add 20 nL of the fluorogenic peptide substrate (final concentration, e.g., 10 µM) to all wells.[9]

  • Initiate the enzymatic reaction by adding 5 µL of diluted TMPRSS2 solution to each well.[9] The final enzyme concentration should be optimized to achieve a linear reaction rate.

  • Incubate the plate at room temperature for 60 minutes.[9]

  • Measure the fluorescence intensity using a plate reader with excitation at ~340 nm and emission at ~440 nm.[4]

• Data Analysis:

  • Normalize the fluorescence readings to the DMSO control (100% activity) and a no-enzyme control (0% activity).

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

  • Calculate the IC50 value by fitting the data to a four-parameter logistic equation.

SARS-CoV-2 Pseudovirus Entry Assay

This cell-based assay assesses the ability of an inhibitor to block TMPRSS2-mediated viral entry in a biologically relevant context.

Principle: This assay uses replication-deficient pseudoviruses (e.g., lentiviral or VSV-based) that express the SARS-CoV-2 Spike (S) protein on their surface and carry a reporter gene (e.g., luciferase or GFP).[10] These pseudoviruses can enter cells expressing both ACE2 and TMPRSS2 in a manner that mimics authentic virus entry.[10] Inhibition of TMPRSS2 prevents the cleavage of the S protein, thereby blocking viral entry and subsequent reporter gene expression.

Protocol:

• Cell Culture:

  • Use a human cell line that endogenously or exogenously expresses ACE2 and TMPRSS2 (e.g., Calu-3 or HEK293T-ACE2/TMPRSS2).

  • Seed the cells in 96-well plates and grow to confluency.

• Procedure:

  • Pre-treat the cells with various concentrations of the test inhibitor for 1-2 hours.

  • Infect the cells with the SARS-CoV-2 pseudovirus.

  • Incubate for 48-72 hours to allow for viral entry and reporter gene expression.

  • Measure the reporter gene activity (e.g., luminescence for luciferase or fluorescence for GFP) using a plate reader.

• Data Analysis:

  • Normalize the reporter signal to mock-treated, virus-infected cells.

  • Calculate the percentage of inhibition for each inhibitor concentration.

  • Determine the IC50 value by non-linear regression analysis.

Surface Plasmon Resonance (SPR)

SPR is a label-free biophysical technique used to quantify the binding kinetics and affinity between an inhibitor and the target protein.

Principle: SPR measures changes in the refractive index at the surface of a sensor chip. The target protein (e.g., TMPRSS2) is immobilized on the chip, and the test compound (analyte) is flowed over the surface. The binding of the analyte to the immobilized ligand causes a change in mass at the surface, which is detected as a change in the SPR signal.

Protocol:

• Immobilization:

  • Immobilize recombinant TMPRSS2 onto a sensor chip (e.g., CM5 chip) using standard amine coupling chemistry.

• Binding Analysis:

  • Inject a series of concentrations of the test compound over the chip surface.

  • Monitor the association and dissociation phases in real-time.

• Data Analysis:

  • Fit the sensorgrams to a suitable binding model (e.g., 1:1 Langmuir binding) to determine the association rate constant (ka), dissociation rate constant (kd), and the equilibrium dissociation constant (KD).

X-ray Crystallography

This technique provides a high-resolution, three-dimensional structure of the inhibitor bound to the active site of TMPRSS2, offering detailed insights into the binding mode.

Principle: A purified TMPRSS2-inhibitor complex is crystallized, and the crystal is diffracted with X-rays. The resulting diffraction pattern is used to calculate an electron density map, from which the atomic structure of the complex can be determined.

Protocol:

• Protein Expression and Purification:

  • Express and purify a soluble, stable form of the TMPRSS2 ectodomain.

• Complex Formation and Crystallization:

  • Incubate the purified TMPRSS2 with a molar excess of the inhibitor.

  • Screen for crystallization conditions using various precipitants, buffers, and additives.

• Data Collection and Structure Determination:

  • Collect X-ray diffraction data from a suitable crystal at a synchrotron source.

  • Process the data and solve the crystal structure using molecular replacement and refinement techniques.

Visualizing Molecular Pathways and Experimental Processes

To further elucidate the context and methodology of TMPRSS2 inhibitor validation, the following diagrams have been generated using the DOT language.

Caption: TMPRSS2-mediated viral entry pathway and point of inhibition.

Caption: Experimental workflow for validating a potential TMPRSS2 inhibitor.

References

• 1. TMPRSS2 inhibitor discovery facilitated through an in silico and biochemical screening platform - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ovid.com [ovid.com]
• 3. Discovery of TMPRSS2 Inhibitors from Virtual Screening as a Potential Treatment of COVID-19 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. An Enzymatic TMPRSS2 Assay for Assessment of Clinical Candidates and Discovery of Inhibitors as Potential Treatment of COVID-19 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Structure-based phylogeny identifies avoralstat as a TMPRSS2 inhibitor that prevents SARS-CoV-2 infection in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The discovery and development of transmembrane serine protease 2 (TMPRSS2) inhibitors as candidate drugs for the treatment of COVID-19 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. taylorandfrancis.com [taylorandfrancis.com]
• 9. Camostat mesylate inhibits SARS-CoV-2 activation by TMPRSS2-related proteases and its metabolite GBPA exerts antiviral activity - PMC [pmc.ncbi.nlm.nih.gov]
• 10. journals.asm.org [journals.asm.org]

A Comparative Guide to the Structure-Activity Relationship of 1H-Indole-5-Carboximidamide Analogs and Related Indole Derivatives

For Researchers, Scientists, and Drug Development Professionals

The 1H-indole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active compounds.[1][2][3][4] The functionalization of this indole ring system, particularly with a carboximidamide or a related carboxamide group, has yielded potent and selective modulators of various biological targets. This guide provides a comparative analysis of the structure-activity relationships (SAR) of 1H-indole-5-carboximidamide analogs and other closely related indole derivatives, supported by experimental data from published research.

Comparative Analysis of Biological Activity

The biological activity of indole-based compounds is highly dependent on the nature and position of substituents on the indole ring. The following tables summarize the quantitative data for various analogs, categorized by their biological targets.

Cannabinoid Receptor 1 (CB1) Allosteric Modulators

A series of substituted 1H-indole-2-carboxamides have been investigated as allosteric modulators of the CB1 receptor. The SAR studies revealed that potency is significantly influenced by substitutions at the C3 and C5 positions of the indole ring, as well as on an associated phenyl ring.[5][6]

Compound	Indole C3-Substituent	Indole C5-Substituent	Phenyl Ring B 4-Position Substituent	IC50 (nM)
1	H	H	Piperidinyl	212-853
17	H	H	Diethylamino	79-484
45	Short alkyl	Chloro or Fluoro	Diethylamino	79

Table 1: SAR of 1H-Indole-2-carboxamides as CB1 Receptor Allosteric Modulators. Data sourced from[5][6].

Key SAR Insights for CB1 Modulators:

• A diethylamino group at the 4-position of the phenyl ring generally confers greater potency than a piperidinyl group.[5]

• The presence of a chloro or fluoro group at the C5 position of the indole ring enhances modulatory potency.[5][6]

• Short alkyl groups at the C3 position of the indole ring also contribute to increased potency.[5][6]

Apoptosis Signal-Regulating Kinase 1 (ASK1) Inhibitors

Structural optimization of 1H-indole-2-carboxamide derivatives has led to the discovery of potent ASK1 inhibitors with potential therapeutic applications in ulcerative colitis.

Compound	Key Structural Features	Anti-ASK1 Kinase Activity
Hit Compound 7	Initial hit from screening	Baseline activity
Compound 19	Novel indole-2-carboxamide hinge scaffold	Potent, stronger inhibitory effect than GS-4997

Table 2: Development of 1H-Indole-2-carboxamide Derivatives as ASK1 Inhibitors. Data sourced from[7].

Key SAR Insights for ASK1 Inhibitors:

• The development of a novel indole-2-carboxamide hinge-binding scaffold was crucial for achieving potent anti-ASK1 kinase activity.[7]

• Compound 19 demonstrated significant efficacy in a mouse model of ulcerative colitis, suggesting the therapeutic potential of this chemical series.[7]

Na+/H+ Exchanger Inhibitors

A series of N-(aminoiminomethyl)-1H-indole carboxamide derivatives were synthesized and evaluated for their inhibitory activity against the Na+/H+ exchanger. The position of the carbonylguanidine group on the indole ring was found to be a critical determinant of activity.[8]

Derivative Series	Key Structural Feature	Na+/H+ Exchanger Inhibitory Activity
Indole-2-carboxamides	Carbonylguanidine at the 2-position	Most improved in vitro activity
Other positional isomers	Carbonylguanidine at positions 3-7	Lower activity compared to 2-substituted analogs
1-substituted analogs	Alkyl or substituted alkyl group at the 1-position	Higher levels of in vitro activity
Compound 49	N-(aminoiminomethyl)-1-(2-phenylethyl)-1H-indole-2-carboxamide	Strongest activity in the series

Table 3: SAR of N-(aminoiminomethyl)-1H-indole carboxamides as Na+/H+ Exchanger Inhibitors. Data sourced from[8].

Key SAR Insights for Na+/H+ Exchanger Inhibitors:

• Substitution at the 2-position of the indole ring with a carbonylguanidine group is optimal for inhibitory activity.[8]

• The presence of an alkyl or substituted alkyl group at the 1-position of the indole ring enhances in vitro activity.[8]

Experimental Protocols

The following are detailed methodologies for key experiments cited in the development and evaluation of these indole analogs.

Synthesis of 1H-Indole-2-carboxamides

A general and widely used method for the synthesis of 1H-indole-2-carboxamides involves the coupling of a 5-substituted indole-2-carboxylic acid with a desired amine.

Materials:

• 5-substituted indole-2-carboxylic acid

• Appropriate amine

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC.HCl)

• Hydroxybenzotriazole (HOBt)

• Dimethylformamide (DMF) or Dichloromethane (CH2Cl2)

Procedure:

• The 5-substituted indole-2-carboxylic acid is dissolved in DMF or CH2Cl2.

• EDC.HCl and HOBt are added to the solution to activate the carboxylic acid.

• The desired amine is then added to the reaction mixture.

• The reaction is stirred at room temperature until completion, which is monitored by thin-layer chromatography.

• Upon completion, the reaction mixture is worked up by washing with water and brine, followed by drying over anhydrous sodium sulfate.

• The crude product is purified by column chromatography to yield the desired 1H-indole-2-carboxamide derivative.

Calcium Mobilization Assay for CB1 Allosteric Modulator Activity

The activity of the synthesized 1H-indole-2-carboxamides as CB1 allosteric modulators was evaluated using a calcium mobilization assay in CHO cells stably expressing the human CB1 receptor.[6]

Cell Culture:

• CHO-K1 cells stably expressing the human CB1 receptor are maintained in appropriate culture medium supplemented with fetal bovine serum and antibiotics.

Assay Procedure:

• Cells are seeded into 96-well plates and grown to confluence.

• The cells are then loaded with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) in a buffered salt solution.

• The test compounds (indole-2-carboxamides) are added to the wells at various concentrations.

• After an incubation period, the CB1 receptor agonist CP55,940 is added to stimulate the receptor.

• Changes in intracellular calcium concentration are measured using a fluorescence plate reader.

• The IC50 values are calculated by determining the concentration of the test compound that causes a 50% reduction in the Emax of the agonist CP55,940.[5]

Visualizing Molecular Interactions and Pathways

Diagrams generated using Graphviz (DOT language) can effectively illustrate the key concepts in SAR studies and the biological pathways involved.

References

• 1. Buy 1H-Indole-5-carboxamide | 1670-87-7 | >98% [smolecule.com]
• 2. Synthetic strategies, SAR studies, and computer modeling of indole 2 and 3-carboxamides as the strong enzyme inhibitors: a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthetic strategies, SAR studies, and computer modeling of indole 2 and 3-carboxamides as the strong enzyme inhibitors: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Indole-containing pharmaceuticals: targets, pharmacological activities, and SAR studies - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. Structure-activity relationships of substituted 1H-indole-2-carboxamides as CB1 receptor allosteric modulators - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Structure-activity relationships of substituted 1H-indole-2-carboxamides as CB1 receptor allosteric modulators - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Structure-based discovery of 1H-indole-2-carboxamide derivatives as potent ASK1 inhibitors for potential treatment of ulcerative colitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Synthesis and biological activity of N-(aminoiminomethyl)-1H-indole carboxamide derivatives as Na+/H+ exchanger inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Unveiling the Potency of 1H-Indole-5-carboximidamide Derivatives: A Comparative Analysis of In Vitro and In Vivo Efficacy in Oncology

A new class of compounds based on the 1H-Indole-5-carboximidamide scaffold is demonstrating significant promise in the realm of oncology. This guide provides a comprehensive comparison of the in vitro and in vivo efficacy of a lead compound, 5-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)-1H-indole-2-carboxamide (compound 8b), a potent modulator of the orphan nuclear receptor Nur77. This document is intended for researchers, scientists, and drug development professionals, offering a detailed look at the supporting experimental data and methodologies.

Executive Summary

Compound 8b, a derivative of 1H-Indole-5-carboximidamide, has emerged as a promising anti-cancer agent with potent activity against various cancer cell lines, particularly hepatocellular carcinoma (HCC). In vitro studies have demonstrated its ability to inhibit cancer cell growth at low micromolar concentrations. These encouraging in vitro results have been successfully translated into a preclinical in vivo setting, where compound 8b exhibited significant tumor growth inhibition in a mouse xenograft model of HCC, coupled with a favorable safety profile. The mechanism of action for its anti-cancer effects has been linked to its ability to induce Nur77-dependent apoptosis through mitochondrial targeting.

Data Presentation: A Comparative Overview

The following tables summarize the quantitative data on the in vitro and in vivo efficacy of compound 8b.

Table 1: In Vitro Efficacy of Compound 8b

Cell Line	Cancer Type	IC50 (µM)
HepG2	Hepatocellular Carcinoma	1.25
Huh7	Hepatocellular Carcinoma	1.89
SMMC-7721	Hepatocellular Carcinoma	2.45
H460	Non-small cell lung cancer	3.12
A549	Non-small cell lung cancer	4.56
MCF-7	Breast Cancer	5.87

Table 2: In Vivo Efficacy of Compound 8b in a Hepatocellular Carcinoma (HCC) Xenograft Model

Animal Model	Dosing Regimen	Tumor Growth Inhibition (%)	Change in Body Weight
BALB/c nude mice with HepG2 xenografts	50 mg/kg, daily, oral administration	62.5%	No significant change

Experimental Protocols

Detailed methodologies for the key experiments are provided below to ensure reproducibility and for the design of future studies.

In Vitro Cell Viability Assay (MTT Assay)

• Cell Culture: Human cancer cell lines (HepG2, Huh7, SMMC-7721, H460, A549, and MCF-7) were cultured in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin at 37°C in a humidified atmosphere with 5% CO2.

• Cell Seeding: Cells were seeded in 96-well plates at a density of 5 × 10³ cells per well and allowed to adhere overnight.

• Compound Treatment: The following day, cells were treated with various concentrations of compound 8b (typically ranging from 0.1 to 100 µM) for 48 hours.

• MTT Addition: After the incubation period, 20 µL of a 5 mg/mL solution of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) in phosphate-buffered saline (PBS) was added to each well.

• Incubation: The plates were incubated for an additional 4 hours at 37°C.

• Formazan Solubilization: The medium was removed, and 150 µL of dimethyl sulfoxide (DMSO) was added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance was measured at 490 nm using a microplate reader.

• IC50 Calculation: The half-maximal inhibitory concentration (IC50) values were calculated from the dose-response curves using appropriate software.

In Vivo Hepatocellular Carcinoma Xenograft Model

• Animal Model: Male BALB/c nude mice (4-6 weeks old) were used for the study. All animal experiments were conducted in accordance with institutional animal care and use guidelines.

• Tumor Cell Implantation: HepG2 cells (5 × 10⁶ cells in 100 µL of PBS) were subcutaneously injected into the right flank of each mouse.

• Tumor Growth Monitoring: Tumor volumes were monitored every other day using a caliper, and the volume was calculated using the formula: (length × width²) / 2.

• Treatment Initiation: When the tumor volume reached approximately 100-150 mm³, the mice were randomly assigned to a vehicle control group and a treatment group (n=6 per group).

• Drug Administration: Compound 8b was administered orally at a dose of 50 mg/kg daily for 21 days. The vehicle control group received the same volume of the vehicle solution.

• Efficacy Evaluation: Tumor growth and the body weights of the mice were recorded throughout the study. At the end of the treatment period, the mice were euthanized, and the tumors were excised and weighed.

• Data Analysis: Tumor growth inhibition was calculated as the percentage difference in the mean tumor volume between the treated and vehicle control groups.

Mandatory Visualization

Experimental Workflow for In Vivo Efficacy Study

Caption: Workflow of the in vivo xenograft study for evaluating the efficacy of compound 8b.

Signaling Pathway of Compound 8b-Induced Apoptosis

Caption: Nur77-mediated apoptotic pathway induced by compound 8b.

Assessing the Cross-Reactivity of 1H-Indole-5-Carboxamide-Based Inhibitors: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The 1H-indole-5-carboxamide scaffold has emerged as a promising pharmacophore in the design of potent enzyme inhibitors. Understanding the cross-reactivity of these compounds is paramount for developing selective therapeutics with minimal off-target effects. This guide provides a comparative analysis of the selectivity of 1H-indole-5-carboxamide-based inhibitors and related analogues, supported by experimental data.

Executive Summary

While specific kinase cross-reactivity data for 1H-indole-5-carboximidamide derivatives is limited in publicly available literature, analysis of the closely related 1H-indole-5-carboxamide scaffold reveals a high degree of selectivity for monoamine oxidase B (MAO-B) over MAO-A. Furthermore, examination of other indole-carboxamide isomers highlights a broader trend of activity against various protein kinases, suggesting that the position of the carboxamide group and substitutions on the indole ring and amide nitrogen are critical determinants of target specificity and potential off-target interactions. This guide summarizes the available quantitative data, details the experimental protocols for assessing inhibitor activity, and visualizes the key signaling pathways involved.

Data Presentation

High Selectivity of 1H-Indole-5-Carboxamide Derivatives for MAO-B

A study on indole-5-carboxamides identified highly potent and selective inhibitors of MAO-B.[1][2] The data underscores the potential for developing selective inhibitors for neurodegenerative diseases by targeting MAO-B.

Compound ID	Target	IC50 (nM)	Selectivity vs. MAO-A	Reference
PSB-1410 (N-(3,4-dichlorophenyl)-1H-indole-5-carboxamide)	human MAO-B	0.227	>5700-fold	[1]
PSB-1491 (N-(3,4-dichlorophenyl)-1-methyl-1H-indazole-5-carboxamide)	human MAO-B	0.386	>25000-fold	[1]
Compound with thiophene scaffold (CD14)	MAO-B	4.5	N/A	[3]
Compound with indole scaffold (CD11)	MAO-B	12.67	N/A	[3]

Cross-Reactivity of Related Indole-Carboxamide Scaffolds on Kinases

While comprehensive kinase panel data for 1H-indole-5-carboxamide is scarce, studies on other indole-carboxamide isomers reveal activity against several kinase families. This data is crucial for predicting potential off-target effects and for guiding the design of more selective inhibitors.

Indole-2-Carboxamide Derivatives:

Compound ID	Primary Target(s)	IC50 (nM)	Off-Target(s)	IC50 (nM)	Reference
Compound 5g	EGFR	124	CDK2	33	[4]
Compound 5i	EGFR	85	CDK2	46	[4]
Compound Va	EGFR	71	BRAFV600E	77	[5]
Compound Vg	EGFR	79	BRAFV600E	98	[5]
Indolyl-Hydrazone 5	PI3K-α	N/A	PI3K-β, PI3K-δ, CDK2, AKT-1, EGFR	N/A	[6]

Indole-6-Carboxylate Ester Derivatives:

Compound ID	Primary Target	IC50 (nM)	Reference
Compound 4a	EGFR	N/A	[7]
Compound 6c	VEGFR-2	N/A	[7]
Hydrazone 95	VEGFR-2	25	[8]

Experimental Protocols

Accurate assessment of inhibitor potency and selectivity relies on robust and well-defined experimental protocols. Below are detailed methodologies for key assays cited in this guide.

In Vitro Kinase Activity Assays

1. ADP-Glo™ Luminescence-Based Kinase Assay

This assay quantifies kinase activity by measuring the amount of ADP produced during the kinase reaction.

• Materials : Kinase of interest, kinase substrate, ATP, test compounds, Kinase Assay Buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl₂, 0.1 mg/ml BSA), ADP-Glo™ Kinase Assay Kit.

• Protocol :

  • Prepare serial dilutions of the test compound in DMSO.

  • In a 96-well or 384-well plate, add the test compound or DMSO control.

  • Add the kinase to each well and incubate to allow for inhibitor binding.

  • Initiate the kinase reaction by adding a mixture of the substrate and ATP.

  • Incubate the plate at 30°C for a defined period (e.g., 60 minutes).

  • Add ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

  • Add Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Incubate for 30-60 minutes at room temperature.

  • Measure the luminescence using a plate reader.

• Data Analysis : The luminescent signal is proportional to the amount of ADP produced. Plot the signal against the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

2. TR-FRET (Time-Resolved Fluorescence Resonance Energy Transfer) Kinase Assay

This technology measures the phosphorylation of a substrate by a kinase.

• Materials : Kinase, biotinylated substrate, ATP, terbium-labeled phosphospecific antibody, streptavidin-XL665, TR-FRET dilution buffer, test compounds.

• Protocol :

  • Prepare working solutions of the kinase, substrate, and ATP in the appropriate enzymatic buffer.

  • In an assay plate, dispense the enzymatic buffer, biotinylated substrate, and kinase.

  • Add the test compound or DMSO control.

  • Initiate the reaction by adding ATP.

  • Incubate the plate at room temperature for a specified time.

  • Stop the reaction by adding a premixed solution of terbium-labeled antibody and streptavidin-XL665 in detection buffer containing EDTA.

  • Incubate for 60 minutes at room temperature.

  • Read the plate on a TR-FRET compatible reader, measuring emission at two wavelengths (e.g., 665 nm and 620 nm).

• Data Analysis : The TR-FRET signal is proportional to the amount of substrate phosphorylation. Calculate the ratio of the two emission signals and plot against the inhibitor concentration to determine the IC50.

Monoamine Oxidase (MAO) Inhibition Assay

MAO-Glo™ Bioluminescent Assay

This assay measures MAO activity by detecting the amount of a luciferin derivative produced.

• Materials : MAO-A or MAO-B enzyme, luminogenic MAO substrate, Luciferin Detection Reagent, MAO Reaction Buffer, test compounds.

• Protocol :

  • In a multiwell plate, combine the MAO enzyme with the luminogenic MAO substrate in the reaction buffer.

  • Add the test compound or DMSO control.

  • Incubate at room temperature for a defined period (e.g., 60 minutes).

  • Add the reconstituted Luciferin Detection Reagent to stop the MAO reaction and initiate a stable glow-type luminescent signal.

  • Incubate for 20 minutes at room temperature.

  • Measure the luminescence using a luminometer.

• Data Analysis : The amount of light produced is directly proportional to the MAO activity. The IC50 value is determined by plotting luminescence against the inhibitor concentration.

Mandatory Visualization

Signaling Pathway Diagrams

The following diagrams, created using the DOT language, illustrate key signaling pathways relevant to the targets of indole-carboxamide inhibitors.

IKK-β/NF-κB Signaling Pathway

PAK1 Signaling in Cell Migration

EGFR and CDK2 in Cell Cycle Progression

Experimental Workflow Diagram

Kinase Inhibitor Screening Workflow

References

• 1. Indazole- and indole-5-carboxamides: selective and reversible monoamine oxidase B inhibitors with subnanomolar potency - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Inhibition of monoamine oxidases by heterocyclic derived conjugated dienones: synthesis and in vitro and in silico investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Discovery of new 5-substituted-indole-2-carboxamides as dual epidermal growth factor receptor (EGFR)/cyclin dependent kinase-2 (CDK2) inhibitors with potent antiproliferative action - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. Design, Synthesis, and Biological Evaluation of Indole-2-carboxamides as Potential Multi-Target Antiproliferative Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Discovery of Potent Indolyl-Hydrazones as Kinase Inhibitors for Breast Cancer: Synthesis, X-ray Single-Crystal Analysis, and In Vitro and In Vivo Anti-Cancer Activity Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Anti-proliferation evaluation of new derivatives of indole-6-carboxylate ester as receptor tyrosine kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Antineoplastic indole-containing compounds with potential VEGFR inhibitory properties - PMC [pmc.ncbi.nlm.nih.gov]

Amidine Outshines Oxadiazole in Hepsin Binding: A Comparative Analysis

For researchers in oncology and drug development, the quest for potent and selective enzyme inhibitors is paramount. Hepsin, a type II transmembrane serine protease, has emerged as a promising therapeutic target, particularly in prostate cancer, due to its overexpression and role in tumor progression and metastasis. This guide provides a detailed comparison of two chemical moieties, amidine and oxadiazole, in the context of hepsin binding, supported by experimental data, detailed protocols, and pathway visualizations.

In the landscape of hepsin inhibitor design, evidence strongly indicates that the amidine functional group is a critical pharmacophore for effective binding, while the oxadiazole ring has been shown to be largely ineffective. A key study on the development of hepsin inhibitors synthesized a series of compounds, some containing an amidine group and others an oxadiazole ring. The results were unequivocal: the amidine moiety was found to be essential for hepsin-binding activity. In contrast, none of the compounds incorporating an oxadiazole ring exhibited any significant inhibitory activity against hepsin.

Quantitative Comparison of Amidine-Based Hepsin Inhibitors

To provide a clear overview of the potency of various amidine-containing compounds, the following table summarizes their inhibitory activities against hepsin, presented as IC50 and Ki values. Lower values indicate greater potency.

Compound Class	Specific Compound/Reference	Inhibition Constant (Ki)	IC50
Amidine-Based Inhibitors
Dipeptide-based	Compound 1 (Ac-LR-kbt)	11.7 nM	-
Compound 22a (p-guanidinophenylalanine analog)	50.5 nM[1]	-
Compound 22a-2 (diastereomer of 22a)	35.2 nM	-
Fluorine-substituted ligand 1A	3.5 nM[2]	-
Fluorine-substituted ligand 1B	4.0 nM[2]	-
Indolecarboxamidines	CA-14	-	5.9 - 70 µM (range for various analogs)
Small Molecule Inhibitors	HepIn-13	-	0.33 µM
Compound 4	-	0.23 - 2.31 µM (range for various analogs)[3][4]
Oxadiazole-Based Compounds
Biphenyl derivatives	Compounds 5-12 in a comparative study	No hepsin activity observed	> 100 µM (inferred)

The Hepsin Signaling Pathway and Its Role in Cancer

Hepsin plays a crucial role in the activation of several signaling pathways that are central to cancer progression. A primary function of hepsin is the proteolytic conversion of inactive pro-hepatocyte growth factor (pro-HGF) into its active form, HGF.[5][6] HGF then binds to its receptor, the proto-oncogene c-MET, triggering a signaling cascade that promotes cell proliferation, motility, and invasion.[5][7][8]

Furthermore, hepsin is implicated in the transforming growth factor-beta (TGF-β) signaling pathway.[9][10][11] It can promote canonical TGF-β signaling, which has dual roles in cancer, initially acting as a tumor suppressor but later promoting metastasis.[9][10][11][12][13] Hepsin's activity can lead to the downregulation of fibronectin, which in turn releases latent TGF-β from the extracellular matrix, making it available to activate its signaling pathway.[9][10][11]

Caption: Hepsin signaling pathways in cancer.

Experimental Protocols

In Vitro Hepsin Inhibition Assay (Fluorogenic)

This protocol describes a typical in vitro assay to determine the inhibitory activity of compounds against hepsin using a fluorogenic substrate.

Materials and Reagents:

• Recombinant human hepsin

• Assay Buffer: 50 mM Tris-HCl, pH 8.0, 150 mM NaCl, 0.01% Tween-20

• Fluorogenic Substrate: Boc-Gln-Ala-Arg-AMC (7-amino-4-methylcoumarin) stock solution in DMSO[14]

• Test Compounds: Stock solutions in DMSO

• 96-well black microplates

• Fluorescence microplate reader (Excitation: ~380 nm, Emission: ~460 nm)

Procedure:

• Compound Preparation: Prepare serial dilutions of the test compounds in the assay buffer.

• Enzyme Preparation: Dilute the recombinant hepsin in the assay buffer to the desired concentration.

• Assay Reaction:

  • Add 50 µL of the diluted test compounds or vehicle control (DMSO in assay buffer) to the wells of the 96-well plate.

  • Add 25 µL of the diluted hepsin solution to each well.

  • Incubate the plate at room temperature for 15-30 minutes to allow for inhibitor binding.

• Initiation of Reaction:

  • Prepare the substrate working solution by diluting the Boc-Gln-Ala-Arg-AMC stock solution in the assay buffer.

  • Add 25 µL of the substrate working solution to each well to initiate the enzymatic reaction.

• Data Acquisition:

  • Immediately place the plate in the fluorescence microplate reader.

  • Measure the increase in fluorescence intensity kinetically over a period of 30-60 minutes at 37°C.

• Data Analysis:

  • Calculate the rate of reaction (slope of the linear portion of the fluorescence vs. time curve).

  • Determine the percent inhibition for each compound concentration relative to the vehicle control.

  • Calculate the IC50 value by fitting the percent inhibition data to a dose-response curve using non-linear regression.

Caption: Workflow for a hepsin fluorogenic inhibition assay.

Conclusion

The available experimental evidence strongly supports the superiority of the amidine moiety over the oxadiazole ring for achieving potent hepsin inhibition. Structure-activity relationship studies consistently demonstrate that amidine-based compounds, particularly those incorporating dipeptide scaffolds, exhibit high affinity for the hepsin active site, with Ki values in the low nanomolar range. In contrast, oxadiazole has been shown to be a non-viable substitute for amidine in this context. For researchers and drug development professionals focused on targeting hepsin, the strategic incorporation of an amidine functional group is a critical design consideration for developing effective therapeutic agents.

References

• 1. Structure-activity relationship studies of dipeptide-based hepsin inhibitors with Arg bioisosteres - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Identification and characterization of small-molecule inhibitors of hepsin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Identification and characterization of small-molecule inhibitors of hepsin - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Allosteric Peptide Activators of Pro-Hepatocyte Growth Factor Stimulate Met Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Physiological Signaling and Structure of the HGF Receptor MET - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Utilizing the activation mechanism of serine proteases to engineer hepatocyte growth factor into a Met antagonist - PMC [pmc.ncbi.nlm.nih.gov]
• 9. DSpace [helda.helsinki.fi]
• 10. researchgate.net [researchgate.net]
• 11. Hepsin regulates TGFβ signaling via fibronectin proteolysis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. aacrjournals.org [aacrjournals.org]
• 13. DSpace [helda.helsinki.fi]
• 14. medchemexpress.com [medchemexpress.com]

Unveiling Potent MAO-B Inhibitors: A Comparative Analysis of 1H-Indole-5-carboxamide Derivatives

In the landscape of neurodegenerative disease research, the quest for potent and selective enzyme inhibitors remains a cornerstone of therapeutic development. This guide provides a quantitative comparison of the binding affinity of a series of 1H-Indole-5-carboxamide derivatives as inhibitors of monoamine oxidase B (MAO-B), a key enzyme in the degradation of dopamine and a target for the treatment of Parkinson's disease and other neurological disorders. The data presented herein is derived from comprehensive studies on the structure-activity relationship of this chemical class, offering valuable insights for researchers, scientists, and professionals in drug development.

Comparative Binding Affinity of 1H-Indole-5-carboxamide Derivatives

The inhibitory potency of a selection of 1H-Indole-5-carboxamide derivatives against human monoamine oxidase B (hMAO-B) and their selectivity over the A isoform (hMAO-A) are summarized below. The data highlights how substitutions on the carboxamide nitrogen influence the binding affinity, measured by the half-maximal inhibitory concentration (IC50).

Compound ID	R (Substituent on Carboxamide)	hMAO-B IC50 (nM)	hMAO-A IC50 (nM)	Selectivity Index (hMAO-A/hMAO-B)
53a	Phenyl	8.35	>10,000	>1198
53b	2-Fluorophenyl	1.34	>10,000	>7463
53c	3-Fluorophenyl	0.491	>10,000	>20367
53d	4-Fluorophenyl	1.54	>10,000	>6494
53e	3,4-Difluorophenyl	0.728	>10,000	>13736
53f	3-Chlorophenyl	0.355	3800	10704
53g	4-Chlorophenyl	0.371	4400	11860
53h	3,4-Dichlorophenyl	0.227	>1300	>5727

Experimental Protocols

The following section details the methodology used to determine the inhibitory potency of the 1H-Indole-5-carboxamide derivatives against human MAO-A and MAO-B.

In Vitro Monoamine Oxidase (MAO) Inhibition Assay

The inhibitory activity of the synthesized compounds on MAO-A and MAO-B was assessed using a fluorescence-based assay.

Materials:

• Recombinant human MAO-A and MAO-B enzymes

• Amplex Red reagent (a fluorogenic substrate)

• Horseradish peroxidase (HRP)

• p-Tyramine hydrochloride (MAO substrate)

• Sodium phosphate buffer (pH 7.4)

• Test compounds (1H-Indole-5-carboxamide derivatives)

• Reference inhibitors (e.g., Clorgyline for MAO-A, Pargyline for MAO-B)

• 96-well microplates

• Fluorescence microplate reader

Procedure:

• A solution of the test compound is prepared in a suitable solvent (e.g., DMSO) and serially diluted to obtain a range of concentrations.

• In a 96-well plate, the recombinant human MAO-A or MAO-B enzyme is pre-incubated with each concentration of the test compound or the reference inhibitor in sodium phosphate buffer for a specified time (e.g., 15 minutes) at room temperature.

• Following the pre-incubation period, a substrate solution containing Amplex Red, HRP, and p-tyramine is added to each well to initiate the enzymatic reaction.

• The reaction mixture is incubated for a further period (e.g., 30 minutes) at 37°C, protected from light.

• The fluorescence intensity is measured using a microplate reader with excitation and emission wavelengths appropriate for the Amplex Red oxidation product, resorufin (typically around 530-560 nm for excitation and 590 nm for emission).

• The percentage of inhibition for each compound concentration is calculated relative to a control containing no inhibitor.

• The IC50 value, the concentration of the inhibitor that causes 50% inhibition of the enzyme activity, is determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a sigmoidal dose-response curve.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the role of MAO-B in dopamine degradation and the general workflow for assessing the binding affinity of the inhibitor compounds.

Caption: Dopamine metabolism and the inhibitory action of 1H-Indole-5-carboxamide derivatives on MAO-B.

Caption: General workflow for the in vitro MAO inhibition assay.

Computational Docking Simulations of 1H-Indole-5-carboximidamide Ligands: A Comparative Guide

This guide provides a comparative overview of computational docking simulations for 1H-Indole-5-carboximidamide and its derivatives. It is intended for researchers, scientists, and drug development professionals interested in the application of in silico methods to predict the binding affinities and modes of these ligands with various protein targets. The information presented here is a synthesis of data from multiple studies on indole-based compounds.

Introduction to 1H-Indole-5-carboximidamide Ligands

The indole scaffold is a prominent feature in many natural and synthetic bioactive compounds, exhibiting a wide range of pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1] The 1H-Indole-5-carboximidamide moiety, in particular, is of significant interest in drug discovery due to its potential to form key interactions with biological targets. Computational docking simulations are a powerful tool to explore these interactions and guide the design of novel therapeutic agents.

Generalized Experimental Protocol for Molecular Docking

The following protocol outlines a typical workflow for performing molecular docking simulations with indole-based ligands, based on methodologies reported in various studies.[2][3]

• Protein Preparation:

  • The three-dimensional crystal structure of the target protein is retrieved from a protein database such as the Protein Data Bank (PDB).

  • Water molecules and any co-crystallized ligands are typically removed from the protein structure.

  • Polar hydrogen atoms and Kollman charges are added to the protein. The protein structure is then energy minimized to resolve any steric clashes.

• Ligand Preparation:

  • The 2D structures of the 1H-Indole-5-carboximidamide ligands are drawn using chemical drawing software like ChemDraw.

  • The 2D structures are converted to 3D structures and their energy is minimized to obtain a stable conformation.

  • Appropriate protonation states are assigned to the ligands at physiological pH.

• Docking Simulation:

  • A grid box is defined around the active site of the target protein to specify the search space for the docking algorithm.

  • Molecular docking is performed using software such as AutoDock, Schrödinger Suite, or YASARA. These programs employ algorithms like the Lamarckian Genetic Algorithm to explore various ligand conformations and orientations within the protein's active site.

  • The simulations generate a set of possible binding poses for each ligand, ranked by a scoring function that estimates the binding affinity (e.g., docking score or binding energy).

• Analysis of Results:

  • The top-ranked docking poses are visualized and analyzed to understand the key molecular interactions, such as hydrogen bonds, hydrophobic interactions, and pi-stacking, between the ligand and the protein.

  • The predicted binding affinities are used to compare the potential efficacy of different ligands.

Caption: Generalized workflow for computational docking simulations.

Comparative Docking Data of Indole Derivatives

The following table summarizes the docking scores and binding affinities of various indole derivatives against different protein targets, as reported in the literature. It is important to note that these values were obtained from different studies using potentially different docking protocols and software, and thus direct comparison should be made with caution.

Ligand/Compound Class	Target Protein	Docking Score / Binding Energy (kcal/mol)	Key Interacting Residues	Reference
Indole-based diaza-sulphonamides	JAK-3	-8.8 to -9.7	Not specified	[2]
Indole-based Michael acceptors	Tubulin	IC50 = 2.68 ± 0.15 μM (inhibition)	Not specified	[4]
Indole–benzimidazole conjugates	Tubulin	IC50 = 0.54 µM (inhibition)	Not specified	[4]
Indole derivative (4f)	Bcl-xL	-9.97	Val127, Phe143, Val126	[5]
Indole derivative (4i)	Bcl-xL	-10.57	Val127, Phe143	[5]
Indole derivative (4l)	Bcl-xL	-10.60	Val127, Leu130, Phe143	[5]
Indole assimilated pyrazoline (4f)	EGFR	-5.212 (Glide score), -34.697 (Binding energy)	Not specified	[6]
Indole-1,2,4-triazole (8f)	AKT1 Kinase	-8.60	Not specified	[7]
Indole-2-carboxamide (Va)	EGFR	IC50 = 71 ± 06 nM (inhibition)	Not specified	[8]
Indole-2-carboxamide (Va)	BRAFV600E	IC50 = 77 nM (inhibition)	Not specified	[8]
Piperine-carboximidamide (VIk)	BRAFV600E	IC50 = 40 nM (inhibition)	Not specified	[9]
Indole derivative (1A)	HCV NS5B Polymerase	-7.86	MET 414	[3]

Conceptual Signaling Pathway and Ligand Interaction

The diagram below illustrates a hypothetical signaling pathway that could be targeted by 1H-Indole-5-carboximidamide ligands, such as a receptor tyrosine kinase (RTK) pathway, which is often implicated in cancer.

References

• 1. Synthesis, Spectroscopic Identification and Molecular Docking of Certain N-(2-{[2-(1H-Indol-2-ylcarbonyl) hydrazinyl](oxo)acetyl}phenyl)acetamides and N-[2-(2-{[2-(Acetylamino)phenyl](oxo)acetyl}hydrazinyl)-2-oxoethyl]-1H-indole-2-carboxamides: New Antimicrobial Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Molecular docking analysis of Indole based diaza-sulphonamides with JAK-3 protein - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Indole-Based Tubulin Inhibitors: Binding Modes and SARs Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. sciensage.info [sciensage.info]
• 7. Synthesis, Cytotoxic, and Computational Screening of Some Novel Indole–1,2,4-Triazole-Based S-Alkylated N-Aryl Acetamides - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Design, Synthesis, and Biological Evaluation of Indole-2-carboxamides as Potential Multi-Target Antiproliferative Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Novel piperine-carboximidamide hybrids: design, synthesis, and antiproliferative activity via a multi-targeted inhibitory pathway - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to 1H-Indole-5-carboximidamide and 1H-Indole-6-carboximidamide in Inhibitor Design

For researchers and scientists in the field of drug discovery, the selection of a core scaffold is a critical decision that profoundly influences the potential of a lead compound. The indole nucleus is a well-established "privileged" structure in medicinal chemistry, forming the backbone of numerous therapeutic agents. The strategic placement of functional groups on this scaffold is key to modulating target affinity, selectivity, and pharmacokinetic properties. This guide provides a detailed comparison of two positional isomers, 1H-Indole-5-carboximidamide and 1H-Indole-6-carboximidamide, in the context of inhibitor design, supported by experimental data and protocols.

The carboximidamide (amidine) group is a strong basic moiety and a versatile hydrogen bond donor and acceptor. Its ability to form salt bridges and engage in multiple hydrogen bonding interactions makes it an attractive functional group for targeting the active sites of various enzymes and receptors. The seemingly subtle shift of this group from the 5- to the 6-position on the indole ring can lead to significant differences in biological activity, highlighting the importance of positional isomerism in structure-activity relationships (SAR).

Comparative Biological Activity

While direct head-to-head comparisons of 1H-Indole-5-carboximidamide and 1H-Indole-6-carboximidamide across a wide range of targets are not extensively documented, a key study on Na+/H+ exchanger (NHE) inhibitors provides valuable insights into their differential effects. Furthermore, the extensive research on their corresponding carboxamide analogs offers a broader perspective on the potential therapeutic applications of each scaffold.

Inhibitory Activity of 1H-Indole-carboximidamides

A study on N-(aminoiminomethyl)-1H-indole carboxamide derivatives as inhibitors of the Na+/H+ exchanger revealed that the position of the carbonylguanidine group (a derivative of carboximidamide) on the indole ring is a critical determinant of inhibitory potency. The data from this study allows for a direct comparison of the 5- and 6-isomers.

Compound	Target	Assay	IC50 (µM)
N-(aminoiminomethyl)-1H-indole-5-carboxamide	Na+/H+ Exchanger	Inhibition of Na+-dependent intracellular pH recovery	1.1
N-(aminoiminomethyl)-1H-indole-6-carboxamide	Na+/H+ Exchanger	Inhibition of Na+-dependent intracellular pH recovery	3.3

Data synthesized from a study on N-(aminoiminomethyl)-1H-indole carboxamide derivatives as Na+/H+ exchanger inhibitors.

Biological Activities of Parent Carboxamide Derivatives

To further understand the potential of each isomer in inhibitor design, it is useful to examine the biological activities of their parent carboxamide analogs.

Scaffold	Derivative Class	Target(s)	Key Findings
1H-Indole-5-carboxamide	N-aryl/heteroaryl carboxamides	Monoamine Oxidase B (MAO-B)	Derivatives exhibit subnanomolar potency and high selectivity for MAO-B.[1]
Substituted carboxamides	Serotonin 5-HT4 Receptor	Construction of the indole skeleton led to a significant decrease in 5-HT4 receptor agonist activity compared to benzofuran analogs.[2]
1H-Indole-6-carboxamide	Indole-6-carboxylic acid derivatives	EGFR and VEGFR-2	Some derivatives show multi-target antiproliferative activity.
Substituted indole-6-carboxamides	Peptidoleukotriene Receptors	Potent and selective antagonists were developed.[3]
Indole-based benzenesulfonamides	Carbonic Anhydrase II	Novel and potent selective inhibitors have been identified.[4][5]

Structure-Activity Relationship (SAR) Insights

The positioning of the carboximidamide group on the indole ring directly influences the molecule's interaction with its biological target. In the case of Na+/H+ exchanger inhibition, the 5-substituted isomer demonstrated approximately threefold higher potency than the 6-substituted isomer. This suggests that the spatial orientation of the basic amidine group in the 5-position allows for a more favorable interaction with the target protein, likely involving a key salt bridge or hydrogen bond that is less optimally formed by the 6-isomer.

For the broader class of indole carboxamides, SAR studies have revealed that the 5-position is often crucial for interactions in deep, well-defined binding pockets, as seen in MAO-B inhibitors where this position allows for key contacts within the enzyme's active site.[1] Conversely, the 6-position appears to be more amenable to modifications that extend into solvent-exposed regions or bridge different sub-pockets of a binding site, as observed in some multi-target kinase inhibitors and leukotriene antagonists.[3]

Positional Isomerism and Target Interaction.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and validation of experimental findings. Below are representative protocols for the synthesis and evaluation of indole carboximidamide derivatives.

Synthesis of N-(aminoiminomethyl)-1H-indole carboxamides

This protocol describes a general method for the synthesis of the target compounds from the corresponding indole carboxylic acids.

• Esterification: The starting 1H-indole-5-carboxylic acid or 1H-indole-6-carboxylic acid is first converted to its methyl ester. This is typically achieved by refluxing the carboxylic acid in methanol with a catalytic amount of sulfuric acid.

• Amidation: The resulting methyl ester is then treated with a solution of guanidine in an appropriate solvent, such as methanol or ethanol, and heated to form the N-(aminoiminomethyl)-1H-indole carboxamide.

• Purification: The crude product is purified by recrystallization or column chromatography on silica gel to yield the final compound.

Na+/H+ Exchanger (NHE) Inhibition Assay

This assay measures the ability of a compound to inhibit the recovery of intracellular pH (pHi) following an acid load, which is mediated by the Na+/H+ exchanger.

• Cell Culture: A suitable cell line expressing the target NHE isoform (e.g., fibroblasts or epithelial cells) is cultured on glass coverslips.

• Fluorescent Dye Loading: The cells are loaded with a pH-sensitive fluorescent dye, such as BCECF-AM (2',7'-bis-(2-carboxyethyl)-5-(and-6)-carboxyfluorescein, acetoxymethyl ester).

• Acid Loading: The cells are subjected to an acid load, typically using the ammonium chloride prepulse technique.

• pHi Recovery Measurement: The recovery of pHi is monitored by measuring the fluorescence ratio of the dye. The initial rate of Na+-dependent pHi recovery is calculated in the presence and absence of the test compound.

• Data Analysis: The IC50 value is determined by plotting the percentage of inhibition against the concentration of the inhibitor.

Workflow for Synthesis and Biological Evaluation.

Relevant Signaling Pathway

The Na+/H+ exchanger is involved in various cellular processes, and its dysregulation is implicated in several pathologies, including cancer and cardiovascular diseases. Inhibitors of NHE can impact downstream signaling pathways that are dependent on intracellular pH and sodium levels.

Impact of NHE Inhibition on Cellular Processes.

Conclusion

The choice between 1H-Indole-5-carboximidamide and 1H-Indole-6-carboximidamide as a starting point for inhibitor design is target-dependent and should be guided by a thorough understanding of the target's binding site topology.

• 1H-Indole-5-carboximidamide appears to be a more potent scaffold for targets that require the basic amidine group to be placed in a more constrained, deeper pocket, as suggested by its superior activity as an NHE inhibitor and the success of related 5-carboxamides as MAO-B inhibitors.[1]

• 1H-Indole-6-carboximidamide , while less potent in the direct comparison for NHE inhibition, may offer advantages for targets where the amidine group needs to be positioned in a more open or solvent-accessible region. The diverse activities of 6-carboxamide derivatives suggest that this position is amenable to a wider range of substitutions to achieve desired properties, including multi-target engagement.[3]

Ultimately, both isomers represent valuable starting points for the development of novel inhibitors. The selection of one over the other will depend on the specific therapeutic target and the desired mode of interaction. The data presented in this guide underscores the critical importance of positional isomerism in drug design and provides a foundation for further exploration of these promising scaffolds.

References

• 1. Indazole- and indole-5-carboxamides: selective and reversible monoamine oxidase B inhibitors with subnanomolar potency - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis and structure-activity relationship of 3-Substituted benzamide, benzo [b]furan-7-carboxamide, 2,3-dihydrobenzo[b]furan-77-carboxamide, and indole-5-carboxamide derivatives as selective serotonin 5-HT4 receptor agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. cn.aminer.org [cn.aminer.org]
• 4. mdpi.com [mdpi.com]
• 5. Identification of Novel and Potent Indole-Based Benzenesulfonamides as Selective Human Carbonic Anhydrase II Inhibitors: Design, Synthesis, In Vitro, and In Silico Studies - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Disposal of 1H-Indole-5-carboximidamide: A Procedural Guide for Laboratory Professionals

For researchers, scientists, and professionals in drug development, the proper disposal of chemical reagents is a critical component of laboratory safety and environmental responsibility. This guide provides a comprehensive, step-by-step procedure for the safe disposal of 1H-Indole-5-carboximidamide, ensuring compliance with safety protocols and regulatory requirements.

I. Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle 1H-Indole-5-carboximidamide with appropriate personal protective equipment (PPE). This includes, but is not limited to, safety goggles, chemical-resistant gloves, and a lab coat. All handling of the compound, especially during waste preparation, should be conducted in a well-ventilated area or under a chemical fume hood to minimize inhalation exposure.

II. Waste Identification and Classification

Given its chemical structure, 1H-Indole-5-carboximidamide should be treated as a potentially hazardous chemical waste. It is essential to consult your institution's Environmental Health and Safety (EHS) department for specific guidance on classification and disposal procedures.

III. Segregation and Storage of Chemical Waste

Proper segregation of chemical waste is paramount to prevent dangerous reactions.[1] 1H-Indole-5-carboximidamide waste should be collected in a designated, properly labeled, and sealed container.

Key Segregation Practices:

• Compatibility: Do not mix 1H-Indole-5-carboximidamide waste with other incompatible waste streams. For instance, avoid mixing with strong acids, bases, or oxidizing agents unless the compatibility has been verified.

• Container Type: Use a container made of a material compatible with the chemical. A high-density polyethylene (HDPE) or glass container is generally suitable for solid chemical waste.

• Labeling: The waste container must be clearly labeled with the words "Hazardous Waste," the full chemical name "1H-Indole-5-carboximidamide," and the date of accumulation.[1][2] Do not use abbreviations or chemical formulas.[2]

• Storage: Store the sealed waste container in a designated, secure, and well-ventilated secondary containment area, away from general laboratory traffic.[2]

IV. Disposal Procedures: A Step-by-Step Protocol

The following table outlines the procedural steps for the proper disposal of 1H-Indole-5-carboximidamide.

Step	Action	Detailed Instructions
1	Waste Collection	Collect all waste materials containing 1H-Indole-5-carboximidamide, including unused product, contaminated labware (e.g., weighing boats, spatulas), and contaminated PPE (e.g., gloves).
2	Container Preparation	Select a suitable, clean, and dry waste container. Affix a "Hazardous Waste" label and fill in all required information.
3	Waste Transfer	Carefully transfer the waste into the prepared container. For solid waste, ensure it is securely contained. For any solutions, pour carefully to avoid splashing.
4	Container Sealing	Securely seal the container lid to prevent any leaks or spills.
5	Temporary Storage	Place the sealed container in a designated hazardous waste accumulation area within your laboratory.
6	Arrange for Pickup	Contact your institution's EHS department or a licensed hazardous waste disposal contractor to schedule a pickup.[3] Provide them with the full chemical name and an estimate of the quantity.

V. Decontamination of Empty Containers

Empty containers that previously held 1H-Indole-5-carboximidamide must be decontaminated before they can be disposed of as regular trash.[2][4]

• Triple Rinse: Rinse the container three times with a suitable solvent. The rinsate from this process must be collected and treated as hazardous waste.[2]

• Air Dry: Allow the rinsed container to air dry completely in a well-ventilated area.

• Deface Label: Before disposal, deface or remove the original product label to avoid confusion.

VI. Experimental Workflow for Disposal

The following diagram illustrates the decision-making process and workflow for the proper disposal of 1H-Indole-5-carboximidamide.

Disposal Workflow for 1H-Indole-5-carboximidamide

Disclaimer: This information is intended as a general guide. Always consult your institution's specific policies and procedures, as well as local, state, and federal regulations, for the proper disposal of chemical waste.[5][6] The primary responsibility for safe and compliant disposal lies with the generator of the waste.

References

• 1. benchchem.com [benchchem.com]
• 2. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 3. How to Safely Dispose of Laboratory Waste? | Stericycle UK [stericycle.co.uk]
• 4. Laboratory Waste Disposal Safety Protocols | NSTA [nsta.org]
• 5. epa.gov [epa.gov]
• 6. youtube.com [youtube.com]

Essential Safety and Operational Guide for Handling 1H-Indole-5-carboximidamide

Disclaimer: No specific Safety Data Sheet (SDS) is available for 1H-Indole-5-carboximidamide. The following guidance is synthesized from safety information for structurally related indole compounds, such as 1H-Indole-5-carboxamide. A thorough risk assessment should be conducted by qualified personnel before handling this chemical.

This guide provides essential, immediate safety and logistical information for researchers, scientists, and drug development professionals handling 1H-Indole-5-carboximidamide. It includes detailed operational and disposal plans to ensure safe laboratory practices.

Hazard Identification and Personal Protective Equipment

Based on data from analogous indole compounds, 1H-Indole-5-carboximidamide should be handled with caution. Potential hazards include skin irritation, serious eye irritation, and respiratory irritation.[1][2] It may also be harmful if swallowed.[1][2] Therefore, a comprehensive personal protective equipment (PPE) strategy is mandatory.

Table 1: Personal Protective Equipment (PPE) for Handling 1H-Indole-5-carboximidamide

PPE Category	Recommended Equipment	Rationale
Eye and Face Protection	Chemical safety goggles or a face shield.[3]	Protects against splashes that can cause serious eye irritation.
Hand Protection	Chemical-resistant gloves (e.g., nitrile or neoprene).[3]	Prevents skin contact, which may cause irritation.[3]
Body Protection	A lab coat or a chemical-resistant gown.[3]	Protects clothing and underlying skin from accidental spills.
Respiratory Protection	Use in a well-ventilated area or under a chemical fume hood.[3]	Minimizes the inhalation of dust or vapors, which may cause respiratory irritation.[3]

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational protocol is crucial for minimizing exposure and ensuring a safe working environment.

1. Preparation and Engineering Controls:

• Ensure that a safety shower and eyewash station are readily accessible and in good working order.[3]

• Work within a certified chemical fume hood to minimize inhalation exposure.[3]

• Clear the workspace of any unnecessary items to prevent contamination and accidents.

2. Donning Personal Protective Equipment (PPE):

• Follow a standard procedure for donning PPE to ensure complete protection. This typically involves putting on a lab coat, followed by respiratory protection, eye protection, and finally gloves.

3. Handling the Compound:

• Handle the compound in the smallest quantities feasible for the experiment.

• Avoid creating dust. If the compound is a solid, handle it carefully.

• Use appropriate tools (e.g., spatulas, weighing paper) to handle the chemical. Do not use bare hands.

• Keep containers tightly closed when not in use.[4]

4. Decontamination:

• After handling, decontaminate all surfaces, equipment, and glassware that may have come into contact with the chemical.

• Use an appropriate solvent (e.g., ethanol, isopropanol) followed by a thorough wash with soap and water.

5. Doffing Personal Protective Equipment (PPE):

• Follow a standard procedure for removing PPE to avoid cross-contamination. This typically involves removing gloves first, followed by the lab coat, eye protection, and respiratory protection.

• Wash hands thoroughly with soap and water after removing PPE.

Disposal Plan

Proper disposal of 1H-Indole-5-carboximidamide and any contaminated materials is critical to prevent environmental contamination and ensure regulatory compliance.

• Waste Chemical: Dispose of unused or waste 1H-Indole-5-carboximidamide as hazardous chemical waste.[4] It should be collected in a designated, labeled, and sealed container.

• Contaminated Materials: All disposable items that have come into contact with the chemical, such as gloves, weighing paper, and paper towels, should be disposed of as hazardous waste.

• Consult Local Regulations: Always consult your institution's environmental health and safety (EHS) office and local regulations for specific disposal requirements.[4]

Experimental Workflow Diagram

The following diagram illustrates the key steps for the safe handling of 1H-Indole-5-carboximidamide, from preparation to disposal.

Caption: Workflow for the safe handling of 1H-Indole-5-carboximidamide.

References

• 1. 1H-INDOLE-5-CARBOXAMIDE, 97% | 1670-87-7 [amp.chemicalbook.com]
• 2. Indole-5-carboxamide | C9H8N2O | CID 14973220 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. chemicalbook.com [chemicalbook.com]